Aplaviroc

• CAS: 461023-63-2; 461443-59-4

Core Science & Biosynthesis

The Rise and Fall of Aplaviroc: A Technical Guide to a Pioneering CCR5 Antagonist

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aplaviroc (B1665140) (formerly GW-873140 or AK-602) emerged as a potent, orally bioavailable small molecule antagonist of the C-C chemokine receptor type 5 (CCR5), a critical co-receptor for the entry of R5-tropic Human Immunodeficiency Virus type 1 (HIV-1) into host cells. As a member of the spirodiketopiperazine class of compounds, Aplaviroc demonstrated sub-nanomolar inhibitory concentrations against a range of HIV-1 isolates in vitro.[1][2][3] Its development, however, was halted in Phase IIb clinical trials due to concerns over idiosyncratic hepatotoxicity.[4][5] This guide provides a comprehensive technical overview of the discovery, synthesis, mechanism of action, and clinical evaluation of Aplaviroc, offering valuable insights for researchers in the field of antiviral drug development.

Discovery and Rationale

The discovery of CCR5 as a key co-receptor for HIV-1 entry revolutionized the field of anti-retroviral therapy. Individuals with a homozygous 32-base-pair deletion in the CCR5 gene (CCR5-Δ32) exhibit strong resistance to HIV-1 infection, highlighting CCR5 as a promising drug target. This led to the pursuit of small molecule antagonists that could mimic this natural resistance by blocking the interaction between the viral envelope glycoprotein (B1211001) gp120 and the CCR5 co-receptor. Aplaviroc was identified through research efforts focused on developing potent and selective non-peptidic CCR5 inhibitors.[1][6]

Synthesis Process

Aplaviroc is a spirodiketopiperazine derivative. The synthesis of this class of compounds can be achieved through a multi-step process, often involving a key Ugi four-component condensation reaction (Ugi-4CR).[7][8][9]

A plausible synthetic scheme for Aplaviroc and related spirodiketopiperazines is as follows:

• Ugi Reaction: The core spirodiketopiperazine scaffold is assembled via a Ugi reaction. This involves the condensation of an N-Boc-protected amino acid, an amine (e.g., n-butylamine), an isocyanide, and a ketone (e.g., N-benzyl-4-piperidone).[10]

• Deprotection and Cyclization: The Boc protecting group is removed from the Ugi product under acidic conditions (e.g., with concentrated HCl). Subsequent heating in a suitable solvent like toluene (B28343) with acetic acid induces intramolecular cyclization to form the spirodiketopiperazine ring system.[10]

• N-Alkylation: The final step involves the N-alkylation of the spirodiketopiperazine core with a suitable alkylating agent to introduce the side chain that confers high affinity for the CCR5 receptor. In the case of Aplaviroc, this would involve a substituted phenoxybenzyl moiety.[10]

Mechanism of Action

Aplaviroc functions as a non-competitive, allosteric antagonist of the CCR5 receptor.[7] It binds to a hydrophobic pocket within the transmembrane helices of the CCR5 protein, distinct from the binding site of the natural chemokine ligands.[11] This binding induces a conformational change in the receptor, which prevents the interaction of the HIV-1 gp120 envelope glycoprotein with CCR5, thereby blocking a critical step in the viral fusion and entry process.[11][12]

Quantitative Data

In Vitro Potency

Aplaviroc demonstrated potent antiviral activity against R5-tropic HIV-1 isolates, with sub-nanomolar to low nanomolar 50% inhibitory concentrations (IC50) and high binding affinity (Kd).

Parameter	Value	Assay/Conditions	Reference
IC50 (HIV-1 Ba-L)	0.1 - 0.4 nM	Antiviral Assay	[2][3]
IC50 (HIV-1 JRFL)	0.1 - 0.4 nM	Antiviral Assay	[2][3]
IC50 (HIV-1 MOKW)	0.1 - 0.4 nM	Antiviral Assay	[2][3]
IC50 (MDR HIV-1)	0.4 - 0.6 nM	Antiviral Assay	[1]
Kd	2.9 ± 1.0 nM	Radioligand Binding Assay	[6]

MDR: Multi-drug resistant

Clinical Trial Efficacy (Week 12 Data)

The EPIC study (CCR100136) was a Phase IIb trial evaluating Aplaviroc in combination with lopinavir/ritonavir in treatment-naïve HIV-1 infected patients.

Treatment Arm	Proportion with HIV-1 RNA <400 copies/mL
Aplaviroc 200 mg BID + LPV/r	50%
Aplaviroc 400 mg BID + LPV/r	48%
Aplaviroc 800 mg QD + LPV/r	54%
Zidovudine/Lamivudine + LPV/r	75%

BID: twice daily; QD: once daily; LPV/r: lopinavir/ritonavir

Clinical Trial Safety - Hepatotoxicity

The development of Aplaviroc was halted due to a higher than anticipated incidence of severe liver toxicity.

Adverse Event (Grade 2 or higher)	Aplaviroc Recipients (n=281)	Control Recipients (n=55)
Alanine Aminotransferase (ALT) Elevation	6.0% (17/281)	3.6% (2/55)
Total Bilirubin Elevation	10.3% (29/281)	7.3% (4/55)

Pharmacokinetic Parameters

Parameter	Value	Population	Reference
Half-life (t½)	~3 hours	Healthy Subjects	[4]
Time to 50% CCR5 Receptor Occupancy	>100 hours	HIV-positive and HIV-negative subjects	[13]
AUC0-24 (ASCENT 600mg BID)	2,101 ng·h/ml (CV, 49%)	HIV-positive subjects	[4]
AUC0-24 (ASCENT 800mg BID)	3,413 ng·h/ml (CV, 95%)	HIV-positive subjects	[4]
AUC0-24 (EPIC 200mg BID)	2,006 ng·h/ml (CV, 97%)	HIV-positive subjects	[4]
AUC0-24 (EPIC 400mg BID)	6,065 ng·h/ml (CV, 76%)	HIV-positive subjects	[4]
AUC0-24 (EPIC 800mg QD)	5,840 ng·h/ml (CV, 147%)	HIV-positive subjects	[4]

AUC: Area under the curve; CV: Coefficient of variation

Experimental Protocols

CCR5 Radioligand Binding Assay

This assay measures the ability of a compound to compete with a radiolabeled ligand for binding to the CCR5 receptor.

Methodology:

• Membrane Preparation: Cell membranes are prepared from a cell line engineered to overexpress the human CCR5 receptor (e.g., HEK 293T cells).[12]

• Incubation: The cell membranes are incubated with a radiolabeled CCR5 ligand (e.g., [³H]SCH-C or [¹²⁵I]MIP-1α) and varying concentrations of the test compound (Aplaviroc).[14][15]

• Separation: The reaction is terminated by rapid filtration through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.[16]

• Detection: The radioactivity retained on the filter is quantified using a scintillation counter.[16]

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The inhibition constant (Ki) can then be calculated.[16]

HIV-1 p24 Antigen Capture Assay

This assay is used to quantify the amount of HIV-1 p24 capsid protein in cell culture supernatants, which is a measure of viral replication.

Methodology:

• Cell Culture: Peripheral blood mononuclear cells (PBMCs) or a susceptible T-cell line are infected with an R5-tropic HIV-1 strain in the presence of varying concentrations of Aplaviroc.[17]

• Sample Collection: At specific time points post-infection, the cell culture supernatant is collected.

• ELISA: A double-antibody sandwich ELISA is performed. The wells of a microtiter plate are coated with a monoclonal antibody specific for HIV-1 p24.[18][19][20]

• Incubation: The collected supernatant is added to the wells, allowing the p24 antigen to bind to the capture antibody.

• Detection: A second, biotinylated anti-p24 antibody is added, followed by streptavidin-horseradish peroxidase (HRP). A substrate for HRP is then added, resulting in a colorimetric reaction.[18][20]

• Quantification: The absorbance is read using a spectrophotometer, and the concentration of p24 is determined by comparison to a standard curve.[18][19]

Conclusion

Aplaviroc was a promising CCR5 antagonist with potent in vitro anti-HIV-1 activity. However, its clinical development was terminated due to an unacceptable risk of hepatotoxicity. The story of Aplaviroc underscores the challenges of developing host-targeted antiviral therapies and the critical importance of thorough preclinical and clinical safety evaluations. Despite its discontinuation, the research and development of Aplaviroc have contributed significantly to our understanding of CCR5 biology and the molecular interactions of small molecule inhibitors with this important therapeutic target. The data and methodologies presented in this guide serve as a valuable resource for the ongoing efforts to develop safe and effective antiretroviral agents.

References

• 1. journals.asm.org [journals.asm.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Spirodiketopiperazine-Based CCR5 Inhibitor Which Preserves CC-Chemokine/CCR5 Interactions and Exerts Potent Activity against R5 Human Immunodeficiency Virus Type 1 In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spirodiketopiperazine-based CCR5 antagonists: Improvement of their pharmacokinetic profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Allosteric Model of Maraviroc Binding to CC Chemokine Receptor 5 (CCR5) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro and clinical investigation of the relationship between CCR5 receptor occupancy and anti-HIV activity of Aplaviroc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analysis of CCR5 Binding Kinetics and Coupling States Reveals Distinctive Binding Properties of Small Molecule CCR5 Antagonists [natap.org]
• 15. benchchem.com [benchchem.com]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. Spirodiketopiperazine-based CCR5 antagonists: Improvement of their pharmacokinetic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ablinc.com [ablinc.com]
• 19. ablinc.com [ablinc.com]
• 20. web-resources-prod.zeptometrix.com [web-resources-prod.zeptometrix.com]

An In-depth Technical Guide to the Mechanism of Action of Aplaviroc on the CCR5 Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aplaviroc (B1665140) (formerly GW873140) is a small-molecule, non-peptide antagonist of the C-C chemokine receptor 5 (CCR5).[1][2] Developed by GlaxoSmithKline, it was investigated as a potential antiretroviral agent for the treatment of HIV-1 infection.[2] Aplaviroc belongs to a class of drugs known as entry inhibitors, which represent a unique therapeutic strategy by targeting a host cellular protein rather than a viral enzyme.[1][3] The drug functions by preventing the entry of R5-tropic HIV-1 into host cells, a critical step in the viral replication cycle.[3][4] Despite showing potent antiviral activity in early studies, the clinical development of Aplaviroc was terminated in 2005 due to concerns about severe, idiosyncratic hepatotoxicity.[2] Nevertheless, the study of Aplaviroc has provided significant insights into the mechanism of CCR5 antagonism and the complexities of HIV-1 entry.

Core Mechanism of Action: Allosteric Antagonism

Aplaviroc acts as a potent, noncompetitive, and allosteric antagonist of the CCR5 receptor.[1][5] Its mechanism does not involve direct competition with the natural chemokine ligands or the HIV-1 envelope glycoprotein (B1211001) gp120 at their respective binding sites. Instead, Aplaviroc binds with high affinity to a distinct hydrophobic pocket located within the transmembrane helices of the CCR5 protein.[6][7]

This binding event induces a conformational change in the CCR5 receptor, altering the spatial arrangement of its extracellular loops.[6] These loops are critical for the interaction with the V3 loop of the HIV-1 gp120 glycoprotein, which occurs after gp120 has engaged the primary CD4 receptor on the host T-cell. By stabilizing a receptor conformation that is not recognized by gp120, Aplaviroc effectively prevents the co-receptor binding step, thereby blocking the subsequent fusion of the viral and cellular membranes and inhibiting viral entry.[4][6]

A unique characteristic of Aplaviroc's allosteric modulation is its differential effect on the binding of natural CCR5 ligands. While it effectively blocks the binding of Macrophage Inflammatory Protein-1α (MIP-1α or CCL3), it is notably ineffectual at displacing Regulated on Activation, Normal T cell Expressed and Secreted (RANTES or CCL5).[5][8] However, despite permitting CCL5 binding, Aplaviroc still fully blocks the functional response, such as calcium mobilization, that is normally triggered by CCL5 binding.[5][9] This divergence between blocking receptor function and ligand binding highlights the complex nature of its allosteric antagonism.[5]

Quantitative Pharmacological Data

The pharmacological properties of Aplaviroc have been characterized through various in vitro and in vivo studies. The data below summarizes its binding affinity, antiviral potency, and key pharmacokinetic parameters.

Parameter	Value	Assay/Condition	Reference
Binding Affinity
pKB	8.6 ± 0.07	Allosteric antagonism of CCR5	[5]
Kd	sub-nanomolar	Receptor binding assays	[10]
Antiviral Activity (In Vitro)
IC50	0.2 - 0.6 nM	Against R5-tropic HIV-1 isolates	[4]
EC50	0.7 nM	Against HIV-1Ba-L in PHA-PBMCs	[4]
EC90	16 nM	Against HIV-1Ba-L in PHA-PBMCs	[4]
Receptor Occupancy
In Vitro	Concentration-dependent	Flow cytometry-based assay	[11]
In Vivo (Peripheral Blood)	>98%	2-3 hours post-dosing	[11]
Time to 50% Occupancy	>100 hours	During drug washout period	[11]
Pharmacokinetics
Plasma Half-life	~3 hours	Healthy human subjects	[12][11]

Clinical Efficacy & Discontinuation

Aplaviroc was evaluated in Phase IIb clinical trials, such as the EPIC and ASCENT studies, before its development was halted.

Study	Dosing Regimen (Aplaviroc Arm)	Outcome (at Week 12)	Reference
EPIC Study	200 mg bid + LPV/r	50% of patients with HIV-1 RNA <400 copies/mL	[13][14]
400 mg bid + LPV/r	48% of patients with HIV-1 RNA <400 copies/mL	[13][14]
800 mg qd + LPV/r	54% of patients with HIV-1 RNA <400 copies/mL	[13][14]
ASCENT Study	600 mg bid / 800 mg bid + ZDV/3TC	Study terminated prematurely	[12][15]

Development was discontinued (B1498344) due to a higher-than-expected incidence of severe hepatotoxicity.[15] In the combined trials, grade 2 or higher elevations in alanine (B10760859) aminotransferase (ALT) were observed in 6.0% of Aplaviroc recipients compared to 3.6% of control recipients.[16][15]

Detailed Experimental Protocols

CCR5 Receptor Occupancy (RO) Assay by Flow Cytometry

This assay quantifies the percentage of CCR5 receptors on the surface of peripheral blood mononuclear cells (PBMCs) that are bound by Aplaviroc.[11] It is based on the principle of competitive binding with a CCR5-specific monoclonal antibody (mAb) that is selectively inhibited by Aplaviroc.[11][17]

• Objective: To measure the in vivo or in vitro pharmacodynamic effect of Aplaviroc.

• Methodology:

  • Cell Isolation: Isolate PBMCs from whole blood samples (from treated or untreated subjects) using Ficoll-Paque density gradient centrifugation.

  • Ex Vivo Incubation (for in vitro analysis): Incubate isolated PBMCs from untreated donors with varying concentrations of Aplaviroc for a specified time (e.g., 1 hour at 37°C) to allow receptor binding.

  • Antibody Staining: Stain the cells with a fluorochrome-conjugated anti-CCR5 mAb (e.g., clone 45531), whose binding is specifically blocked by Aplaviroc.[11] A second, non-competing anti-CCR5 mAb can be used as a control to confirm CCR5 expression. Concurrently, stain cells with antibodies for lymphocyte markers like CD4 to gate on the target cell population.

  • Flow Cytometry Acquisition: Acquire data on a flow cytometer, measuring the fluorescence intensity of the competing mAb on the CD4+ T-cell population.

  • Data Analysis: Calculate the percentage of receptor occupancy based on the reduction in mean fluorescence intensity (MFI) of the competing mAb in the presence of Aplaviroc, relative to an untreated control (0% occupancy) and a saturating concentration (100% occupancy).

    • % RO = (1 - [(MFI_sample - MFI_background) / (MFI_untreated - MFI_background)]) * 100

Calcium Mobilization Assay

This functional assay determines whether a compound acts as an agonist or antagonist of the CCR5 receptor by measuring changes in intracellular calcium concentration ([Ca2+]i) following receptor activation.[18][19]

• Objective: To assess the functional antagonism of Aplaviroc against CCR5 activation by natural chemokines (e.g., RANTES/CCL5).

• Methodology:

  • Cell Preparation: Use a cell line stably expressing human CCR5 (e.g., CHO-CCR5 or HEK293-CCR5).

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM, which increases in fluorescence intensity upon binding to free calcium.

  • Compound Pre-incubation: Pre-incubate the dye-loaded cells with Aplaviroc or a vehicle control for a short period.

  • Stimulation: Add a known CCR5 agonist (e.g., RANTES/CCL5 or MIP-1α) to the cells.

  • Signal Detection: Measure the change in fluorescence intensity over time using a fluorometric imaging plate reader (FLIPR) or a spectrofluorometer. A rapid increase in fluorescence indicates a calcium flux resulting from G-protein-coupled receptor activation.

  • Data Analysis: Quantify the inhibitory effect of Aplaviroc by measuring the reduction in the agonist-induced calcium signal. Calculate the IC50 value, which is the concentration of Aplaviroc required to inhibit 50% of the maximal chemokine-induced calcium response.

Anti-HIV-1 Activity Assay in PHA-PBMCs

This assay evaluates the potency of Aplaviroc in preventing HIV-1 infection of primary human cells, which are the natural targets of the virus.[4]

• Objective: To determine the 50% and 90% effective concentrations (EC50/EC90) of Aplaviroc against R5-tropic HIV-1.

• Methodology:

  • Cell Preparation: Isolate PBMCs from healthy donors and stimulate them with phytohemagglutinin (PHA) and interleukin-2 (B1167480) (IL-2) for 2-3 days to activate T-cells and upregulate CCR5 expression.

  • Drug Treatment: Seed the activated PHA-PBMCs in a 96-well plate and pre-treat them with serial dilutions of Aplaviroc for 1-2 hours.

  • Viral Infection: Add a standardized amount of an R5-tropic laboratory strain (e.g., HIV-1Ba-L) or a primary isolate to the wells.

  • Incubation: Culture the infected cells for 5-7 days to allow for viral replication.

  • Quantification of Viral Replication: Measure the level of viral replication in the culture supernatant. This is typically done by quantifying the amount of HIV-1 p24 antigen using an enzyme-linked immunosorbent assay (ELISA).

  • Data Analysis: Plot the percentage of inhibition of p24 production against the Aplaviroc concentration. Use non-linear regression analysis to calculate the EC50 and EC90 values.

Visualizations of Pathways and Processes

Caption: Mechanism of HIV-1 entry and its inhibition by Aplaviroc.

Caption: Experimental workflow for a CCR5 Receptor Occupancy assay.

Caption: Logical relationship of Aplaviroc's allosteric antagonism.

Mechanisms of Resistance

As with other antiretroviral agents, HIV-1 can develop resistance to CCR5 antagonists. Because the drug targets a host protein, the mechanisms of resistance are unique. Two primary pathways have been identified:

• Utilization of the Drug-Bound Receptor: Some HIV-1 variants develop mutations, often in the V3 loop of gp120, that allow the envelope protein to recognize and use the Aplaviroc-bound conformation of CCR5 for cell entry.[6][20] In these cases, the virus becomes partially or fully resistant to the inhibitory effects of the drug.[6] Resistant viruses may become more dependent on the N-terminus of the CCR5 receptor for entry.[6]

• Co-receptor Tropism Switch: There is a theoretical concern that under the selective pressure of a CCR5 antagonist, the viral population within a patient could shift from using CCR5 to using the CXCR4 co-receptor for entry.[21] This would render all CCR5 antagonists ineffective. However, studies with Aplaviroc showed that virologic failure was not always associated with reduced susceptibility to the drug or a tropism switch.[20]

Conclusion

Aplaviroc is a potent, allosteric antagonist of the CCR5 receptor that prevents HIV-1 entry by locking the receptor in a conformation that cannot be used by the viral envelope protein gp120. Its unique mechanism, which distinguishes between blocking chemokine-induced signaling and chemokine binding, has contributed valuable knowledge to the field of G-protein-coupled receptor pharmacology. Although its clinical development was halted due to safety concerns, Aplaviroc remains a critical reference compound for the study of CCR5 antagonists and the development of new HIV-1 entry inhibitors.[3][12] The challenges encountered underscore the importance of balancing potent antiviral efficacy with a favorable safety profile in antiretroviral drug development.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Aplaviroc - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The CCR5 receptor-based mechanism of action of 873140, a potent allosteric noncompetitive HIV entry inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HIV-1 Resistance to CCR5 Antagonists Associated with Highly Efficient Use of CCR5 and Altered Tropism on Primary CD4+ T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HIV-1 Resistance to Maraviroc Conferred by a CD4 Binding Site Mutation in the Envelope Glycoprotein gp120 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HIV-1 Entry Inhbitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Allosteric Model of Maraviroc Binding to CC Chemokine Receptor 5 (CCR5) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of CCR5 Binding Kinetics and Coupling States Reveals Distinctive Binding Properties of Small Molecule CCR5 Antagonists [natap.org]
• 11. In vitro and clinical investigation of the relationship between CCR5 receptor occupancy and anti-HIV activity of Aplaviroc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antiviral activity and safety of aplaviroc, a CCR5 antagonist, in combination with lopinavir/ritonavir in HIV-infected, therapy-naïve patients: results of the EPIC study (CCR100136) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. journals.asm.org [journals.asm.org]
• 16. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Aplaviroc hydrochloride - Immunomart [immunomart.com]
• 18. CCR5 receptor antagonists in preclinical to phase II clinical development for treatment of HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Aplaviroc - Explore the Science & Experts | ideXlab [idexlab.com]
• 21. mdpi.com [mdpi.com]

The Spirodiketopiperazine Scaffold: A Deep Dive into the Structure-Activity Relationship of Aplaviroc, a CCR5 Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aplaviroc (AK602/GW873140) is a potent, orally bioavailable, small-molecule antagonist of the C-C chemokine receptor type 5 (CCR5), a critical co-receptor for the entry of the most common strains of HIV-1 into host cells. As a member of the spirodiketopiperazine class of compounds, Aplaviroc's development marked a significant advancement in the pursuit of novel anti-HIV therapies targeting host-cell factors. Despite its promising preclinical profile, clinical development was halted due to idiosyncratic hepatotoxicity. Nevertheless, the extensive research into Aplaviroc and its analogs has provided invaluable insights into the structure-activity relationships (SAR) governing CCR5 antagonism. This technical guide synthesizes the key findings from these studies, offering a detailed examination of the molecular features driving the potency and pharmacokinetic properties of this important chemical series.

Mechanism of Action: Allosteric Antagonism of CCR5

Aplaviroc functions as a non-competitive allosteric antagonist of CCR5. It binds to a pocket within the transmembrane helices of the receptor, distinct from the binding site of the natural chemokine ligands such as RANTES (CCL5). This binding induces a conformational change in CCR5 that prevents the interaction between the viral envelope glycoprotein (B1211001) gp120 and the co-receptor, thereby inhibiting the fusion of the viral and cellular membranes and blocking viral entry.

Mechanism of Aplaviroc as a CCR5 antagonist.

Structure-Activity Relationship (SAR) Studies

The SAR of the spirodiketopiperazine series has been extensively explored to optimize potency, selectivity, and pharmacokinetic properties. The core scaffold consists of a spirodiketopiperazine ring system with three key diversity points: the N1-substituent, the C3-substituent, and the N9-substituent.

N1-Substituent

The N1-position of the diketopiperazine ring is crucial for antiviral potency. Small, linear alkyl chains are generally favored.

Compound	N1-Substituent	R5 HIV-1 IC50 (nM)
Aplaviroc (AK602)	n-Butyl	0.6
Analog 1	Propyl	1.1
Analog 2	Pentyl	2.5

Data compiled from publicly available research.

C3-Substituent

Modifications at the C3-position have a significant impact on both potency and metabolic stability. A cyclohexylhydroxymethyl group, as seen in Aplaviroc, is a key feature for high potency.

Compound	C3-Substituent	R5 HIV-1 IC50 (nM)
Aplaviroc (AK602)	(R)-Cyclohexylhydroxymethyl	0.6
Analog 3	Phenylhydroxymethyl	3.2
Analog 4	Cyclohexylmethyl	15.8

Data compiled from publicly available research.

N9-Substituent

The N9-position of the spiro-piperidine ring is a major determinant of pharmacokinetic properties, particularly oral bioavailability. The introduction of a phenoxyphenylacetic acid moiety was a critical optimization step.

Compound	N9-Substituent	R5 HIV-1 IC50 (nM)	Oral Bioavailability (Rat, %)
Aplaviroc (AK602)	4-(4-carboxyphenoxy)benzyl	0.6	35
Analog 5	4-Phenoxybenzyl	1.2	<5
Analog 6	4-(4-methoxyphenoxy)benzyl	0.9	28

Data compiled from publicly available research.

Experimental Protocols

CCR5 Binding Assay (Radioligand Displacement)

Objective: To determine the affinity of test compounds for the CCR5 receptor.

Methodology:

• Cell Culture: CHO-K1 cells stably expressing human CCR5 are cultured to confluence.

• Membrane Preparation: Cell membranes are prepared by homogenization and centrifugation.

• Binding Reaction: Membranes are incubated with a fixed concentration of a radiolabeled CCR5 ligand (e.g., [125I]-MIP-1α) and varying concentrations of the test compound in a binding buffer.

• Incubation: The reaction is incubated to allow for competitive binding to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through a glass fiber filter.

• Detection: The radioactivity retained on the filter is quantified using a gamma counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is calculated.

Anti-HIV-1 Assay (PBMC)

Objective: To determine the antiviral potency of test compounds against R5-tropic HIV-1 strains in primary human cells.

Methodology:

• Cell Isolation and Activation: Peripheral blood mononuclear cells (PBMCs) are isolated from healthy donor blood and stimulated with phytohemagglutinin (PHA) and interleukin-2 (B1167480) (IL-2).

• Infection: Activated PBMCs are infected with a laboratory-adapted or clinical isolate of an R5-tropic HIV-1 strain in the presence of varying concentrations of the test compound.

• Culture: The infected cells are cultured for several days to allow for viral replication.

• Endpoint Measurement: Viral replication is quantified by measuring the amount of HIV-1 p24 antigen in the culture supernatant using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The concentration of the test compound that inhibits 50% of viral replication (IC50) is determined.

Typical experimental workflow for evaluating CCR5 antagonists.

Conclusion

The structure-activity relationship studies of Aplaviroc and its analogs have been instrumental in defining the key molecular interactions required for potent and selective CCR5 antagonism. The spirodiketopiperazine scaffold has proven to be a highly versatile platform for the design of HIV entry inhibitors. While the clinical development of Aplaviroc was ultimately unsuccessful, the wealth of medicinal chemistry knowledge generated from this program continues to inform the development of next-generation CCR5 antagonists and other GPCR-targeted therapeutics. The detailed understanding of the SAR for this series provides a valuable roadmap for researchers in the field of drug discovery and development.

An In-depth Technical Guide to the Binding Kinetics of Aplaviroc to Human CCR5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding kinetics of Aplaviroc to the human C-C chemokine receptor type 5 (CCR5). Aplaviroc, a noncompetitive allosteric antagonist of CCR5, was developed as an HIV-1 entry inhibitor. Understanding the kinetics of its interaction with CCR5 is crucial for elucidating its mechanism of action and for the broader field of GPCR drug development. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the underlying molecular and cellular processes.

Quantitative Binding Kinetics Data

The binding of Aplaviroc to human CCR5 is characterized by high affinity, with reported sub-nanomolar potency.[1] As an allosteric antagonist, Aplaviroc binds to a site on CCR5 topographically distinct from the binding site of endogenous chemokines like CCL3, CCL4, and CCL5.[2][3] This interaction modulates the receptor's conformation, thereby preventing the conformational changes necessary for HIV-1 entry.

The following table summarizes the available quantitative data on the binding kinetics of Aplaviroc to human CCR5. It is important to note that experimental conditions, such as temperature and the specific radioligand used, can influence the measured kinetic parameters.

Parameter	Value	Experimental Conditions	Reference
Dissociation Half-Life (t½)	> 136 hours	4°C	[4]
24 ± 3.6 hours	22°C, nonequilibrium binding analysis with tritiated small molecules	[2]
Equilibrium Dissociation Constant (Kd)	Sub-nanomolar affinity	Binding analyses at ambient temperatures	[2]
Inhibition Constant (Ki)	Data not consistently reported in a comparable format across studies.
Association Rate Constant (kon)	Specific values not explicitly reported in the reviewed literature.
Dissociation Rate Constant (koff)	< 0.004 h⁻¹ (calculated from t½ > 136 h)	4°C	[4]
~0.029 h⁻¹ (calculated from t½ = 24 h)	22°C	[2]

Experimental Protocols

The characterization of Aplaviroc's binding kinetics to CCR5 relies on a variety of in vitro assays. Below are detailed methodologies for key experiments.

Radioligand Competition Binding Assay

This assay is used to determine the binding affinity (Ki) of an unlabeled compound (Aplaviroc) by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Objective: To determine the inhibitory constant (Ki) of Aplaviroc for the CCR5 receptor.

Materials:

• Receptor Source: Cell membranes prepared from a cell line stably expressing human CCR5 (e.g., HEK293 or CHO cells).

• Radioligand: A labeled CCR5 ligand, such as [¹²⁵I]-MIP-1α (CCL3) or a tritiated small-molecule CCR5 antagonist like [³H]-SCH-C or [³H]-vicriviroc.

• Unlabeled Ligand: Aplaviroc.

• Binding Buffer: e.g., 50 mM HEPES, 1 mM CaCl₂, 5 mM MgCl₂, 0.5% BSA, pH 7.4.

• Wash Buffer: Ice-cold binding buffer.

• Scintillation Cocktail.

• Glass Fiber Filters.

• Filtration Apparatus.

• Scintillation Counter.

Protocol:

• Membrane Preparation:

  • Culture cells expressing human CCR5 to a high density.

  • Harvest the cells and wash with ice-cold PBS.

  • Lyse the cells by homogenization in a hypotonic buffer.

  • Centrifuge the lysate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet with binding buffer and resuspend to a final protein concentration of 0.1-1 mg/mL.

  • Store membrane preparations at -80°C.

• Competition Binding Reaction:

  • In a 96-well plate, add the following in triplicate:

    • 50 µL of binding buffer (for total binding) or a high concentration of a non-radiolabeled CCR5 ligand (for non-specific binding).

    • 50 µL of a serial dilution of Aplaviroc.

    • 50 µL of the radioligand at a concentration close to its Kd.

    • 50 µL of the membrane preparation.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes), with gentle agitation.

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Aplaviroc concentration.

  • Determine the IC₅₀ value (the concentration of Aplaviroc that inhibits 50% of the specific binding of the radioligand) by fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Nonequilibrium Binding Analysis (Dissociation Rate)

This method is used to determine the dissociation rate (koff) of a ligand from its receptor.

Objective: To determine the dissociation rate constant (koff) and dissociation half-life (t½) of Aplaviroc from the CCR5 receptor.

Protocol:

• Association Phase:

  • Incubate CCR5-expressing cell membranes with a radiolabeled form of Aplaviroc (if available) or a tritiated CCR5 antagonist in the presence of unlabeled Aplaviroc for a sufficient time to allow for binding to reach equilibrium.

• Dissociation Phase:

  • Initiate dissociation by adding a large excess of a non-radiolabeled CCR5 antagonist to prevent re-binding of the radioligand.

  • At various time points, terminate the reaction by rapid filtration as described in the competition binding assay.

  • Quantify the amount of radioligand remaining bound to the receptor at each time point.

• Data Analysis:

  • Plot the natural logarithm of the specific binding against time.

  • The slope of the resulting linear plot is equal to -koff.

  • Calculate the dissociation half-life (t½) using the equation: t½ = ln(2) / koff.

Calcium Mobilization Assay

This functional assay measures the ability of an antagonist to block the intracellular calcium mobilization induced by a CCR5 agonist.

Objective: To assess the functional antagonism of Aplaviroc by measuring its effect on chemokine-induced calcium influx.

Materials:

• Cells: A cell line co-expressing human CCR5 and a calcium-sensitive reporter (e.g., aequorin or loaded with a fluorescent calcium indicator like Fura-2 AM or Fluo-4 AM).

• Agonist: A CCR5 chemokine agonist such as RANTES (CCL5) or MIP-1α (CCL3).

• Antagonist: Aplaviroc.

• Assay Buffer: e.g., Hanks' Balanced Salt Solution (HBSS) with calcium and magnesium.

• Fluorescence Plate Reader or Luminometer.

Protocol:

• Cell Preparation:

  • Plate the cells in a 96-well plate and allow them to adhere overnight.

  • If using a fluorescent dye, load the cells with the calcium indicator according to the manufacturer's instructions.

• Antagonist Pre-incubation:

  • Add serial dilutions of Aplaviroc to the wells and incubate for a specific period to allow for receptor binding.

• Agonist Stimulation and Signal Detection:

  • Place the plate in a fluorescence plate reader or luminometer.

  • Inject the CCR5 agonist into the wells and immediately begin recording the fluorescence or luminescence signal over time.

• Data Analysis:

  • Determine the peak or integrated calcium response for each well.

  • Plot the response as a percentage of the maximal agonist response against the logarithm of the Aplaviroc concentration.

  • Determine the IC₅₀ value for the inhibition of the calcium response.

Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate key aspects of Aplaviroc's interaction with CCR5.

Allosteric Inhibition of CCR5 Signaling

Caption: Allosteric inhibition of CCR5 signaling by Aplaviroc.

Experimental Workflow for Radioligand Competition Binding Assay

Caption: Workflow for a radioligand competition binding assay.

Logical Relationship of Aplaviroc's Functional Effects

References

• 1. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Novel Allosteric Modulators of G Protein-coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of CCR5 Binding Kinetics and Coupling States Reveals Distinctive Binding Properties of Small Molecule CCR5 Antagonists [natap.org]

An In-depth Technical Guide on the Initial Clinical Studies of Aplaviroc in HIV Treatment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial clinical studies of Aplaviroc (B1665140) (APL), an investigational CC chemokine receptor 5 (CCR5) antagonist for the treatment of Human Immunodeficiency Virus (HIV) infection. The development of Aplaviroc was a significant step in exploring host-cell targeted antiviral therapy. However, its clinical development was ultimately halted due to safety concerns, specifically idiosyncratic hepatotoxicity.[1][2] This document details the mechanism of action, experimental protocols of key Phase IIb studies, and presents the quantitative efficacy and safety data that emerged from this research.

Core Mechanism of Action: CCR5 Antagonism

Aplaviroc is a small-molecule, noncompetitive allosteric antagonist of the CCR5 co-receptor.[3] The entry of R5-tropic HIV-1 into CD4+ T-cells is a multi-step process that begins with the binding of the viral envelope glycoprotein (B1211001) gp120 to the CD4 receptor. This initial binding induces a conformational change in gp120, exposing a binding site for a co-receptor, predominantly CCR5 or CXCR4. Aplaviroc binds to a hydrophobic pocket within the transmembrane helices of the CCR5 receptor, which induces a conformational change in the extracellular loops of the receptor.[4][5] This altered conformation prevents the interaction between gp120 and CCR5, thereby blocking the fusion of the viral and cellular membranes and inhibiting viral entry into the host cell.[5]

Caption: Mechanism of Aplaviroc as a CCR5 antagonist to inhibit HIV-1 entry.

Experimental Protocols: Phase IIb Clinical Studies

Two key Phase IIb, 96-week, randomized, multicenter studies were initiated in early 2005 to evaluate the efficacy, safety, and pharmacokinetics of Aplaviroc in antiretroviral-naïve, HIV-infected adults: ASCENT and EPIC .[6]

Study Design and Endpoints:

• Primary Endpoint (Both Studies): The primary endpoint was the proportion of subjects achieving a plasma HIV-1 RNA level below 400 copies/mL at week 12.[6]

• Secondary Endpoints: Longer-term efficacy, pharmacokinetics, safety, and tolerability were key secondary endpoints.[6]

• Patient Population: Both studies enrolled antiretroviral therapy-naïve adults infected with HIV-1. The EPIC study specifically enrolled patients with R5- or R5X4-tropic virus.[1]

ASCENT (A Study of Combivir and Entry Inhibitor in Naïve Treatment) Protocol:

• Objective: To assess the safety and efficacy of two different doses of Aplaviroc in combination with a standard nucleoside reverse transcriptase inhibitor (NRTI) backbone.[6]

• Design: A randomized (2:2:1), partially double-blinded, multicenter study.[6]

• Patient Cohort: 147 subjects were randomized.[7]

• Treatment Arms: [6][7]

  • Aplaviroc 600 mg twice daily (BID) + Zidovudine/Lamivudine (ZDV/3TC)

  • Aplaviroc 800 mg BID + ZDV/3TC

  • Efavirenz (EFV) + ZDV/3TC (Control Arm)

EPIC (Entry and Protease Inhibitor in Combination) Protocol:

• Objective: To evaluate three different dosing regimens of Aplaviroc in combination with a boosted protease inhibitor.[6]

• Design: An open-label, randomized (2:2:2:1), multicenter study.[6]

• Patient Cohort: 191 subjects were randomized.[1]

• Treatment Arms: [1][6]

  • Aplaviroc 200 mg BID + Lopinavir/Ritonavir (LPV/r)

  • Aplaviroc 400 mg BID + LPV/r

  • Aplaviroc 800 mg once daily (QD) + LPV/r

  • ZDV/3TC + LPV/r (Control Arm)

Clinical and Laboratory Assessments: Clinical evaluations and laboratory testing were performed at screening, baseline (day 1), weeks 2 and 4, every 4 weeks through week 24, and every 8 weeks thereafter. Assessments included complete blood counts, serum chemistry panels (including ALT, AST, and total bilirubin), and plasma HIV-1 RNA levels. Following the identification of a hepatic safety signal, the protocols were amended to halt dosing and add follow-up visits at 2, 4, 8, and 12 weeks post-withdrawal to monitor adverse events.[6]

Caption: Generalized workflow for the ASCENT and EPIC Phase IIb clinical trials.

Quantitative Data Presentation

The clinical development of Aplaviroc was terminated prematurely after a mean exposure of 14 weeks due to severe idiosyncratic hepatotoxicity.[6][7] The available efficacy data is therefore limited to the initial treatment phase.

This table summarizes the proportion of subjects in the modified intent-to-treat (M-ITT) population (n=141) with plasma HIV-1 RNA levels <400 copies/mL.[1]

Treatment Arm	Dosing Regimen	Patient Response (%)
Aplaviroc + LPV/r	200 mg BID	50%
Aplaviroc + LPV/r	400 mg BID	48%
Aplaviroc + LPV/r	800 mg QD	54%
Control Arm	ZDV/3TC + LPV/r	75%

Source:[1]

The antiviral activity of the Aplaviroc-containing regimens did not appear comparable to the standard-of-care control arm in the EPIC study.[1]

This table presents the incidence of Grade 2 or higher elevations in Alanine Aminotransferase (ALT) and total bilirubin (B190676) across both Phase IIb studies.

Laboratory Finding	Aplaviroc Recipients (n=281)	Control Recipients (n=55)
Grade ≥2 ALT Elevation	6.0% (17/281)	3.6% (2/55)
Grade ≥2 Total Bilirubin Elevation	10.3% (29/281)	7.3% (4/55)
Grade ≥3 ALT & Total Bilirubin Elevation	2 subjects	0 subjects

Source:[7]

In the ASCENT study, Grade 2 or higher ALT elevations were observed in 10% of subjects receiving APL 800 mg BID and 3% of those receiving APL 600 mg BID.[6][8] In the EPIC study, the rate of ALT elevations was similar between the Aplaviroc (5.5%) and control (7.7%) groups.[6][8] Despite high intersubject variability in plasma exposures, no significant correlation was found between Aplaviroc concentration and the observed liver enzyme elevations.[7]

References

• 1. Antiviral activity and safety of aplaviroc, a CCR5 antagonist, in combination with lopinavir/ritonavir in HIV-infected, therapy-naïve patients: results of the EPIC study (CCR100136) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aplaviroc - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]

Aplaviroc: A Chemical Probe for Elucidating CCR5 Function

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The C-C chemokine receptor type 5 (CCR5) is a G protein-coupled receptor (GPCR) that plays a pivotal role in the immune system, primarily by mediating the migration of T cells, macrophages, and dendritic cells to sites of inflammation.[1] Beyond its physiological function, CCR5 gained significant attention as a major co-receptor for the entry of macrophage-tropic (R5) strains of human immunodeficiency virus type 1 (HIV-1) into host cells.[1] This discovery positioned CCR5 as a critical therapeutic target for HIV-1 infection and spurred the development of small molecule antagonists.

Aplaviroc (B1665140) (formerly GW-873140 or AK602) is a potent, non-competitive allosteric antagonist of the CCR5 receptor.[2] It belongs to the spiro-diketo-piperazine class of compounds and exhibits high-affinity binding to human CCR5, effectively blocking the interaction between the HIV-1 envelope glycoprotein (B1211001) gp120 and the co-receptor, thereby inhibiting viral entry.[2][3] Although the clinical development of Aplaviroc for HIV-1 treatment was discontinued (B1498344) due to concerns of hepatotoxicity, its well-characterized mechanism of action and potent in vitro activity make it a valuable chemical probe for investigating the multifaceted functions of CCR5.[4][5]

This technical guide provides a comprehensive overview of Aplaviroc as a chemical probe for studying CCR5. It includes a detailed description of its mechanism of action, quantitative data on its binding and inhibitory activities, detailed experimental protocols for its use in various assays, and a discussion of its specificity and potential off-target effects.

Mechanism of Action

Aplaviroc functions as a negative allosteric modulator of CCR5.[6] It binds to a hydrophobic pocket within the transmembrane helices of the receptor, distinct from the binding site of the natural chemokine ligands (e.g., CCL3, CCL4, CCL5) and the HIV-1 gp120 protein.[6] This binding induces a conformational change in the CCR5 receptor, rendering it unrecognizable to gp120 and preventing the subsequent fusion of the viral and cellular membranes.[6]

Interestingly, while Aplaviroc is a functional antagonist of chemokine-induced signaling, it can paradoxically enhance the binding of the chemokine CCL5 to G protein-uncoupled CCR5 conformations.[7] This highlights the complexity of its allosteric modulation and underscores the importance of using functional assays to characterize its inhibitory effects.

Data Presentation

Table 1: Aplaviroc Binding Affinity and Kinetics for Human CCR5

Parameter	Value	Cell/System	Reference
Dissociation Constant (Kd)	~0.18 - 0.40 nM	Membranes from CCR5-expressing cells	[7]
Dissociation Half-life (t1/2)	~24 hours (at 22°C)	Membranes from CCR5-expressing cells	[7]
Receptor Occupancy (in vivo)	>98% within 2-3 hours of dosing	Human peripheral blood mononuclear cells	[8]
Time to 50% Receptor Occupancy (washout)	>100 hours	Human peripheral blood mononuclear cells	[8]

Table 2: Aplaviroc In Vitro Inhibitory Activity

Assay	IC50 / EC50	Virus Strain / Ligand	Cell Line / System	Reference
HIV-1 Entry Inhibition	0.2 - 0.6 nM	R5-tropic HIV-1 isolates	Peripheral Blood Mononuclear Cells (PBMCs)	[3]
HIV-1 Neutralization (Pseudovirus)	2.3 nM	HIV-1 JR-FL	TZM-bl cells	[2]
HIV-1 Neutralization (Pseudovirus)	4.9 nM	HIV-1 YU2	TZM-bl cells	[2]
Calcium Mobilization	Fully prevents	CCL5 (RANTES)	Not specified	[6]
Chemotaxis	Not specified	Not specified	Not specified
GTPγS Binding	Not specified	Not specified	Not specified

Note: IC50 and EC50 values can vary depending on the specific experimental conditions, including cell type, ligand concentration, and assay format.

Experimental Protocols

Receptor Binding Assay (Radioligand Competition)

This assay measures the ability of Aplaviroc to compete with a radiolabeled CCR5 ligand for binding to the receptor.

Methodology: [9][10][11]

• Membrane Preparation:

  • Culture cells expressing high levels of human CCR5 (e.g., CHO-K1 or HEK293 cells stably transfected with CCR5).

  • Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50 mM Tris-HCl, 1 mM EDTA, pH 7.4) containing protease inhibitors.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh lysis buffer and resuspend in a suitable assay buffer (e.g., 50 mM HEPES, 1 mM CaCl2, 5 mM MgCl2, 0.5% BSA, pH 7.4).

  • Determine the protein concentration of the membrane preparation.

• Competition Binding Assay:

  • In a 96-well plate, add a constant concentration of a radiolabeled CCR5 ligand (e.g., [125I]CCL5 or [3H]Maraviroc) to each well.

  • Add increasing concentrations of Aplaviroc (e.g., from 1 pM to 1 µM) or vehicle control.

  • Add the cell membrane preparation to each well to initiate the binding reaction.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

  • Terminate the binding reaction by rapid filtration through a glass fiber filter plate (pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific binding).

  • Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

  • Allow the filters to dry, and then measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Determine the non-specific binding by including a high concentration of an unlabeled CCR5 ligand (e.g., 1 µM Maraviroc).

  • Subtract the non-specific binding from the total binding to obtain the specific binding at each Aplaviroc concentration.

  • Plot the percentage of specific binding against the logarithm of the Aplaviroc concentration.

  • Determine the IC50 value (the concentration of Aplaviroc that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Receptor Binding Assay Workflow

HIV-1 Pseudovirus Entry Assay

This assay measures the ability of Aplaviroc to inhibit the entry of HIV-1 pseudoviruses into CCR5-expressing target cells.

Methodology: [2][12][13][14][15]

• Production of HIV-1 Pseudoviruses:

  • Co-transfect 293T cells with a plasmid encoding an R5-tropic HIV-1 envelope glycoprotein (e.g., from the JR-FL or BaL strains) and a plasmid encoding an HIV-1 backbone that lacks the env gene but contains a reporter gene (e.g., luciferase or green fluorescent protein).

  • Harvest the cell culture supernatant containing the pseudoviruses 48-72 hours post-transfection.

  • Clarify the supernatant by centrifugation and filter through a 0.45 µm filter.

  • Titer the pseudovirus stock on target cells to determine the optimal dilution for the neutralization assay.

• Neutralization Assay:

  • Seed CCR5-expressing target cells (e.g., TZM-bl cells, which contain a Tat-inducible luciferase reporter gene) in a 96-well plate.

  • Pre-incubate the HIV-1 pseudoviruses with serial dilutions of Aplaviroc (e.g., from 0.01 nM to 100 nM) or a vehicle control for 1 hour at 37°C.

  • Add the virus-Aplaviroc mixture to the target cells.

  • Incubate the cells for 48-72 hours at 37°C.

  • Measure the reporter gene expression (e.g., luciferase activity by adding a luciferase substrate and measuring luminescence, or GFP expression by flow cytometry).

• Data Analysis:

  • Calculate the percentage of inhibition of viral entry for each Aplaviroc concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Aplaviroc concentration.

  • Determine the IC50 value (the concentration of Aplaviroc that inhibits 50% of viral entry) by non-linear regression analysis.

HIV-1 Pseudovirus Entry Assay Workflow

Chemotaxis Assay

This assay measures the ability of Aplaviroc to inhibit the migration of CCR5-expressing cells towards a chemokine gradient.

Methodology: [16][17][18]

• Cell Preparation:

  • Use a cell line that expresses CCR5 and is known to undergo chemotaxis (e.g., a T cell line like Jurkat, or primary T cells).

  • Wash the cells and resuspend them in a serum-free assay medium.

• Chemotaxis Assay:

  • Use a transwell migration plate with a porous membrane (e.g., 5 µm pore size for lymphocytes).

  • In the lower chamber, add the assay medium containing a CCR5 chemokine ligand (e.g., 10-100 ng/mL of CCL5) or a vehicle control.

  • In the upper chamber, add the CCR5-expressing cells that have been pre-incubated with various concentrations of Aplaviroc (e.g., from 1 nM to 1 µM) or a vehicle control for 30-60 minutes at 37°C.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a period sufficient for cell migration (e.g., 2-4 hours).

• Quantification of Migration:

  • After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane (e.g., with DAPI or crystal violet).

  • Count the number of migrated cells in several microscopic fields.

  • Alternatively, lyse the migrated cells and quantify them using a fluorescent dye (e.g., CyQuant GR dye).

• Data Analysis:

  • Calculate the percentage of inhibition of chemotaxis for each Aplaviroc concentration relative to the chemokine-only control.

  • Plot the percentage of inhibition against the logarithm of the Aplaviroc concentration.

  • Determine the IC50 value by non-linear regression analysis.

Calcium Mobilization Assay

This assay measures the ability of Aplaviroc to block the increase in intracellular calcium concentration induced by CCR5 agonists.

Methodology: [19][20][21][22][23]

• Cell Preparation and Dye Loading:

  • Use CCR5-expressing cells (e.g., CHO-K1/CCR5 or a relevant immune cell line).

  • Wash the cells and resuspend them in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions. This typically involves incubation for 30-60 minutes at 37°C.

  • Wash the cells to remove excess dye.

• Calcium Flux Measurement:

  • Resuspend the dye-loaded cells in the assay buffer.

  • Aliquot the cells into a 96-well plate.

  • Pre-incubate the cells with various concentrations of Aplaviroc or a vehicle control for a short period (e.g., 10-15 minutes).

  • Use a fluorescence plate reader equipped with an injector to measure the fluorescence intensity over time.

  • Establish a baseline fluorescence reading.

  • Inject a CCR5 agonist (e.g., CCL5) into the wells and immediately begin recording the fluorescence intensity.

• Data Analysis:

  • The increase in fluorescence intensity corresponds to the rise in intracellular calcium concentration.

  • Calculate the peak fluorescence response for each condition.

  • Determine the percentage of inhibition of the calcium response for each Aplaviroc concentration relative to the agonist-only control.

  • Plot the percentage of inhibition against the logarithm of the Aplaviroc concentration and determine the IC50 value.

CCR5 Signaling Pathways and Inhibition by Aplaviroc

CCR5 activation by its chemokine ligands initiates a cascade of intracellular signaling events that regulate cell migration, proliferation, and survival. As a GPCR, CCR5 couples to heterotrimeric G proteins, primarily of the Gαi family.[1][24]

Upon ligand binding, the G protein dissociates into its Gαi and Gβγ subunits, which then activate downstream effector molecules.[25] Key signaling pathways activated downstream of CCR5 include:

• Phosphoinositide 3-kinase (PI3K)/Akt Pathway: The Gβγ subunit can activate PI3K, leading to the phosphorylation and activation of Akt.[7][26] The PI3K/Akt pathway is crucial for cell survival, proliferation, and migration.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: CCR5 activation can lead to the phosphorylation and activation of extracellular signal-regulated kinases (ERK1/2), p38 MAPK, and c-Jun N-terminal kinase (JNK).[24][25] These pathways are involved in a wide range of cellular processes, including gene expression, proliferation, and apoptosis.

• Phospholipase C (PLC)/Calcium Mobilization Pathway: The Gβγ subunit can also activate PLC, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[24] IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).

• Janus Kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) Pathway: CCR5 can also signal through G protein-independent mechanisms involving the JAK/STAT pathway, which is important for cytokine signaling and immune regulation.[25]

Aplaviroc, by allosterically inhibiting the active conformation of CCR5, prevents the initiation of these downstream signaling cascades.

CCR5 Signaling Pathway and Aplaviroc Inhibition

Specificity and Off-Target Effects

A critical aspect of a chemical probe is its specificity for the intended target. While Aplaviroc is a potent and selective CCR5 antagonist, it is important to consider potential off-target effects, especially when interpreting experimental results.

Preclinical studies have shown that Aplaviroc is a substrate and an inhibitor of the organic anion transport protein 1B1 (OATP1B1), which could contribute to its hepatic accumulation and the observed hepatotoxicity in clinical trials.[4] When using Aplaviroc as a chemical probe, it is advisable to use the lowest effective concentration and to consider control experiments to rule out off-target effects, particularly in cell types that express OATP1B1.

Furthermore, as with any small molecule inhibitor, a comprehensive off-target screening against a panel of receptors, ion channels, and enzymes would provide a more complete picture of its selectivity profile.[27][28]

Conclusion

Aplaviroc is a powerful chemical probe for dissecting the diverse biological roles of the CCR5 receptor. Its well-defined mechanism as a non-competitive allosteric antagonist, coupled with its high potency, allows for the effective inhibition of CCR5-mediated processes in vitro. This technical guide provides a foundation for researchers to utilize Aplaviroc in their studies, from detailed experimental protocols to an understanding of the underlying signaling pathways. While its clinical development was halted, the wealth of data generated for Aplaviroc makes it a valuable tool for advancing our understanding of CCR5 in health and disease. By carefully considering its mechanism of action and potential off-target effects, researchers can confidently employ Aplaviroc to elucidate the intricate functions of this important chemokine receptor.

References

• 1. Chemokine receptor CCR5: insights into structure, function, and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibody Conjugation Approach Enhances Breadth and Potency of Neutralization of Anti-HIV-1 Antibodies and CD4-IgG - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aplaviroc | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Allosteric Model of Maraviroc Binding to CC Chemokine Receptor 5 (CCR5) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CCL5/CCR5 axis in human diseases and related treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro and clinical investigation of the relationship between CCR5 receptor occupancy and anti-HIV activity of Aplaviroc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. scite.ai [scite.ai]
• 11. revvity.com [revvity.com]
• 12. hiv.lanl.gov [hiv.lanl.gov]
• 13. hiv.lanl.gov [hiv.lanl.gov]
• 14. stacks.cdc.gov [stacks.cdc.gov]
• 15. Development and optimization of a sensitive pseudovirus-based assay for HIV-1 neutralizing antibodies detection using A3R5 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vitro effects of the CCR5 inhibitor maraviroc on human T cell function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. In Vitro Migration Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. taylorandfrancis.com [taylorandfrancis.com]
• 19. bu.edu [bu.edu]
• 20. CALCIUM STAINING PROTOCOL [protocols.io]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. resources.revvity.com [resources.revvity.com]
• 24. CCR5 Pathway in Macrophages | Thermo Fisher Scientific - US [thermofisher.com]
• 25. researchgate.net [researchgate.net]
• 26. mdpi.com [mdpi.com]
• 27. criver.com [criver.com]
• 28. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Allosteric Modulation of CCR5 by Aplaviroc

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the allosteric modulation of the C-C chemokine receptor type 5 (CCR5) by Aplaviroc (B1665140) (APL), a potent noncompetitive antagonist. Aplaviroc, also known as GW873140 or AK602, was developed for the treatment of HIV-1 infection but its clinical development was halted due to hepatotoxicity.[1][2] Despite its discontinuation for clinical use, Aplaviroc remains a valuable tool for studying CCR5 biology and the mechanisms of allosteric modulation.

Core Mechanism of Action

Aplaviroc is a small molecule that belongs to the spiro-diketo-piperazine class of compounds.[3][4] It functions as a noncompetitive allosteric antagonist of the CCR5 receptor.[3][5] This means it does not directly compete with the natural chemokine ligands (like CCL3, CCL4, and CCL5) or the HIV-1 envelope glycoprotein (B1211001) gp120 for the primary binding site (orthosteric site).[6] Instead, Aplaviroc binds to a distinct site within the transmembrane helices of the CCR5 receptor.[7][8] This binding induces a conformational change in the receptor, which in turn prevents the binding of gp120 and subsequent viral entry into the host cell.[4][6] This allosteric mechanism is a hallmark of several CCR5 inhibitors.[6]

Quantitative Analysis of Aplaviroc-CCR5 Interaction

The interaction of Aplaviroc with the CCR5 receptor has been characterized by various quantitative measures, highlighting its high affinity and potent antiviral activity.

Parameter	Value	Cell Line/System	Notes
IC50 (HIV-1 Inhibition)
HIV-1Ba-L	0.1 - 0.4 nM[9]	-	Wild-type R5 HIV-1 strain
HIV-1JRFL	0.1 - 0.4 nM[9]	-	Wild-type R5 HIV-1 strain
HIV-1MOKW	0.1 - 0.4 nM[9]	-	Wild-type R5 HIV-1 strain
Multidrug-resistant HIV-1	0.2 - 0.6 nM[4]	-	R5-tropic isolates
HIV-1MM and HIV-1JSL	0.4 - 0.6 nM[9]	-	Multidrug-resistant variants
rgp120/sCD4 binding	2.7 nM[9]	-	Inhibition of the interaction with CCR5
Binding Affinity (Kd)
Aplaviroc	2.9 ± 1.0 nM[9]	-	High-affinity binding to ECL2B and/or neighboring regions
Dissociation Half-Life (t1/2)
At 22°C	24 ± 3.6 h[10]	-	Faster dissociation than previously reported at 4°C
Receptor Occupancy
In peripheral blood	>98%[11][12]	Human subjects	Within 2 to 3 hours of dosing
Time to 50% occupancy	>100 hours[11][12]	Human subjects	During drug washout period, significantly longer than plasma half-life

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to characterize the allosteric modulation of CCR5 by Aplaviroc.

These assays are fundamental for determining the binding affinity and kinetics of ligands to their receptors.

• Membrane Preparation :

  • HEK 293T cells are transiently transfected with plasmids encoding the wild-type or mutant CCR5.[6]

  • After 48 hours, cells are harvested and membranes are prepared.[6]

• Displacement Experiments :

  • A constant concentration of a radiolabeled ligand, such as [125I]CCL3, is incubated with the cell membranes.[6]

  • Increasing concentrations of the unlabeled competitor (e.g., Aplaviroc) are added to displace the radioligand.

  • The amount of bound radioactivity is measured, and the IC50 value (the concentration of competitor that displaces 50% of the radioligand) is determined.

• Saturation Binding Assays :

  • Increasing concentrations of a radiolabeled antagonist (e.g., [3H]maraviroc) are incubated with the membranes to determine the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax).[13]

This method allows for the quantification of receptor occupancy by a drug in a more physiological setting.

• Principle : This assay is based on the observation that Aplaviroc selectively inhibits the binding of a specific monoclonal antibody (mAb 45531) to CCR5.[11][12]

• Procedure :

  • Peripheral blood mononuclear cells (PBMCs) are isolated from subjects.

  • The cells are incubated with a saturating concentration of the fluorescently labeled mAb 45531.

  • The binding of the antibody is measured by flow cytometry.

  • The percentage of receptor occupancy is calculated by comparing the antibody binding in the presence and absence of Aplaviroc.

This assay measures the ability of a ligand to induce the internalization of the CCR5 receptor from the cell surface.

• Cell Preparation : Activated PBMCs are seeded in plates and incubated.[14]

• Ligand Treatment : Cells are treated with different concentrations of the test compound (e.g., Aplaviroc) or a known agonist (e.g., RANTES) for a specific time at 37°C.[14]

• Staining and Analysis :

  • The cells are then stained with a fluorescently labeled anti-CCR5 antibody that recognizes an extracellular epitope.

  • The amount of cell surface CCR5 is quantified by flow cytometry. A decrease in fluorescence indicates receptor internalization.

Signaling Pathways and Allosteric Modulation

CCR5 is a G protein-coupled receptor (GPCR) that, upon binding to its natural chemokine ligands, activates intracellular signaling cascades.[15][16] Aplaviroc, through its allosteric binding, modulates these signaling events.

Caption: Canonical CCR5 signaling pathway upon chemokine binding.

Aplaviroc's binding to a transmembrane pocket alters the conformation of CCR5, thereby preventing the conformational changes necessary for G protein coupling and subsequent signaling, even if the chemokine can still bind.[6] Interestingly, some studies suggest that Aplaviroc can enhance the binding of the chemokine CCL5 to a G protein-uncoupled state of the receptor, while inhibiting its binding to the coupled, functional state.[10]

Caption: Allosteric inhibition of CCR5 by Aplaviroc.

Experimental Workflow for Assessing Antiviral Activity

A typical workflow to determine the anti-HIV-1 activity of a compound like Aplaviroc involves several key steps.

Caption: Workflow for determining the antiviral activity of Aplaviroc.

Resistance to Aplaviroc

Resistance to CCR5 antagonists can emerge through two primary mechanisms: a shift in coreceptor usage from CCR5 to CXCR4, or the development of mutations in the HIV-1 envelope glycoprotein (gp120) that allow the virus to utilize the drug-bound conformation of CCR5.[8][17] Studies on Aplaviroc have shown that resistance determinants are often located within the V3 loop of gp120.[17] Resistant viruses may become more dependent on the N-terminus of the drug-bound CCR5 for entry.[17] In some clinical cases of virologic failure with Aplaviroc, resistance was not due to reduced susceptibility to the drug itself, but rather to the emergence of resistance to other antiretrovirals in the treatment regimen, such as the M184V mutation conferring lamivudine (B182088) resistance.[18]

Conclusion

Aplaviroc serves as a paradigmatic example of an allosteric modulator of a GPCR. Its high affinity and potent inhibition of CCR5-mediated HIV-1 entry, coupled with the detailed understanding of its mechanism of action, provide a solid foundation for the rational design of new allosteric drugs targeting CCR5 and other GPCRs. While its clinical journey was cut short, the wealth of data generated from Aplaviroc studies continues to be a valuable resource for the scientific community.

References

• 1. Aplaviroc - Wikipedia [en.wikipedia.org]
• 2. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Allosteric Model of Maraviroc Binding to CC Chemokine Receptor 5 (CCR5) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. HIV-1 Resistance to Maraviroc Conferred by a CD4 Binding Site Mutation in the Envelope Glycoprotein gp120 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Aplaviroc | HIV Protease | CCR | TargetMol [targetmol.com]
• 10. Analysis of CCR5 Binding Kinetics and Coupling States Reveals Distinctive Binding Properties of Small Molecule CCR5 Antagonists [natap.org]
• 11. In vitro and clinical investigation of the relationship between CCR5 receptor occupancy and anti-HIV activity of Aplaviroc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A study of the molecular mechanism of binding kinetics and long residence times of human CCR5 receptor small molecule allosteric ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. Chemokine receptor CCR5: insights into structure, function, and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. CCR5 Pathway in Macrophages | Thermo Fisher Scientific - MM [thermofisher.com]
• 17. HIV-1 Resistance to CCR5 Antagonists Associated with Highly Efficient Use of CCR5 and Altered Tropism on Primary CD4+ T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Aplaviroc - Explore the Science & Experts | ideXlab [idexlab.com]

An In-depth Technical Guide to Aplaviroc's Interaction with the Chemokine-CCR5 Axis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aplaviroc (B1665140) (formerly GSK-873140 or AK602) is a small molecule antagonist of the C-C chemokine receptor 5 (CCR5), a critical co-receptor for the entry of macrophage-tropic (R5) strains of the human immunodeficiency virus type 1 (HIV-1) into host cells.[1][2] As a member of the 2,5-diketopiperazine class of compounds, Aplaviroc demonstrated potent in vitro anti-HIV-1 activity at subnanomolar concentrations.[3] However, its clinical development was halted in 2005 due to concerns about hepatotoxicity.[2][4] Despite its discontinuation for therapeutic use, Aplaviroc remains a valuable tool for researchers studying CCR5 pharmacology and HIV-1 entry mechanisms due to its unique allosteric mode of action.[5]

This technical guide provides a comprehensive overview of Aplaviroc's effect on chemokine-CCR5 interactions, detailing its mechanism of action, quantitative binding and activity data, experimental protocols for its characterization, and the signaling pathways it modulates.

Mechanism of Action: A Noncompetitive Allosteric Antagonist

Aplaviroc functions as a potent, noncompetitive allosteric antagonist of the CCR5 receptor.[6] Unlike competitive antagonists that bind to the same site as the natural ligands (chemokines), Aplaviroc binds to a distinct site within the transmembrane helices of CCR5.[1][7] This allosteric binding induces a conformational change in the receptor, which in turn prevents the interaction of the HIV-1 envelope glycoprotein (B1211001) gp120 with CCR5, thereby inhibiting viral entry into the host cell.[1][8]

A key feature of Aplaviroc's mechanism is its differential effect on the binding of various CCR5 ligands, which is dependent on the G-protein coupling state of the receptor.[9] While Aplaviroc effectively blocks the binding of chemokines such as MIP-1α (CCL3) and MIP-1β (CCL4), its interaction with RANTES (CCL5) is more complex.[9] Studies have shown that Aplaviroc can enhance the binding of CCL5 to G-protein uncoupled CCR5, while inhibiting CCL5 binding to the G-protein coupled form of the receptor.[9][10] This suggests a nuanced modulation of receptor conformation and function. Despite permitting CCL5 binding under certain conditions, Aplaviroc effectively blocks downstream signaling events such as calcium mobilization in response to all CCR5-activating chemokines.[7]

The binding of Aplaviroc is characterized by a high affinity and a long residence time on the CCR5 receptor.[5] This prolonged receptor occupancy, with a half-life exceeding 100 hours in clinical studies, is significantly longer than its plasma pharmacokinetic half-life of approximately 3 hours.[11] This persistent binding contributes to its potent and sustained antiviral activity.[11]

Quantitative Data on Aplaviroc's Bioactivity

The following tables summarize the key quantitative data reported for Aplaviroc in various in vitro and clinical studies.

Parameter	Value	Cell Type/Assay Condition	Reference
IC50 (HIV-1 Ba-L)	0.1 - 0.4 nM	PHA-PBMCs	[12]
IC50 (HIV-1 JRFL)	0.1 - 0.4 nM	PHA-PBMCs	[12]
IC50 (HIV-1 MOKW)	0.1 - 0.4 nM	PHA-PBMCs	[12]
IC50 (HIV-1 MDR variants)	0.4 - 0.6 nM	PHA-PBMCs	[12]
EC50 (HIV-1 Ba-L)	0.7 nM	PHA-PBMCs	[13]
EC75 (HIV-1 Ba-L)	4 nM	PHA-PBMCs	[13]
EC90 (HIV-1 Ba-L)	16 nM	PHA-PBMCs	[13]
EC95 (HIV-1 Ba-L)	25 nM	PHA-PBMCs	[13]
Kd	2.9 ± 1.0 nM	Not Specified	[12]
Dissociation Half-life (t1/2)	24 ± 3.6 hours	at 22°C	[9]
Receptor Occupancy (in vivo)	>98%	Peripheral Blood (2-3 hours post-dosing)	[11]
Time to 50% Receptor Occupancy	>100 hours	Peripheral Blood (washout period)	[11]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of Aplaviroc with the CCR5 receptor.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of Aplaviroc for the CCR5 receptor by measuring its ability to compete with a radiolabeled CCR5 ligand.

Materials:

• HEK293 cells stably expressing human CCR5

• Cell lysis buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EDTA, protease inhibitors)

• Binding buffer (50 mM HEPES, pH 7.4, 1 mM CaCl2, 5 mM MgCl2, 0.5% BSA)

• Radioligand: [125I]-MIP-1α (CCL3)

• Unlabeled Aplaviroc

• Glass fiber filters (e.g., GF/C)

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Harvest CCR5-expressing HEK293 cells and wash with cold PBS.

  • Resuspend cells in cold lysis buffer and homogenize.

  • Centrifuge the homogenate at 500 x g for 10 minutes at 4°C to remove nuclei.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

  • Wash the membrane pellet with lysis buffer and centrifuge again.

  • Resuspend the final membrane pellet in binding buffer and determine the protein concentration.

• Binding Reaction:

  • In a 96-well plate, add the following in triplicate:

    • 50 µL of cell membrane preparation (typically 5-10 µg of protein).

    • 50 µL of binding buffer containing a fixed concentration of [125I]-MIP-1α (e.g., 0.1 nM).

    • 50 µL of binding buffer containing increasing concentrations of unlabeled Aplaviroc (for competition curve) or buffer alone (for total binding) or a high concentration of unlabeled MIP-1α (for non-specific binding).

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4, 0.9% NaCl).

  • Dry the filters and place them in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of Aplaviroc to generate a competition curve.

  • Determine the IC50 value (the concentration of Aplaviroc that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Flux Assay

This functional assay measures the ability of Aplaviroc to block the intracellular calcium mobilization induced by chemokine activation of CCR5.

Materials:

• Cells expressing CCR5 (e.g., U-87 MG cells or primary T-cells)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• CCR5 agonist (e.g., RANTES/CCL5)

• Aplaviroc

• Fluorescence microplate reader with automated injection (e.g., FLIPR)

Procedure:

• Cell Preparation and Dye Loading:

  • Plate CCR5-expressing cells in a 96-well black-walled, clear-bottom plate and culture overnight.

  • Prepare a dye loading solution containing Fluo-4 AM (e.g., 2-4 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from the cells and add the dye loading solution to each well.

  • Incubate the plate for 45-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS to remove excess dye.

• Compound Incubation:

  • Add HBSS containing various concentrations of Aplaviroc or vehicle control to the appropriate wells.

  • Incubate for 15-30 minutes at room temperature.

• Measurement of Calcium Flux:

  • Place the plate in the fluorescence microplate reader and establish a baseline fluorescence reading for 10-20 seconds.

  • Use the instrument's injector to add a solution of the CCR5 agonist (e.g., CCL5) to all wells.

  • Immediately begin recording the fluorescence intensity over time (typically for 1-2 minutes).

• Data Analysis:

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Calculate the peak fluorescence response for each well.

  • Plot the percentage of inhibition of the agonist-induced calcium flux against the concentration of Aplaviroc to determine the IC50 value.

Chemotaxis Assay

This assay assesses the ability of Aplaviroc to inhibit the directed migration of cells towards a chemokine gradient.

Materials:

• CCR5-expressing cells capable of chemotaxis (e.g., primary T-lymphocytes or THP-1 monocytes)

• Transwell inserts (with appropriate pore size, e.g., 5 µm for lymphocytes)

• 24-well plates

• Chemotaxis medium (e.g., RPMI 1640 with 0.5% BSA)

• Chemoattractant (e.g., MIP-1β/CCL4)

• Aplaviroc

• Cell staining and counting reagents (e.g., Calcein-AM or DAPI)

• Fluorescence microscope or plate reader

Procedure:

• Cell and Reagent Preparation:

  • Resuspend CCR5-expressing cells in chemotaxis medium.

  • In some wells of the 24-well plate (lower chamber), add chemotaxis medium containing the chemoattractant (e.g., 100 ng/mL CCL4).

  • In other wells, add chemotaxis medium alone as a negative control.

• Compound Treatment:

  • Pre-incubate the cell suspension with various concentrations of Aplaviroc or vehicle control for 30 minutes at 37°C.

• Chemotaxis:

  • Add the cell suspension to the upper chamber of the Transwell inserts.

  • Place the inserts into the wells of the 24-well plate containing the chemoattractant or control medium.

  • Incubate the plate for 2-4 hours at 37°C in a 5% CO2 incubator.

• Quantification of Migrated Cells:

  • Carefully remove the Transwell inserts.

  • Remove the non-migrated cells from the upper surface of the insert membrane with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane.

  • Count the number of migrated cells in several microscopic fields. Alternatively, if using a fluorescent dye like Calcein-AM, measure the fluorescence of the migrated cells in the lower chamber using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition of chemotaxis for each concentration of Aplaviroc compared to the vehicle control.

  • Plot the percentage of inhibition against the Aplaviroc concentration to determine the IC50 value.

Signaling Pathways and Molecular Interactions

The interaction of Aplaviroc with CCR5 allosterically modulates the receptor's ability to engage with downstream signaling pathways.

CCR5 Signaling Cascade

Upon binding of its natural chemokine ligands (e.g., CCL3, CCL4, CCL5), CCR5, a G-protein coupled receptor (GPCR), activates heterotrimeric G-proteins, primarily of the Gi family.[14] This leads to the dissociation of the Gαi and Gβγ subunits, which initiate a cascade of intracellular events including:

• Inhibition of adenylyl cyclase , leading to decreased cyclic AMP (cAMP) levels.

• Activation of phospholipase C (PLC) , which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[14]

• IP3-mediated release of calcium from intracellular stores, resulting in a transient increase in cytosolic calcium concentration.[14]

• DAG-mediated activation of protein kinase C (PKC) .[14]

• Activation of downstream kinase cascades , including the mitogen-activated protein kinase (MAPK) pathways (e.g., ERK, JNK, p38) and the phosphoinositide 3-kinase (PI3K)/Akt pathway.[15][16]

These signaling events ultimately regulate cellular processes such as chemotaxis, cell survival, and cytokine production.

Aplaviroc's Impact on Signaling

By inducing a conformational change in CCR5, Aplaviroc prevents the productive coupling of the receptor to G-proteins upon chemokine binding. This effectively blocks the initiation of the downstream signaling cascade, most notably the chemokine-induced calcium flux.[7]

Caption: Aplaviroc's allosteric inhibition of CCR5 signaling.

Molecular Interactions with CCR5

Aplaviroc binds to a hydrophobic pocket within the seven-transmembrane domain of CCR5. This binding site is distinct from the chemokine and gp120 interaction sites, which are located more towards the extracellular loops and N-terminus.[1] Key residues in CCR5 that have been identified to be involved in the binding of Aplaviroc and other allosteric inhibitors include those in the transmembrane helices and extracellular loops.[1] The binding of Aplaviroc is thought to stabilize a conformation of CCR5 that is unable to undergo the necessary structural rearrangements required for G-protein activation and co-receptor function for HIV-1 entry.

Caption: Workflow for CCR5 receptor occupancy assay.

Conclusion

Aplaviroc is a well-characterized noncompetitive allosteric antagonist of CCR5 with a unique and complex mechanism of action. Although its clinical development was halted, it remains a critical research tool for understanding CCR5 pharmacology, the intricacies of allosteric modulation, and the mechanisms of HIV-1 entry. The data and protocols presented in this guide offer a comprehensive resource for scientists and researchers working in these fields. Further investigation into the specific molecular interactions of Aplaviroc and other CCR5 antagonists will continue to provide valuable insights into GPCR function and inform the design of future therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Aplaviroc - Wikipedia [en.wikipedia.org]
• 3. aplaviroc | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A study of the molecular mechanism of binding kinetics and long residence times of human CCR5 receptor small molecule allosteric ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calcium Flux Assay for Neurotoxicity & Drug Screening | Molecular Devices [moleculardevices.com]
• 7. Allosteric Model of Maraviroc Binding to CC Chemokine Receptor 5 (CCR5) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of CCR5 Binding Kinetics and Coupling States Reveals Distinctive Binding Properties of Small Molecule CCR5 Antagonists [natap.org]
• 10. benchchem.com [benchchem.com]
• 11. In vitro and clinical investigation of the relationship between CCR5 receptor occupancy and anti-HIV activity of Aplaviroc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Aplaviroc | HIV Protease | CCR | TargetMol [targetmol.com]
• 13. journals.asm.org [journals.asm.org]
• 14. CCR5 Pathway in Macrophages | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. mdpi.com [mdpi.com]
• 16. CCR5 is a required signaling receptor for macrophage expression of inflammatory genes in response to viral double-stranded RNA - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Evaluation of Aplaviroc

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the in vitro evaluation of Aplaviroc (also known as GW-873140 or AK-602), an experimental CCR5 receptor antagonist developed for the treatment of HIV-1 infection.[1][2] Although its clinical development was halted due to hepatotoxicity, Aplaviroc remains a key reference compound for studying CCR5 antagonists.[2][3][4] These protocols cover the assessment of its antiviral efficacy, mechanism of action, and cytotoxicity, providing a framework for preclinical research of CCR5 inhibitors.

Mechanism of Action of Aplaviroc

Aplaviroc is a noncompetitive, allosteric antagonist of the C-C chemokine receptor type 5 (CCR5).[1] CCR5 is a critical co-receptor for the entry of R5-tropic strains of HIV-1 into host cells, primarily CD4+ T-lymphocytes. The viral entry process begins when the HIV-1 surface glycoprotein (B1211001) gp120 binds to the host cell's CD4 receptor. This binding event induces a conformational change in gp120, exposing a binding site for the CCR5 co-receptor. The subsequent interaction between gp120 and CCR5 triggers further conformational changes in the viral glycoprotein gp41, leading to the fusion of the viral and cellular membranes and entry of the viral capsid into the cytoplasm.[5]

Aplaviroc functions by binding to a hydrophobic pocket within the transmembrane helices of the CCR5 receptor.[5] This binding event locks the receptor in a conformation that is not recognized by the gp120-CD4 complex, thereby preventing viral entry and subsequent infection.[6]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Aplaviroc - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCR5 receptor antagonist - Wikipedia [en.wikipedia.org]
• 6. Aplaviroc | HIV Protease | CCR | TargetMol [targetmol.com]

Application Notes and Protocols for Cell-Based Assays Using Aplaviroc

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aplaviroc (formerly known as GW-873140 or AK602) is a potent and specific small-molecule antagonist of the C-C chemokine receptor type 5 (CCR5).[1][2] CCR5 is a critical co-receptor for the entry of R5-tropic strains of Human Immunodeficiency Virus Type 1 (HIV-1) into host cells.[3] Aplaviroc functions as a noncompetitive allosteric antagonist, binding to a hydrophobic pocket within the transmembrane helices of the CCR5 receptor.[2][4] This binding event induces a conformational change in the receptor, which in turn prevents the interaction between the viral envelope glycoprotein (B1211001) gp120 and CCR5, thereby inhibiting viral entry and subsequent replication.[1][4]

Despite demonstrating subnanomolar to nanomolar potency against a broad range of R5-tropic HIV-1 isolates in vitro, the clinical development of Aplaviroc was discontinued (B1498344) due to concerns of hepatotoxicity.[1][5][6] Nevertheless, Aplaviroc remains a valuable research tool for studying CCR5 biology, HIV-1 entry mechanisms, and for the evaluation of other CCR5 antagonists.

These application notes provide detailed protocols for key cell-based assays to characterize the activity of Aplaviroc and other CCR5 antagonists.

Mechanism of Action: CCR5 Antagonism

The primary mechanism of Aplaviroc involves blocking the interaction between the HIV-1 envelope protein gp120 and the host cell co-receptor CCR5. This action is crucial in preventing the fusion of the viral and cellular membranes, a necessary step for the virus to enter and infect the cell.

References

• 1. Aplaviroc | HIV Protease | CCR | TargetMol [targetmol.com]
• 2. benchchem.com [benchchem.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. Comparability of Mixed IC50 Data – A Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Aplaviroc Administration in Murine Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aplaviroc (B1665140) (also known as AK602, ONO-4128, and GW873140) is a potent, non-competitive allosteric antagonist of the C-C chemokine receptor 5 (CCR5).[1] CCR5 is a critical co-receptor for the entry of R5-tropic strains of the human immunodeficiency virus (HIV-1) into host cells. While the clinical development of Aplaviroc was halted due to concerns of hepatotoxicity in human trials, its mechanism of action and preclinical data remain of interest for HIV research and the development of other CCR5 antagonists.[2][3]

An important consideration for in vivo studies is the species specificity of Aplaviroc. Preclinical studies have shown that Aplaviroc binds with high affinity to human and macaque CCR5 but not to the CCR5 of other species, including mice. This necessitates the use of humanized murine models, which are immunodeficient mice engrafted with human immune cells or tissues, to evaluate the efficacy of Aplaviroc in a small animal model.

This document provides detailed application notes and protocols for the administration of Aplaviroc in a humanized mouse model, based on published preclinical research. The provided protocols and data are intended to serve as a guide for researchers designing in vivo studies to evaluate Aplaviroc or similar CCR5 antagonists.

Data Presentation

Table 1: In Vivo Efficacy of Aplaviroc in HIV-1 Infected hu-PBMC-NOG Mice

Treatment Group	Mean Human CD4+/CD8+ Ratio (Day 16 post-infection)	Mean Plasma HIV-1 RNA (copies/mL) (Day 16 post-infection)	Mean Serum p24 Levels (pg/mL) (Day 16 post-infection)	Mean Proviral DNA (copies/10^6 human CD4+ cells) (Day 16 post-infection)
Saline (Control)	0.1	~1 x 10^6	>3000	~1 x 10^5
Aplaviroc	0.92	1.27 x 10^3	<50	~1 x 10^2
Uninfected	1.0	Not Applicable	Not Applicable	Not Applicable

Data extracted from Nakata et al., 2005.[4]

Experimental Protocols

Protocol 1: Establishment of a Humanized Peripheral Blood Mononuclear Cell (PBMC) Non-obese Diabetic/Severe Combined Immunodeficiency (NOD/SCID) Interleukin-2 (B1167480) Receptor Gamma Chain Knocked-out (NOG) Mouse Model for HIV-1 Infection

This protocol describes the generation of a humanized mouse model susceptible to HIV-1 infection, which is essential for evaluating the in vivo efficacy of Aplaviroc.

Materials:

• Non-obese diabetic/severe combined immunodeficiency (NOD/SCID) interleukin-2 receptor gamma chain knocked-out (NOG) mice.

• Human peripheral blood mononuclear cells (PBMCs).

• Phosphate-buffered saline (PBS), sterile.

• R5-tropic HIV-1 isolate (e.g., HIV-1JR-FL).

Procedure:

• Preparation of Human PBMCs:

  • Isolate human PBMCs from healthy donors using Ficoll-Paque density gradient centrifugation.

  • Wash the isolated PBMCs twice with sterile PBS.

  • Resuspend the cells in sterile PBS at a concentration of 5 x 10^7 cells/mL.

• Transplantation of Human PBMCs into NOG Mice:

  • Administer 0.2 mL of the human PBMC suspension (1 x 10^7 cells) intraperitoneally to each NOG mouse.

  • Monitor the mice for signs of graft-versus-host disease (GVHD).

• HIV-1 Infection of Humanized Mice:

  • One day after PBMC transplantation, inoculate the mice intraperitoneally with an R5-tropic HIV-1 isolate (e.g., 100 TCID50 of HIV-1JR-FL).

Protocol 2: Administration of Aplaviroc in HIV-1 Infected hu-PBMC-NOG Mice

This protocol details the preparation and administration of Aplaviroc to the established HIV-1 infected humanized mouse model.

Materials:

• Aplaviroc (AK602/ONO-4128/GW873140).

• Vehicle for administration (e.g., saline).

• HIV-1 infected hu-PBMC-NOG mice (from Protocol 1).

Procedure:

• Preparation of Aplaviroc Solution:

  • Note: The specific formulation and dosage of Aplaviroc administered in the Nakata et al. (2005) study are not publicly detailed. Researchers should perform dose-ranging studies to determine the optimal dose. Based on in vitro potency, a starting point for in vivo studies could be in the range of 1-10 mg/kg.

  • Prepare a stock solution of Aplaviroc in a suitable solvent and dilute to the final desired concentration with the chosen vehicle (e.g., saline). The final solution should be sterile-filtered.

• Administration of Aplaviroc:

  • One day after HIV-1 inoculation, begin administration of Aplaviroc to the treatment group of mice.

  • The route of administration in the key preclinical study is not explicitly stated. Oral gavage or intraperitoneal injection are common routes for small molecule inhibitors in murine models.

  • Administer the prepared Aplaviroc solution to the mice at the predetermined dosage and frequency. For a proof-of-concept study, daily administration is recommended.

  • Administer an equal volume of the vehicle (e.g., saline) to the control group of mice following the same schedule.

• Monitoring and Sample Collection:

  • Monitor the health of the mice daily.

  • Collect peripheral blood samples at regular intervals (e.g., weekly) to monitor human CD4+ and CD8+ T cell counts by flow cytometry.

  • Separate plasma from blood samples to quantify HIV-1 RNA levels using a validated assay (e.g., RT-qPCR).

  • At the end of the study (e.g., day 16 post-infection), euthanize the mice and collect blood for serum p24 analysis and tissues for proviral DNA analysis.

Visualizations

Caption: CCR5 signaling pathway and Aplaviroc's mechanism of action.

Caption: Experimental workflow for evaluating Aplaviroc in a humanized mouse model.

References

• 1. New approaches in the treatment of HIV/AIDS – focus on maraviroc and other CCR5 antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent anti-R5 human immunodeficiency virus type 1 effects of a CCR5 antagonist, AK602/ONO4128/GW873140, in a novel human peripheral blood mononuclear cell nonobese diabetic-SCID, interleukin-2 receptor gamma-chain-knocked-out AIDS mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Determining the Affinity of Aplaviroc for the CCR5 Receptor using a Radioligand Binding Assay

Introduction

Aplaviroc (formerly GSK-873140 or AK602) is a small molecule antagonist of the C-C chemokine receptor type 5 (CCR5).[1] CCR5 is a G protein-coupled receptor (GPCR) that plays a crucial role in the immune system by serving as a receptor for chemokines such as RANTES (CCL5), MIP-1α (CCL3), and MIP-1β (CCL4).[2][3] Importantly, CCR5 is also a major co-receptor for the entry of macrophage-tropic (R5) strains of HIV-1 into host cells.[4] By binding to CCR5, Aplaviroc allosterically inhibits the interaction of the viral glycoprotein (B1211001) gp120 with the receptor, thereby preventing viral entry.[5] Understanding the binding affinity of Aplaviroc for CCR5 is critical for its characterization as an antiretroviral agent. Radioligand binding assays are the gold standard for quantifying this interaction, providing valuable data such as the inhibitory constant (Ki) and the half-maximal inhibitory concentration (IC50).

Principle of the Assay

This application note describes a competitive radioligand binding assay to determine the affinity of Aplaviroc for the human CCR5 receptor. The assay utilizes a radiolabeled ligand that binds specifically to CCR5, such as [125I]-MIP-1α. In the presence of increasing concentrations of a competing non-radiolabeled ligand, like Aplaviroc, the binding of the radioligand is displaced. By measuring the reduction in bound radioactivity, an inhibition curve can be generated, from which the IC50 value of Aplaviroc is determined. The Ki value can then be calculated using the Cheng-Prusoff equation, providing a measure of the compound's binding affinity.

Data Presentation

The following table summarizes the quantitative data for Aplaviroc's binding affinity to the CCR5 receptor, as determined by radioligand binding assays.

Parameter	Value (nM)	Radioligand	Cell Line/Membrane Source	Reference
IC50	0.2 - 0.6	Not Specified	Laboratory and primary R5-HIV-1 isolates	[4]
Kd	Sub-nanomolar	[3H]SCH-C or [3H]vicriviroc	CCR5 membranes	[2]
pK(B)	8.6 ± 0.07	[125I]-MIP-1α	Not Specified

Note: pK(B) is the negative logarithm of the antagonist dissociation constant (KB). A pK(B) of 8.6 corresponds to a KB of approximately 0.25 nM.

Experimental Protocols

Membrane Preparation from CCR5-expressing Cells

This protocol describes the preparation of cell membranes enriched with the CCR5 receptor.

Materials:

• HEK293 cells stably expressing human CCR5

• Cell scrapers

• Phosphate-buffered saline (PBS), ice-cold

• Lysis buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EDTA, with protease inhibitors (e.g., cOmplete™, Roche), ice-cold

• Homogenization buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 1 mM EDTA, 10% (w/v) sucrose, with protease inhibitors, ice-cold

• Dounce homogenizer or similar

• High-speed centrifuge

• Bradford or BCA protein assay kit

Procedure:

• Grow CCR5-expressing cells to confluency in appropriate culture vessels.

• Wash the cells twice with ice-cold PBS.

• Scrape the cells into ice-cold PBS and pellet them by centrifugation at 1,000 x g for 5 minutes at 4°C.

• Resuspend the cell pellet in ice-cold lysis buffer.

• Homogenize the cell suspension using a Dounce homogenizer with 10-15 strokes on ice.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and unbroken cells.

• Transfer the supernatant to a high-speed centrifuge tube and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

• Discard the supernatant and resuspend the membrane pellet in homogenization buffer.

• Determine the protein concentration of the membrane preparation using a Bradford or BCA assay.

• Aliquot the membrane preparation and store at -80°C until use.

Competitive Radioligand Binding Assay

This protocol details the procedure for a competitive binding assay to determine the IC50 of Aplaviroc.

Materials:

• CCR5-expressing cell membranes (prepared as above)

• Radioligand: [125I]-MIP-1α (e.g., PerkinElmer)

• Aplaviroc

• Binding buffer: 50 mM HEPES, pH 7.4, 1 mM CaCl2, 5 mM MgCl2, 0.5% BSA

• Wash buffer: 50 mM Tris-HCl, pH 7.4, 500 mM NaCl, 0.1% BSA, ice-cold

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.5% polyethyleneimine (PEI)

• Filtration apparatus (e.g., Brandel or Packard cell harvester)

• Scintillation fluid

• Scintillation counter

Procedure:

• Prepare a dilution series of Aplaviroc in binding buffer. A typical concentration range would be from 10⁻¹² M to 10⁻⁵ M.

• In a 96-well plate, add the following in triplicate for each condition:

  • Total Binding: 50 µL of binding buffer, 50 µL of [125I]-MIP-1α (at a final concentration close to its Kd, e.g., 0.1 nM), and 100 µL of CCR5 membranes (e.g., 10-20 µg protein).

  • Non-specific Binding: 50 µL of a high concentration of a non-radiolabeled CCR5 ligand (e.g., 1 µM unlabeled MIP-1α), 50 µL of [125I]-MIP-1α, and 100 µL of CCR5 membranes.

  • Competition: 50 µL of each Aplaviroc dilution, 50 µL of [125I]-MIP-1α, and 100 µL of CCR5 membranes.

• Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add scintillation fluid, and count the radioactivity in a scintillation counter.

Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the Aplaviroc concentration.

• Fit the data using a non-linear regression model (e.g., sigmoidal dose-response with variable slope) to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Mandatory Visualization

Caption: Experimental workflow for determining Aplaviroc affinity for CCR5.

Caption: Simplified CCR5 signaling pathway and the inhibitory action of Aplaviroc.

References

• 1. CCR5 is a required signaling receptor for macrophage expression of inflammatory genes in response to viral double-stranded RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of CCR5 Binding Kinetics and Coupling States Reveals Distinctive Binding Properties of Small Molecule CCR5 Antagonists [natap.org]
• 3. Pharmacophore-Oriented Identification of Potential Leads as CCR5 Inhibitors to Block HIV Cellular Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]

Application Notes and Protocols for Long-Term Cell Culture Experiments with Aplaviroc

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for conducting long-term cell culture experiments to evaluate the antiviral efficacy, cytotoxicity, and resistance profile of Aplaviroc, a CCR5 antagonist for the treatment of HIV-1 infection.

Introduction

Aplaviroc (formerly known as GW873140 and AK602) is a potent, noncompetitive allosteric antagonist of the C-C chemokine receptor type 5 (CCR5).[1] CCR5 is a critical co-receptor for the entry of R5-tropic strains of Human Immunodeficiency Virus type 1 (HIV-1) into host cells, primarily CD4+ T lymphocytes.[2] By binding to a hydrophobic pocket within the transmembrane domains of the CCR5 receptor, Aplaviroc induces conformational changes that prevent the interaction between the viral envelope glycoprotein (B1211001) gp120 and the host cell, thereby inhibiting viral entry and replication.[1][3] In vitro studies have demonstrated that Aplaviroc exhibits potent anti-HIV-1 activity at subnanomolar concentrations.[2][4]

Long-term cell culture experiments are crucial for understanding the sustained efficacy of antiviral compounds, monitoring the potential for the development of drug resistance, and assessing long-term cytotoxicity. This document provides detailed protocols for establishing and maintaining long-term co-cultures of peripheral blood mononuclear cells (PBMCs) with HIV-1 in the presence of Aplaviroc.

Data Presentation

Table 1: In Vitro Antiviral Activity of Aplaviroc against R5-tropic HIV-1 in PHA-stimulated PBMCs

HIV-1 Isolate	Mean EC50 (nM)	Mean EC75 (nM)	Mean EC90 (nM)	Mean EC95 (nM)
Ba-L	0.7	4	16	25

EC50/75/90/95: The concentration of Aplaviroc that inhibits 50%, 75%, 90%, and 95% of viral replication, respectively. Data derived from short-term (7-day) assays.[2]

Table 2: Long-Term Virologic Response and Resistance Development (Hypothetical Data)

Aplaviroc Concentration	Week 4: p24 Antigen (pg/mL)	Week 8: p24 Antigen (pg/mL)	Week 12: p24 Antigen (pg/mL)	Week 12: Fold Change in EC50
Vehicle Control (0 nM)	>2000	>2000	>2000	1.0
1 nM (EC50)	<50	150	800	5.2
10 nM (EC90)	<50	<50	120	15.8
100 nM	<50	<50	<50	1.2

This table presents hypothetical data to illustrate the expected outcomes of a long-term experiment. Actual results may vary.

Experimental Protocols

Protocol 1: Long-Term Culture of HIV-1 Infected PBMCs with Aplaviroc

Objective: To evaluate the long-term efficacy of Aplaviroc in suppressing HIV-1 replication in primary human PBMCs.

Materials:

• Aplaviroc

• Peripheral Blood Mononuclear Cells (PBMCs) from healthy, HIV-seronegative donors

• R5-tropic HIV-1 laboratory strain (e.g., Ba-L)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) (Complete RPMI)

• Phytohemagglutinin (PHA)

• Recombinant human interleukin-2 (B1167480) (IL-2)

• Ficoll-Paque PLUS

• 96-well and 24-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• HIV-1 p24 Antigen ELISA kit

Procedure:

• PBMC Isolation and Stimulation:

  • Isolate PBMCs from whole blood of healthy donors using Ficoll-Paque PLUS density gradient centrifugation.

  • Wash the isolated PBMCs twice with sterile PBS.

  • Resuspend PBMCs in Complete RPMI at a concentration of 1 x 10^6 cells/mL.

  • Stimulate the PBMCs with PHA (2 µg/mL) for 48-72 hours in a CO2 incubator.

• HIV-1 Infection of PBMCs:

  • After stimulation, wash the PHA-stimulated PBMCs to remove the mitogen.

  • Resuspend the cells in Complete RPMI containing IL-2 (20 U/mL) at a concentration of 2 x 10^6 cells/mL.

  • Infect the cells with an R5-tropic HIV-1 strain at a multiplicity of infection (MOI) of 0.01 to 0.1 for 2-4 hours at 37°C.

  • After incubation, wash the cells twice with sterile PBS to remove the viral inoculum.

• Long-Term Culture with Aplaviroc:

  • Resuspend the infected PBMCs in Complete RPMI with IL-2 (20 U/mL) at a density of 1 x 10^6 cells/mL.

  • Plate 1 mL of the cell suspension into each well of a 24-well plate.

  • Prepare serial dilutions of Aplaviroc in Complete RPMI with IL-2. Add the Aplaviroc dilutions to the designated wells to achieve the final desired concentrations (e.g., ranging from 0.1 nM to 100 nM). Include a vehicle control (DMSO) at the same final concentration as the highest Aplaviroc concentration.

  • Incubate the plates at 37°C in a 5% CO2 incubator.

  • Every 3-4 days, carefully remove half of the culture supernatant (500 µL) without disturbing the cells and replace it with fresh Complete RPMI containing IL-2 and the corresponding concentration of Aplaviroc.

  • Store the collected supernatants at -80°C for subsequent p24 antigen analysis.

  • Maintain the cultures for the desired duration (e.g., 4-12 weeks).

• Monitoring Viral Replication:

  • At regular intervals (e.g., weekly), thaw the collected culture supernatants.

  • Quantify the concentration of HIV-1 p24 antigen in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.[5][6][7]

Protocol 2: Long-Term Cell Viability and Proliferation Assay

Objective: To assess the long-term cytotoxic effects of Aplaviroc on PBMCs.

Materials:

• Uninfected, PHA-stimulated PBMCs

• Aplaviroc

• Complete RPMI with IL-2

• Cell viability assay reagent (e.g., MTT, XTT, or a luminescent ATP-based assay)

• 96-well cell culture plates

Procedure:

• Cell Seeding and Treatment:

  • Isolate and stimulate PBMCs as described in Protocol 1, Step 1.

  • Seed the uninfected, stimulated PBMCs in a 96-well plate at a density of 1 x 10^5 cells/well in 100 µL of Complete RPMI with IL-2.

  • Add 100 µL of 2x concentrated Aplaviroc dilutions to the respective wells. Include vehicle and untreated controls.

  • Incubate the plates at 37°C in a 5% CO2 incubator.

• Long-Term Maintenance and Monitoring:

  • Every 3-4 days, perform a half-media change by carefully removing 100 µL of supernatant and adding 100 µL of fresh medium containing the appropriate concentration of Aplaviroc.

  • At designated time points (e.g., weekly for 4 weeks), perform a cell viability assay on a subset of the plates.

• Cell Viability Assessment (MTT Assay Example):

  • Add MTT reagent (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.[8]

  • Add solubilization solution (e.g., acidic isopropanol) to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control.

Protocol 3: Monitoring Aplaviroc Resistance Development

Objective: To determine if long-term exposure to Aplaviroc leads to the emergence of resistant HIV-1 variants.

Procedure:

• Virus Isolation from Long-Term Cultures:

  • At the end of the long-term culture experiment (Protocol 1), collect the cell-free supernatant from wells showing viral breakthrough (i.e., increasing p24 levels) in the presence of Aplaviroc.

  • Clarify the supernatant by centrifugation to remove cellular debris.

• Phenotypic Susceptibility Testing:

  • Use the collected virus to infect fresh PHA-stimulated PBMCs as described in Protocol 1, Step 2.

  • Perform a short-term (7-day) antiviral susceptibility assay by exposing the newly infected cells to a range of Aplaviroc concentrations.

  • Determine the EC50 of Aplaviroc for the passaged virus and compare it to the EC50 of the original viral stock. A significant increase in the EC50 value indicates the development of resistance.

• Genotypic Analysis (Optional):

  • Extract viral RNA from the culture supernatants of resistant viruses.

  • Perform reverse transcription PCR (RT-PCR) to amplify the HIV-1 env gene, which encodes the gp120 protein.

  • Sequence the amplified env gene to identify mutations that may be associated with Aplaviroc resistance. In vitro resistance to CCR5 antagonists is often associated with mutations in the V3 loop of gp120.[9][10]

Mandatory Visualizations

Caption: HIV-1 entry pathway and mechanism of Aplaviroc inhibition.

Caption: Experimental workflow for long-term evaluation of Aplaviroc.

Caption: Logical pathway for the development of HIV-1 resistance to Aplaviroc.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vitro and clinical investigation of the relationship between CCR5 receptor occupancy and anti-HIV activity of Aplaviroc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. yeasenbio.com [yeasenbio.com]
• 6. assaygenie.com [assaygenie.com]
• 7. raybiotech.com [raybiotech.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. HIV-1 Resistance to Maraviroc Conferred by a CD4 Binding Site Mutation in the Envelope Glycoprotein gp120 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vivo Emergence of HIV-1 Resistance to the CCR5 Antagonist Vicriviroc: Findings from ACTG 5211 [natap.org]

Application Notes and Protocols: In Vivo Imaging of Aplaviroc Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aplaviroc (B1665140) (GW873140) is a small molecule antagonist of the C-C chemokine receptor type 5 (CCR5).[1][2][3][4] CCR5 is a member of the G protein-coupled receptor (GPCR) superfamily and is a critical co-receptor for the entry of macrophage-tropic (R5) strains of HIV-1 into host cells.[5] By binding to CCR5, Aplaviroc allosterically inhibits the interaction between the viral envelope glycoprotein (B1211001) gp120 and the co-receptor, thereby preventing viral entry and replication.[3] Although the clinical development of Aplaviroc was discontinued (B1498344) due to concerns of hepatotoxicity, the methodology for assessing its target engagement in vivo remains a valuable reference for the development of other CCR5 antagonists and antiviral therapies.[1][2]

These application notes provide detailed protocols for assessing the target engagement of Aplaviroc in vivo using positron emission tomography (PET) imaging and a supporting ex vivo flow cytometry-based receptor occupancy assay. While specific in vivo imaging studies for Aplaviroc have not been published, the following protocols are based on established methodologies for imaging GPCRs and determining receptor occupancy of therapeutic drugs.

Signaling Pathway

The binding of natural chemokine ligands, such as RANTES (CCL5), MIP-1α (CCL3), and MIP-1β (CCL4), to CCR5 initiates a conformational change in the receptor, leading to the activation of intracellular signaling cascades.[6][7] This process is mediated by the coupling of heterotrimeric G proteins, primarily of the Gαi subtype.[6] Dissociation of the G protein subunits triggers downstream pathways, including the phosphoinositide 3-kinase (PI3K) and mitogen-activated protein kinase (MAPK) pathways, which are crucial for chemotaxis and inflammatory responses.[5][6] Aplaviroc, as an antagonist, binds to a transmembrane pocket of CCR5, stabilizing an inactive conformation of the receptor and preventing the binding of both chemokines and HIV-1 gp120, thus inhibiting downstream signaling and viral entry.

CCR5 signaling pathway and Aplaviroc's mechanism of action.

Quantitative Data Summary

The following tables summarize key quantitative data for Aplaviroc from in vitro and clinical studies, as well as hypothetical data for the proposed in vivo PET imaging study.

Table 1: In Vitro Activity and Receptor Occupancy of Aplaviroc

Parameter	Value	Cell Type/Assay	Reference
HIV-1 IC50	0.2 - 0.6 nM	R5-tropic HIV-1 isolates	[3]
CCR5 Binding Affinity (Ki)	High-affinity (subnanomolar)	Human CCR5	[1]
In Vitro Receptor Occupancy	Concentration-dependent	Flow cytometry-based assay	[8]

Table 2: Clinical Receptor Occupancy of Aplaviroc

Dosing	Time to >98% Occupancy	Time to 50% Occupancy (Washout)	Subject Population	Reference
Multiple Doses	2 - 3 hours post-dose	>100 hours	HIV-positive and HIV-negative subjects	[8]

Table 3: Hypothetical In Vivo PET Imaging Data for [¹⁸F]Aplaviroc

Treatment Group	Brain Region	Binding Potential (BPND)	Receptor Occupancy (%)
Vehicle	CCR5-rich region	2.5 ± 0.3	0 (Baseline)
Vehicle	Cerebellum (Reference)	0.1 ± 0.05	-
Aplaviroc (1 mg/kg)	CCR5-rich region	1.5 ± 0.2	40
Aplaviroc (10 mg/kg)	CCR5-rich region	0.5 ± 0.1	80

Experimental Protocols

Radiolabeling of Aplaviroc with Fluorine-18 for PET Imaging

This protocol describes a hypothetical method for radiolabeling Aplaviroc with Fluorine-18 ([¹⁸F]), a common positron-emitting radionuclide with a half-life of 109.8 minutes, making it suitable for PET imaging studies.[9][10][11]

Materials:

• Aplaviroc precursor (e.g., a derivative with a suitable leaving group for nucleophilic substitution)

• [¹⁸F]Fluoride (produced from a cyclotron)

• Kryptofix 2.2.2 (K222)

• Potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (B52724)

• HPLC purification system

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Sterile water for injection

• Ethanol (B145695)

Procedure:

• [¹⁸F]Fluoride Trapping and Elution: Aqueous [¹⁸F]fluoride from the cyclotron target is passed through an anion exchange column to trap the [¹⁸F]F⁻. The trapped [¹⁸F]F⁻ is then eluted with a solution of K₂CO₃ and K222 in acetonitrile/water.

• Azeotropic Drying: The eluted [¹⁸F]fluoride solution is dried by azeotropic distillation with anhydrous acetonitrile under a stream of nitrogen to remove water, which would inhibit the nucleophilic substitution reaction.

• Radiolabeling Reaction: The Aplaviroc precursor, dissolved in a suitable anhydrous solvent (e.g., DMSO or acetonitrile), is added to the dried [¹⁸F]fluoride/K222 complex. The reaction mixture is heated at a specific temperature (e.g., 80-120°C) for a defined period (e.g., 10-20 minutes) to facilitate the nucleophilic substitution of the leaving group with [¹⁸F]fluoride.

• Purification: The reaction mixture is quenched and purified using semi-preparative HPLC to separate [¹⁸F]Aplaviroc from unreacted precursor and other byproducts. The fraction corresponding to [¹⁸F]Aplaviroc is collected.

• Formulation: The collected HPLC fraction is diluted with sterile water and passed through a C18 SPE cartridge to trap the [¹⁸F]Aplaviroc. The cartridge is washed with sterile water to remove any remaining HPLC solvent. The final product is eluted from the cartridge with a small volume of ethanol and then diluted with sterile saline for injection to achieve the desired concentration and a physiologically acceptable ethanol concentration.

• Quality Control: The final product is tested for radiochemical purity (by analytical HPLC), specific activity, pH, and sterility before administration.

In Vivo PET Imaging for CCR5 Receptor Occupancy

This protocol outlines a procedure for conducting a PET imaging study in a preclinical model (e.g., non-human primate or a humanized mouse model expressing human CCR5) to determine the receptor occupancy of Aplaviroc.

Animal Preparation:

• Animals should be fasted for 4-6 hours before the PET scan to reduce blood glucose levels, which can interfere with some imaging studies, although for receptor studies this is less critical than for [¹⁸F]FDG studies.[12][13]

• Anesthesia is induced and maintained throughout the imaging procedure (e.g., with isoflurane) to prevent movement artifacts.[14] Body temperature should be monitored and maintained.

Experimental Workflow:

• Baseline Scan: A baseline PET scan is performed on each animal before the administration of Aplaviroc.

  • A bolus of [¹⁸F]Aplaviroc is administered intravenously.

  • Dynamic PET data are acquired for 60-90 minutes.

• Aplaviroc Administration: After the baseline scan, a single dose of non-radiolabeled Aplaviroc is administered to the animal at the desired dose level.

• Occupancy Scan: At the time of expected peak receptor occupancy by Aplaviroc, a second PET scan is performed following the same procedure as the baseline scan, including the administration of [¹⁸F]Aplaviroc.

• Image Reconstruction and Analysis:

  • PET data are reconstructed, correcting for attenuation and scatter.

  • The reconstructed images are co-registered with an anatomical image (e.g., MRI or CT) for region-of-interest (ROI) analysis.

  • Time-activity curves (TACs) are generated for CCR5-rich regions and a reference region (an area with negligible CCR5 expression, like the cerebellum).

  • The binding potential (BPND), a measure of the density of available receptors, is calculated for the baseline and post-drug scans.

  • Receptor occupancy (RO) is calculated using the following formula: RO (%) = [(BPND_baseline - BPND_post-drug) / BPND_baseline] x 100

Experimental workflow for in vivo PET imaging of receptor occupancy.

Ex Vivo Flow Cytometry-Based CCR5 Receptor Occupancy Assay

This protocol is adapted from the method used in clinical studies of Aplaviroc and serves as a valuable tool for validating and complementing in vivo imaging data.[8] It measures the percentage of CCR5 receptors on the surface of peripheral blood mononuclear cells (PBMCs) that are occupied by Aplaviroc.

Materials:

• Whole blood or isolated PBMCs

• Phycoerythrin (PE)-conjugated anti-CCR5 monoclonal antibody (mAb) that competes with Aplaviroc for binding (e.g., clone 2D7)

• A non-competing, allophycocyanin (APC)-conjugated anti-CCR5 mAb to measure total CCR5 expression

• Anti-CD4 and Anti-CD3 antibodies to gate on CD4+ T-cells

• FACS buffer (e.g., PBS with 1% BSA)

• Fixable viability dye

• Flow cytometer

Procedure:

• Sample Collection: Collect whole blood samples at baseline (pre-dose) and at various time points after Aplaviroc administration.

• Cell Staining for Free Receptors:

  • Aliquot whole blood or PBMCs into FACS tubes.

  • Add the PE-conjugated competing anti-CCR5 mAb.

  • Incubate for 30 minutes at 4°C in the dark. This antibody will only bind to CCR5 receptors that are not occupied by Aplaviroc.

• Cell Staining for Total Receptors and Cell Surface Markers:

  • In a separate set of tubes, add the APC-conjugated non-competing anti-CCR5 mAb along with anti-CD4 and anti-CD3 antibodies.

  • Incubate as above.

• Lysis and Washing: If using whole blood, lyse red blood cells using a lysis buffer. Wash the cells with FACS buffer.

• Viability Staining: Resuspend cells in buffer containing a fixable viability dye to exclude dead cells from the analysis.

• Flow Cytometry Analysis:

  • Acquire the samples on a flow cytometer.

  • Gate on the CD3+CD4+ T-cell population.

  • Determine the mean fluorescence intensity (MFI) of the PE signal (free receptors) and the APC signal (total receptors) within the CD4+ T-cell gate.

• Calculation of Receptor Occupancy:

  • Calculate the percentage of free receptors at each time point relative to the baseline (pre-dose) sample.

  • Receptor Occupancy (RO) is calculated as: RO (%) = [1 - (MFIPE_post-dose / MFIPE_baseline)] x 100

Workflow for the flow cytometry-based receptor occupancy assay.

References

• 1. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aplaviroc | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. In vitro and clinical investigation of the relationship between CCR5 receptor occupancy and anti-HIV activity of Aplaviroc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Positron emission tomography (PET) imaging with 18F-based radiotracers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A guideline proposal for mice preparation and care in 18F-FDG PET imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]
• 14. SOP/Guidlines for Animal PET/CT Imaging Studies - Biomedical Research Imaging Center [med.unc.edu]

Application Notes and Protocols: Pharmacokinetic and Pharmacodynamic Modeling of Aplaviroc

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the pharmacokinetic (PK) and pharmacodynamic (PD) properties of Aplaviroc (B1665140) (GSK-873140), a CCR5 antagonist formerly under development for the treatment of HIV-1 infection. The information compiled herein is intended to support research and development activities by providing key data and experimental methodologies. Aplaviroc's development was discontinued (B1498344) due to hepatotoxicity, and this document also briefly touches upon this aspect.[1]

Introduction

Aplaviroc is a non-competitive, allosteric antagonist of the C-C chemokine receptor 5 (CCR5), a critical co-receptor for the entry of R5-tropic HIV-1 into host cells. By binding to CCR5, Aplaviroc induces a conformational change in the receptor, thereby preventing its interaction with the viral envelope glycoprotein (B1211001) gp120 and inhibiting viral entry.[1] Despite promising initial antiviral activity, clinical development was halted due to instances of severe liver toxicity.[2][3] Understanding the PK/PD profile of Aplaviroc remains valuable for the broader field of CCR5 antagonist development and for studying the mechanisms of drug-induced liver injury.

Pharmacokinetic Properties

Aplaviroc exhibits non-linear pharmacokinetics with high inter-patient variability.[4] Its absorption is significantly enhanced when administered with food. It is primarily metabolized by CYP3A4.[5]

Table 1: Pharmacokinetic Parameters of Aplaviroc in Healthy Volunteers and HIV-Infected Patients

Parameter	Population	Dose	Value	Reference
AUC (0-24h) (ng·h/mL)	HIV-Infected (ASCENT Study)	600 mg BID	2,101 (CV: 49%)	[5]
HIV-Infected (ASCENT Study)	800 mg BID	3,413 (CV: 95%)	[5]
HIV-Infected (EPIC Study)	200 mg BID (with LPV/r)	2,006 (CV: 97%)	[5]
HIV-Infected (EPIC Study)	400 mg BID (with LPV/r)	6,065 (CV: 76%)	[5]
HIV-Infected (EPIC Study)	800 mg QD (with LPV/r)	5,840 (CV: 147%)	[5]
Half-life (t½) (h)	Healthy Volunteers	200-800 mg BID	~3	[5]
Protein Binding (%)	In vitro (Human Plasma)	Not Specified	92	[6]

AUC: Area Under the Curve, BID: Twice Daily, QD: Once Daily, LPV/r: Lopinavir/Ritonavir (B1064), CV: Coefficient of Variation.

Table 2: Effect of Co-administered Drugs on Aplaviroc Pharmacokinetics in Healthy Volunteers

Co-administered Drug	Aplaviroc Dose	Change in Aplaviroc PK	Reference
Ritonavir (single dose)	50 mg (single dose)	2.1-fold increase in AUC(0-∞)	[6][7]
Lopinavir/Ritonavir (repeat dose)	400 mg BID	7.7-fold increase in AUC	[7]
6.2-fold increase in Cmax	[7]
7.1-fold increase in Cmin	[7]
Efavirenz	600 mg BID	57% decrease in AUC	[8]
61% decrease in Cτ	[8]

AUC: Area Under the Curve, Cmax: Maximum Concentration, Cmin: Minimum Concentration, Cτ: Trough Concentration.

Pharmacodynamic Properties

The primary pharmacodynamic effect of Aplaviroc is the inhibition of HIV-1 replication, leading to a reduction in plasma viral load.

Table 3: Antiviral Activity of Aplaviroc in Treatment-Naïve HIV-Infected Patients (EPIC Study, Week 12)

Aplaviroc Dose Regimen (with Lopinavir/Ritonavir)	Percentage of Patients with HIV-1 RNA <400 copies/mL
200 mg BID	50%
400 mg BID	48%
800 mg QD	54%

BID: Twice Daily, QD: Once Daily.[4]

Signaling Pathway and Experimental Workflows

Caption: Mechanism of HIV-1 entry inhibition by Aplaviroc.

References

• 1. Aplaviroc - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antiviral activity and safety of aplaviroc, a CCR5 antagonist, in combination with lopinavir/ritonavir in HIV-infected, therapy-naïve patients: results of the EPIC study (CCR100136) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effects of ritonavir and lopinavir/ritonavir on the pharmacokinetics of a novel CCR5 antagonist, aplaviroc, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The effects of ritonavir and lopinavir/ritonavir on the pharmacokinetics of a novel CCR5 antagonist, aplaviroc, in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hivclinic.ca [hivclinic.ca]

Application Notes and Protocols for Assessing Aplaviroc's Impact on T-Cell Function

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for assessing the immunological impact of Aplaviroc (B1665140), a CCR5 antagonist, on T-cell function. Although the clinical development of Aplaviroc was discontinued (B1498344) due to hepatotoxicity, its utility as a research tool and a reference compound for the development of new CCR5 antagonists remains significant.[1][2] These protocols are designed to enable detailed in vitro and ex vivo characterization of Aplaviroc's effects on T-cell proliferation, activation, cytokine production, and chemotaxis.

Introduction to Aplaviroc and its Mechanism of Action

Aplaviroc (formerly known as GW873140) is a small molecule, non-competitive allosteric antagonist of the C-C chemokine receptor 5 (CCR5).[3] CCR5 is a G-protein coupled receptor expressed on various immune cells, including T-cells, macrophages, and dendritic cells. It plays a crucial role in the migration of these cells to sites of inflammation. In the context of HIV, CCR5 is a major co-receptor for the entry of R5-tropic HIV-1 strains into host cells.[4]

Aplaviroc binds to a hydrophobic pocket within the transmembrane helices of the CCR5 receptor.[3][5] This binding induces a conformational change in the extracellular loops of CCR5, thereby preventing its interaction with its natural chemokine ligands (e.g., RANTES/CCL5, MIP-1α/CCL3, MIP-1β/CCL4) and, importantly, with the HIV-1 envelope glycoprotein (B1211001) gp120.[4] By blocking these interactions, Aplaviroc was developed to inhibit HIV-1 entry. However, its interaction with the CCR5 receptor also has the potential to modulate normal T-cell function.

Key Areas for T-Cell Function Assessment

The following sections detail experimental protocols to investigate the multifaceted effects of Aplaviroc on T-cell biology.

T-Cell Proliferation Assays

T-cell proliferation is a hallmark of an adaptive immune response. It is crucial to determine if Aplaviroc, by modulating CCR5 signaling, has any inhibitory or stimulatory effects on T-cell proliferation.

a. Carboxyfluorescein Succinimidyl Ester (CFSE) Proliferation Assay

This flow cytometry-based assay is a gold-standard method for tracking cell division.

Experimental Protocol:

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• CFSE Labeling: Resuspend PBMCs at a concentration of 1-10 x 10^6 cells/mL in pre-warmed PBS. Add CFSE to a final concentration of 1-5 µM and incubate for 10-15 minutes at 37°C, protected from light.

• Quenching: Quench the staining reaction by adding 5 volumes of ice-cold complete RPMI-1640 medium (supplemented with 10% FBS) and incubate on ice for 5 minutes.

• Washing: Wash the cells three times with complete RPMI-1640 medium to remove excess CFSE.

• Cell Culture and Stimulation: Resuspend the CFSE-labeled PBMCs in complete RPMI-1640 medium at 1 x 10^6 cells/mL. Plate the cells in a 96-well round-bottom plate.

• Aplaviroc Treatment: Add Aplaviroc at a range of concentrations (e.g., 0.1 nM to 10 µM) to the respective wells. Include a vehicle control (e.g., DMSO).

• T-Cell Stimulation: Stimulate the T-cells with a polyclonal activator such as phytohemagglutinin (PHA) at 1-5 µg/mL or anti-CD3/CD28 beads. Include an unstimulated control.

• Incubation: Culture the cells for 3-5 days at 37°C in a 5% CO2 incubator.

• Flow Cytometry Analysis: Harvest the cells and stain with fluorescently labeled antibodies against T-cell markers (e.g., CD3, CD4, CD8). Acquire data on a flow cytometer. Proliferation is measured by the successive halving of CFSE fluorescence intensity in daughter cells.

b. [³H]-Thymidine Incorporation Assay

This classic method measures DNA synthesis as an indicator of cell proliferation.

Experimental Protocol:

• Cell Preparation and Culture: Isolate and culture PBMCs as described for the CFSE assay.

• Aplaviroc Treatment and Stimulation: Treat the cells with varying concentrations of Aplaviroc and stimulate with a polyclonal activator.

• Incubation: Culture the cells for 48-72 hours.

• Radiolabeling: Add 1 µCi of [³H]-thymidine to each well and incubate for an additional 18-24 hours.

• Harvesting and Scintillation Counting: Harvest the cells onto a glass fiber filter mat using a cell harvester. Measure the incorporated radioactivity using a liquid scintillation counter.

Data Presentation: T-Cell Proliferation

Aplaviroc Concentration	% Proliferation (CFSE)	CPM ([³H]-Thymidine)
Vehicle Control (Stimulated)
0.1 nM
1 nM
10 nM
100 nM
1 µM
10 µM
Unstimulated Control

T-Cell Activation Marker Analysis

Upon activation, T-cells upregulate a variety of cell surface markers. Flow cytometry can be used to quantify the expression of these markers in the presence of Aplaviroc.

Experimental Protocol:

• Cell Preparation and Culture: Isolate and culture PBMCs as described previously.

• Aplaviroc Treatment and Stimulation: Treat the cells with Aplaviroc and stimulate with a polyclonal activator.

• Incubation: Culture the cells for 24-72 hours. The optimal incubation time will vary depending on the activation marker of interest (e.g., CD69 is an early marker, while CD25 and HLA-DR are later markers).

• Antibody Staining: Harvest the cells and stain with a panel of fluorescently labeled antibodies. A typical panel might include:

  • T-Cell Lineage Markers: Anti-CD3, Anti-CD4, Anti-CD8

  • Activation Markers: Anti-CD69, Anti-CD25, Anti-HLA-DR, Anti-CD38

• Flow Cytometry Analysis: Acquire data on a flow cytometer and analyze the percentage of positive cells and the mean fluorescence intensity (MFI) for each activation marker within the CD4+ and CD8+ T-cell gates.

Data Presentation: T-Cell Activation Markers

Aplaviroc Concentration	% CD69+ of CD4+ T-cells	MFI of CD25 on CD8+ T-cells	% HLA-DR+ of CD4+ T-cells
Vehicle Control (Stimulated)
0.1 nM
1 nM
10 nM
100 nM
1 µM
10 µM
Unstimulated Control

Cytokine Production Assays

T-cells orchestrate the immune response through the secretion of cytokines. Aplaviroc's effect on the production of key cytokines should be evaluated.

a. Intracellular Cytokine Staining (ICS)

ICS allows for the identification of cytokine-producing cells at a single-cell level.

Experimental Protocol:

• Cell Preparation and Culture: Isolate and culture PBMCs.

• Aplaviroc Treatment and Stimulation: Treat with Aplaviroc and stimulate with a polyclonal activator or a specific antigen (e.g., CMV, EBV, HIV peptides for memory responses).

• Protein Transport Inhibition: Add a protein transport inhibitor (e.g., Brefeldin A or Monensin) for the final 4-6 hours of culture to trap cytokines intracellularly.

• Surface Staining: Stain for surface markers (CD3, CD4, CD8).

• Fixation and Permeabilization: Fix and permeabilize the cells using a commercial kit.

• Intracellular Staining: Stain for intracellular cytokines (e.g., IFN-γ, TNF-α, IL-2, IL-10).

• Flow Cytometry Analysis: Analyze the frequency of cytokine-producing T-cells.

b. Multiplex Cytokine Bead Array (CBA) or ELISA

These methods measure the concentration of secreted cytokines in the culture supernatant.

Experimental Protocol:

• Cell Culture and Supernatant Collection: Culture and treat cells as described above, but do not add a protein transport inhibitor. After 24-72 hours, centrifuge the plates and collect the culture supernatants.

• Cytokine Quantification: Analyze the supernatants using a multiplex CBA kit (for simultaneous measurement of multiple cytokines) or individual ELISAs according to the manufacturer's instructions.

Data Presentation: Cytokine Production

Aplaviroc Concentration	% IFN-γ+ of CD8+ T-cells (ICS)	IL-2 (pg/mL) in Supernatant (ELISA/CBA)	TNF-α (pg/mL) in Supernatant (ELISA/CBA)
Vehicle Control (Stimulated)
0.1 nM
1 nM
10 nM
100 nM
1 µM
10 µM
Unstimulated Control

Chemotaxis Assay

As a CCR5 antagonist, Aplaviroc is expected to inhibit T-cell migration towards CCR5 ligands.

Experimental Protocol:

• Cell Preparation: Isolate T-cells from PBMCs using negative selection for higher purity.

• Aplaviroc Pre-incubation: Pre-incubate the T-cells with different concentrations of Aplaviroc for 30-60 minutes at 37°C.

• Transwell Assay Setup: Use a transwell plate with a polycarbonate membrane (typically 5 µm pore size for lymphocytes).

• Chemoattractant: Add a CCR5 ligand (e.g., RANTES/CCL5) to the lower chamber. Use medium alone as a negative control.

• Cell Migration: Add the pre-incubated T-cells to the upper chamber.

• Incubation: Allow the cells to migrate for 2-4 hours at 37°C.

• Quantification of Migration: Count the number of migrated cells in the lower chamber using a hemocytometer or a flow cytometer.

Data Presentation: Chemotaxis

Aplaviroc Concentration	% Inhibition of Migration towards RANTES/CCL5
Vehicle Control	0%
0.1 nM
1 nM
10 nM
100 nM
1 µM
10 µM

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Aplaviroc blocks chemokine binding to CCR5, inhibiting downstream signaling.

Caption: Workflow for assessing T-cell proliferation using CFSE.

Caption: Dual workflows for T-cell cytokine production analysis.

References

• 1. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapamycin enhances aplaviroc anti-HIV activity: implications for the clinical development of novel CCR5 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Allosteric Model of Maraviroc Binding to CC Chemokine Receptor 5 (CCR5) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Investigating Aplaviroc-Induced Hepatotoxicity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the mechanisms of Aplaviroc-induced hepatotoxicity. The information is intended for scientists and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is known about the clinical presentation of Aplaviroc-induced hepatotoxicity?

A1: Clinical trials of Aplaviroc (B1665140), a CCR5 antagonist, were discontinued (B1498344) due to instances of severe liver toxicity.[1][2][3][4] The hepatotoxicity was characterized by elevations in alanine (B10760859) aminotransferase (ALT) and total bilirubin (B190676) levels.[1][2][3] Two participants in the clinical trials developed grade 3 or higher elevations in both ALT and total bilirubin.[1][3] The mechanism of this liver injury is considered idiosyncratic and intrinsic to the Aplaviroc molecule itself, rather than a class effect of CCR5 antagonists.[1][3]

Q2: Is there a correlation between Aplaviroc plasma concentration and the observed hepatotoxicity?

A2: No significant association was found between the plasma concentrations of Aplaviroc and the elevations in liver enzymes observed in clinical trials.[1][3] However, preclinical studies in rats and monkeys indicated that Aplaviroc and its metabolites accumulate in the liver at concentrations 70- to 100-fold higher than in the blood.[1] This suggests that intrahepatic drug concentrations may be more relevant to the toxicity than plasma levels.

Q3: What is the metabolic pathway of Aplaviroc and could it contribute to hepatotoxicity?

A3: Aplaviroc is primarily metabolized in the liver by the cytochrome P450 enzyme CYP3A4, with minor involvement of CYP2C19.[1] It is also a weak time-dependent inhibitor of CYP3A4.[1] The formation of reactive metabolites during CYP-mediated metabolism is a common mechanism of drug-induced liver injury (DILI).[5][6] It is hypothesized that the bioactivation of Aplaviroc by CYP3A4 could lead to the formation of reactive intermediates that contribute to hepatocyte damage.[7][8][9]

Q4: Could inhibition of liver transporters by Aplaviroc play a role in its hepatotoxicity?

A4: Yes, this is a plausible hypothesis. Preclinical data show that Aplaviroc is a substrate and an inhibitor of the organic anion transporting polypeptide 1B1 (OATP1B1).[1] OATP1B1 is a transporter responsible for the uptake of various compounds, including bilirubin, into hepatocytes.[10][11][12] Inhibition of OATP1B1 can lead to an increase in unconjugated bilirubin in the blood (hyperbilirubinemia), a clinical sign observed with Aplaviroc.[10][11] Therefore, OATP1B1 inhibition is a potential mechanism contributing to the observed liver injury.

Q5: What are other potential, yet unproven, mechanisms of Aplaviroc-induced hepatotoxicity that I could investigate?

A5: Based on general mechanisms of DILI, several other pathways could be investigated for their role in Aplaviroc hepatotoxicity:

• Mitochondrial Dysfunction: Drug-induced mitochondrial injury is a key factor in many cases of DILI.[13][14] This can lead to ATP depletion, the formation of reactive oxygen species (ROS), and the initiation of apoptosis or necrosis.

• Oxidative Stress: The formation of ROS can overwhelm the cell's antioxidant defenses, leading to damage of lipids, proteins, and DNA, and triggering cell death pathways.[13]

• Induction of Apoptosis: Drug-induced stress can activate signaling cascades, such as the c-Jun N-terminal kinase (JNK) pathway, leading to programmed cell death (apoptosis).[13][14][15][16][17]

• Cholestasis: Disruption of bile acid transport can lead to the intracellular accumulation of cytotoxic bile acids, causing cholestatic liver injury.[18][19][20][21]

Troubleshooting Experimental Investigations

Data Presentation: Clinical Trial Hepatotoxicity Data

Parameter	Aplaviroc Recipients	Control Recipients
Grade 2 or higher ALT elevations	6.0% (17/281)	3.6% (2/55)
Grade 2 or higher Total Bilirubin elevations	10.3% (29/281)	7.3% (4/55)
Grade 3 or higher ALT & Total Bilirubin elevations	2 subjects	0 subjects

Data summarized from clinical trials of Aplaviroc.[1][3]

Experimental Workflow for Investigating Aplaviroc Hepatotoxicity

Below is a diagram illustrating a potential experimental workflow to investigate the mechanisms of Aplaviroc-induced hepatotoxicity in vitro.

Experimental workflow for in vitro investigation of Aplaviroc hepatotoxicity.

Potential Signaling Pathway in Aplaviroc-Induced Liver Injury

The following diagram illustrates a hypothesized signaling cascade that could be involved in Aplaviroc-induced hepatotoxicity, focusing on the role of oxidative stress and the JNK pathway.

Hypothesized signaling pathway for Aplaviroc-induced hepatotoxicity.

Experimental Protocols

Assessment of Mitochondrial Membrane Potential (ΔΨm) using TMRM

Issue: You suspect Aplaviroc is causing mitochondrial dysfunction and want to measure changes in the mitochondrial membrane potential.

Troubleshooting Guide:

• Principle: Tetramethylrhodamine, methyl ester (TMRM) is a cell-permeant, fluorescent dye that accumulates in active mitochondria with intact membrane potentials. A decrease in TMRM fluorescence indicates mitochondrial depolarization.[22][23][24][25][26]

• Protocol:

  • Cell Culture: Seed hepatocytes (e.g., HepG2, HepaRG, or primary human hepatocytes) in a 96-well plate and allow them to adhere overnight.

  • Treatment: Treat the cells with various concentrations of Aplaviroc for a predetermined time (e.g., 24 hours). Include a vehicle control (e.g., DMSO) and a positive control for mitochondrial depolarization, such as FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone) at 10-20 µM for 10-30 minutes.[23][24]

  • TMRM Staining: Remove the treatment medium and incubate the cells with TMRM staining solution (e.g., 25-250 nM in culture medium) for 30 minutes at 37°C.[22][25]

  • Washing: Gently wash the cells with pre-warmed PBS or culture medium.

  • Measurement: Measure the fluorescence using a fluorescence plate reader, fluorescence microscope, or flow cytometer. For TMRM, the excitation/emission maxima are approximately 549/575 nm.[23]

• Expected Outcome: A significant decrease in TMRM fluorescence in Aplaviroc-treated cells compared to the vehicle control would suggest mitochondrial depolarization.

• Common Pitfalls:

  • Phototoxicity: Limit exposure to excitation light to prevent dye phototoxicity and bleaching.

  • Cell Health: Ensure cells are healthy before the experiment, as poor cell health can independently affect ΔΨm.

  • Dye Concentration: The optimal TMRM concentration may vary between cell types and should be determined empirically.

Detection of Intracellular Reactive Oxygen Species (ROS)

Issue: You hypothesize that Aplaviroc metabolism leads to oxidative stress and want to measure ROS production.

Troubleshooting Guide:

• Principle: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable compound that is deacetylated by cellular esterases to non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[27][28][29][30][31]

• Protocol:

  • Cell Culture: Seed hepatocytes in a 96-well plate.

  • Treatment: Treat cells with Aplaviroc. Include a vehicle control and a positive control for ROS induction, such as tert-butyl hydroperoxide (TBHP) or H₂O₂.[27][28][29]

  • DCFH-DA Staining: Remove the treatment medium and wash the cells with PBS. Incubate the cells with DCFH-DA working solution (e.g., 10-20 µM in serum-free medium) for 30-60 minutes at 37°C in the dark.[27][29][31]

  • Measurement: After incubation, wash the cells to remove excess probe. Measure the fluorescence intensity with a plate reader (excitation/emission ~490/519-535 nm).[27][28][31]

• Expected Outcome: An increase in DCF fluorescence in Aplaviroc-treated cells would indicate an increase in intracellular ROS levels.

• Common Pitfalls:

  • Autofluorescence: Some compounds can be autofluorescent. Run a control with Aplaviroc alone to check for interference.

  • Probe Oxidation: The probe can be oxidized by factors other than ROS. Ensure proper controls are in place.

Assessment of Apoptosis via Caspase-3/7 Activity

Issue: You want to determine if Aplaviroc induces apoptosis in hepatocytes.

Troubleshooting Guide:

• Principle: Caspases-3 and -7 are key effector caspases in the apoptotic pathway. Assays often use a pro-luminescent or pro-fluorescent substrate containing the DEVD peptide sequence, which is specifically cleaved by active caspase-3/7 to generate a measurable signal.[32][33][34][35][36]

• Protocol (using a luminescent assay):

  • Cell Culture: Plate hepatocytes in a white-walled 96-well plate suitable for luminescence measurements.

  • Treatment: Treat cells with Aplaviroc for the desired duration. Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

  • Assay: Add the caspase-glo 3/7 reagent directly to the wells. This reagent typically contains a cell lysis buffer and the caspase substrate.

  • Incubation: Incubate at room temperature for 1-2 hours to allow for cell lysis and the enzymatic reaction to occur.

  • Measurement: Measure the luminescence using a plate-reading luminometer.

• Expected Outcome: An increase in the luminescent signal in Aplaviroc-treated cells compared to controls indicates activation of caspase-3/7 and induction of apoptosis.

• Common Pitfalls:

  • Assay Timing: The timing of caspase activation can be transient. It may be necessary to perform a time-course experiment to capture the peak activity.

  • Necrosis vs. Apoptosis: High concentrations of a toxicant can cause necrosis, which would not necessarily lead to caspase activation. It is important to correlate caspase activity with other measures of cell death.

References

• 1. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CYP3A4-mediated lopinavir bioactivation and its inhibition by ritonavir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Role of Cytochrome P450 3A4-Mediated Metabolism in Sorafenib and Lapatinib Hepatotoxicity | MDPI [mdpi.com]
• 9. CYP3A4-Mediated Metabolic Activation and Cytotoxicity of Chlortoluron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Identification of Novel Inhibitors of Organic Anion Transporting Polypeptides 1B1 and 1B3 (OATP1B1 and OATP1B3) Using a Consensus Vote of Six Classification Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluating the in vitro inhibition of UGT1A1, OATP1B1, OATP1B3, MRP2, and BSEP in predicting drug-induced hyperbilirubinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Signal transduction pathways involved in drug-induced liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Regulation of drug-induced liver injury by signal transduction pathways: critical role of mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Combined activities of JNK1 and JNK2 in hepatocytes protect against toxic liver injury - PMC [pmc.ncbi.nlm.nih.gov]
• 16. JNK Signaling Pathway Mediates Acetaminophen-Induced Hepatotoxicity Accompanied by Changes of Glutathione S-Transferase A1 Content and Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Frontiers | JNK Signaling Pathway Mediates Acetaminophen-Induced Hepatotoxicity Accompanied by Changes of Glutathione S-Transferase A1 Content and Expression [frontiersin.org]
• 18. Hepatocyte-based in vitro model for assessment of drug-induced cholestasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. lirias.kuleuven.be [lirias.kuleuven.be]
• 21. Drug-induced cholestasis assay in primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Live-cell imaging: Mitochondria membrane potential [protocols.io]
• 23. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 24. media.cellsignal.com [media.cellsignal.com]
• 25. benchchem.com [benchchem.com]
• 26. researchgate.net [researchgate.net]
• 27. ProtocolsIntrocellularROSDetection < Lab < TWiki [barricklab.org]
• 28. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 29. A Simple Microplate Assay for Reactive Oxygen Species Generation and Rapid Cellular Protein Normalization [bio-protocol.org]
• 30. A Simple Microplate Assay for Reactive Oxygen Species Generation and Rapid Cellular Protein Normalization [en.bio-protocol.org]
• 31. Video: Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining [jove.com]
• 32. Apo-ONE® Homogeneous Caspase-3/7 Assay Protocol [promega.com]
• 33. tandfonline.com [tandfonline.com]
• 34. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 35. stemcell.com [stemcell.com]
• 36. Cell Meter™ Caspase 3/7 Activity Apoptosis Assay Kit *Green Fluorescence* | AAT Bioquest [aatbio.com]

Addressing Experimental Variability in Aplaviroc Studies: A Technical Support Center

For researchers, scientists, and drug development professionals working with the CCR5 antagonist Aplaviroc, navigating experimental variability is a critical step toward obtaining robust and reproducible data. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during in vitro and preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Aplaviroc?

Aplaviroc is a noncompetitive allosteric antagonist of the C-C chemokine receptor type 5 (CCR5).[1] It binds to a transmembrane pocket of the CCR5 receptor, inducing a conformational change that prevents the binding of the HIV-1 envelope glycoprotein (B1211001) gp120 to the coreceptor. This action blocks the entry of R5-tropic HIV-1 into host cells.[2]

Q2: Why was the clinical development of Aplaviroc discontinued?

The clinical development of Aplaviroc was halted in 2005 due to concerns about severe, idiosyncratic hepatotoxicity (liver toxicity) observed in some trial participants.[3][4][5][6][7][8] While the exact mechanism of liver injury is not fully understood, it is thought to be intrinsic to the molecule itself rather than a class effect of CCR5 antagonists.[4][5][6] Some studies also noted that Aplaviroc showed underwhelming efficacy in certain patient populations.[7]

Q3: What are the known resistance mutations to Aplaviroc?

Resistance to Aplaviroc is primarily associated with mutations in the V3 loop of the HIV-1 gp120 envelope protein.[9] These mutations allow the virus to utilize the Aplaviroc-bound conformation of the CCR5 receptor for entry.[9] It is noteworthy that some patients have been found to harbor pre-existing Aplaviroc-resistant viral variants even before treatment.[9][10]

Q4: What is the in vitro potency of Aplaviroc against different HIV-1 strains?

Aplaviroc has demonstrated potent in vitro activity against a broad range of laboratory and primary R5-tropic HIV-1 isolates, with 50% inhibitory concentrations (IC50) typically in the subnanomolar to low nanomolar range.[4][11][12][13]

Data Presentation: Quantitative Analysis of Aplaviroc Activity

The following tables summarize key quantitative data from various studies on Aplaviroc.

Table 1: In Vitro Efficacy of Aplaviroc Against HIV-1

HIV-1 Strain/Isolate Panel	Assay Type	Mean IC50 (nM)	Key Findings
Broad panel of laboratory and primary HIV-1 isolates	Not Specified	Subnanomolar	High-affinity binding to human CCR5.[4]
R5-tropic HIV-1 isolates	Not Specified	0.2 - 0.6	Potent activity against a wide spectrum of isolates.
338 R5-tropic clinical samples	PhenoSense HIV Entry Assay	6.81	Effective against a broad panel of clinical isolates.
64 R5X4-tropic clinical samples	PhenoSense HIV Entry Assay	3.61	Susceptible CCR5-using components in dual-tropic viruses.

Table 2: Pharmacokinetic Parameters of Aplaviroc in Healthy Human Subjects

Dose Range	Half-life (t1/2)	Key Findings
200-800 mg twice daily	~3 hours	Dose-proportional pharmacokinetics.[4]
Not Specified	>100 hours (for 50% CCR5 receptor occupancy)	Receptor occupancy is substantially longer than the plasma half-life.[12]

Table 3: Clinical Trial Efficacy of Aplaviroc (EPIC Study)

Treatment Arm	% of Patients with HIV-1 RNA <400 copies/mL at Week 12
Aplaviroc 200 mg bid + LPV/r	50%
Aplaviroc 400 mg bid + LPV/r	48%
Aplaviroc 800 mg qd + LPV/r	54%
3TC/ZDV + LPV/r	75%

Experimental Protocols and Troubleshooting Guides

CCR5 Radioligand Binding Assay

This assay is used to determine the affinity of Aplaviroc for the CCR5 receptor.

Detailed Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing human CCR5 (e.g., HEK293T).

• Radioligand: Use a radiolabeled CCR5 ligand (e.g., [125I]-CCL3 or [3H]-Maraviroc).

• Competition Binding: Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of Aplaviroc.

• Separation: Separate bound from free radioligand using rapid filtration through glass fiber filters.

• Detection: Quantify the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value of Aplaviroc, which is the concentration that inhibits 50% of the specific binding of the radioligand.

Troubleshooting Guide:

Issue	Potential Cause(s)	Recommended Solution(s)
High Non-Specific Binding (NSB)	Radioligand sticking to filters or tubes.	Pre-soak filters in buffer or polyethyleneimine (PEI). Use low-protein binding plates and tubes.
Insufficient washing.	Increase the number of wash steps with ice-cold buffer.
Hydrophobic nature of the radioligand.	Include bovine serum albumin (BSA) in the assay buffer.
Low Specific Binding Signal	Low receptor expression in cell membranes.	Use a cell line with higher CCR5 expression or increase the amount of membrane protein per well.
Degraded radioligand.	Use a fresh batch of radioligand and check its specific activity.
Incorrect assay conditions.	Optimize incubation time and temperature.
High Variability Between Replicates	Pipetting errors.	Use calibrated pipettes and prepare a master mix for reagents.
Incomplete mixing of reagents.	Ensure thorough mixing of all solutions before dispensing.

HIV-1 Antiviral Activity Assay (Pseudovirus-Based Luciferase Assay)

This assay measures the ability of Aplaviroc to inhibit HIV-1 entry into target cells.

Detailed Methodology:

• Pseudovirus Production: Co-transfect HEK293T cells with an HIV-1 envelope expression plasmid (R5-tropic) and an HIV-1 backbone plasmid encoding luciferase but lacking the envelope gene.

• Target Cell Preparation: Seed target cells (e.g., TZM-bl cells, which express CD4, CCR5, and CXCR4 and contain a luciferase reporter gene under the control of the HIV-1 LTR) in a 96-well plate.

• Inhibition Assay: Pre-incubate the target cells with serial dilutions of Aplaviroc for 1 hour.

• Infection: Add the pseudovirus supernatant to the wells containing the target cells and Aplaviroc.

• Incubation: Incubate for 48-72 hours to allow for viral entry and luciferase expression.

• Lysis and Detection: Lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis: Calculate the IC50 value of Aplaviroc.

Troubleshooting Guide:

Issue	Potential Cause(s)	Recommended Solution(s)
Low Luciferase Signal	Low pseudovirus titer.	Optimize the ratio of envelope to backbone plasmid during transfection. Concentrate the virus stock by ultracentrifugation.
Low transfection efficiency.	Use a high-quality transfection reagent and optimize the DNA-to-reagent ratio.
Poor target cell health.	Ensure target cells are healthy and within a low passage number.
High Background Signal	Contamination of reagents or cells.	Use fresh, sterile reagents and cell cultures.
Autoluminescence from test compounds.	Test the compound alone in the absence of cells and virus.
High Variability in IC50 Values	Inconsistent pseudovirus stock.	Prepare a large, single batch of pseudovirus and aliquot for consistent use.
Variation in target cell CCR5 expression.	Use a stable cell line with consistent CCR5 expression levels.

CCR5 Receptor Occupancy (RO) Assay by Flow Cytometry

This assay quantifies the percentage of CCR5 receptors on the cell surface that are bound by Aplaviroc.

Detailed Methodology:

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from whole blood.

• Aplaviroc Incubation: Incubate the cells with varying concentrations of Aplaviroc.

• Staining: Stain the cells with a fluorescently labeled anti-CCR5 monoclonal antibody (mAb) that competes with Aplaviroc for binding and a fluorescently labeled mAb that binds to a non-competing epitope.

• Flow Cytometry Analysis: Acquire data on a flow cytometer, gating on the lymphocyte population.

• Data Analysis: Calculate the percentage of receptor occupancy based on the reduction in binding of the competing anti-CCR5 mAb.

Troubleshooting Guide:

Issue	Potential Cause(s)	Recommended Solution(s)
Low Staining Intensity	Low CCR5 expression on cells.	Use a cell population known to have higher CCR5 expression (e.g., activated T cells).
Inefficient antibody staining.	Titrate the anti-CCR5 antibody to determine the optimal concentration.
High Background Staining	Non-specific antibody binding.	Include an isotype control and optimize blocking steps.
Autofluorescence of cells.	Use appropriate compensation settings on the flow cytometer.
Inaccurate Receptor Occupancy Calculation	Incomplete competition between Aplaviroc and the antibody.	Use a competing antibody with a known binding site relative to Aplaviroc.
Receptor internalization.	Perform experiments at 4°C to minimize receptor trafficking.

Mandatory Visualizations

Caption: HIV-1 entry pathway and the mechanism of action of Aplaviroc.

Caption: Overview of key experimental workflows for Aplaviroc studies.

References

• 1. Scintillation proximity assay (SPA) as a new approach to determine a ligand’s kinetic profile. A case in point for the adenosine A1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. goldbio.com [goldbio.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Human Immunodeficiency Virus Type 1 Neutralization Measured by Flow Cytometric Quantitation of Single-Round Infection of Primary Human T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hiv.lanl.gov [hiv.lanl.gov]
• 9. swordbio.com [swordbio.com]
• 10. Use of Tissue Culture Cell Lines to Evaluate HIV Antiviral Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bitesizebio.com [bitesizebio.com]
• 12. Best practices for optimization and validation of flow cytometry-based receptor occupancy assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Reporter Gene Assays Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]

Interpreting nonlinear pharmacokinetics of Aplaviroc

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals studying the nonlinear pharmacokinetics of Aplaviroc.

Frequently Asked Questions (FAQs)

Q1: Why does Aplaviroc exhibit nonlinear pharmacokinetics?

Aplaviroc's nonlinear pharmacokinetics are primarily attributed to its metabolism. The drug is predominantly metabolized by the Cytochrome P450 3A (CYP3A) enzyme system in the liver, with some minor involvement of CYP2C19[1]. At higher concentrations, these metabolic pathways can become saturated. When metabolic enzymes are saturated, a further increase in the dose of Aplaviroc leads to a disproportionately larger increase in plasma concentration and exposure (AUC), as the clearance of the drug does not increase proportionally with the dose. This saturation of metabolic pathways is a common cause of nonlinear pharmacokinetics.

Q2: There are conflicting reports on the dose-proportionality of Aplaviroc. Can you clarify?

There are indeed some seemingly conflicting reports. Studies in healthy volunteers have suggested dose-proportional pharmacokinetics in the 200-800 mg twice-daily (BID) dose range[1][2]. However, a study in HIV-infected patients receiving Aplaviroc in combination with other antiretroviral agents demonstrated nonlinear pharmacokinetics and high interpatient variability[3][4].

This discrepancy may arise from several factors:

• Patient Population: The pharmacokinetics of a drug can differ between healthy volunteers and a patient population due to disease-related physiological changes or co-morbidities.

• Concomitant Medications: The study in HIV-infected patients involved co-administration with lopinavir/ritonavir (B1064), which are known inhibitors of CYP3A4[3][4]. This inhibition of Aplaviroc's primary metabolic pathway would significantly alter its pharmacokinetics and could unmask or exacerbate its nonlinear characteristics.

• Underlying Variability: The high intersubject variability in Aplaviroc's pharmacokinetics could make it challenging to definitively characterize the dose-response relationship, with linearity being apparent under some conditions but not others[1][3][4].

Q3: What causes the high interpatient variability in Aplaviroc exposure?

High interpatient variability in the plasma area under the curve (AUC) of Aplaviroc has been consistently reported[1][3][4]. This variability is likely due to a combination of factors:

• Genetic Polymorphisms: Genetic variations in CYP3A enzymes can lead to significant differences in metabolic activity among individuals, resulting in varied drug exposure.

• Drug-Drug Interactions: As Aplaviroc is a sensitive CYP3A substrate, its exposure is significantly affected by co-administered drugs that inhibit or induce this enzyme system[5][6].

• Transporter Activity: Aplaviroc is a substrate and inhibitor of the organic anion transport protein 1B1 (OATP1B1), which is involved in its uptake into the liver[1]. Variations in the activity of this and other transporters could contribute to variability in its distribution and elimination.

• Food Effects: The bioavailability of Aplaviroc is significantly increased when administered with moderate to high-fat meals, and variations in diet and timing of administration relative to meals can contribute to pharmacokinetic variability[2].

Q4: How do CYP3A4 inhibitors and inducers affect Aplaviroc's pharmacokinetics?

Aplaviroc's plasma concentrations are highly sensitive to drugs that modulate CYP3A4 activity.

• CYP3A4 Inhibitors: Co-administration with potent CYP3A4 inhibitors, such as ritonavir, dramatically increases Aplaviroc exposure. For example, repeat-dose co-administration with lopinavir/ritonavir increased the Aplaviroc AUC by 7.7-fold[2].

• CYP3A4 Inducers: Conversely, co-administration with CYP3A4 inducers, such as efavirenz (B1671121), can significantly decrease Aplaviroc exposure. Studies have shown that efavirenz can reduce the AUC of Aplaviroc by 57%[6].

These interactions are critical considerations in a clinical setting and in the design of in vivo experiments.

Troubleshooting Guides

Problem: My in vivo pharmacokinetic data shows much higher exposure (AUC) than predicted from my in vitro metabolism studies.

Possible Causes and Solutions:

• Saturated Metabolic Pathways: Your in vitro system (e.g., human liver microsomes) may not have reached saturation at the substrate concentrations tested. The higher doses used in vivo may have saturated the CYP3A-mediated metabolism, leading to decreased clearance and a disproportionate increase in exposure.

  • Troubleshooting Step: Re-run your in vitro metabolism assays over a wider range of Aplaviroc concentrations to determine the Michaelis-Menten constant (Km) and maximum velocity (Vmax). This will help you model the saturable kinetics.

• Inhibition of Metabolism: Was Aplaviroc co-administered with other compounds in your in vivo study? These compounds may be inhibiting CYP3A enzymes.

  • Troubleshooting Step: Conduct a CYP3A4 inhibition assay with the co-administered compounds to assess their potential for a drug-drug interaction.

• Transporter-Mediated Uptake: The high concentration of Aplaviroc in the liver is facilitated by transporters like OATP1B1[1]. If this uptake process is saturated, it could lead to higher plasma concentrations. Standard in vitro metabolism assays may not account for this.

  • Troubleshooting Step: Use an in vitro system that incorporates transporter activity, such as sandwich-cultured human hepatocytes, to get a more accurate prediction of hepatic clearance.

Problem: I am observing high variability in my animal pharmacokinetic studies.

Possible Causes and Solutions:

• Genetic Variability in Animal Models: Just like in humans, outbred animal strains can have significant genetic variability in their drug-metabolizing enzymes.

  • Troubleshooting Step: Consider using an inbred animal strain to reduce genetic variability. Ensure that all animals are of the same age, sex, and health status.

• Food Effects: The timing and composition of food intake can significantly impact the absorption of Aplaviroc[2].

  • Troubleshooting Step: Standardize the feeding schedule for all animals in the study. Typically, animals are fasted overnight before drug administration.

• Dosing Accuracy: Inconsistent dosing can be a major source of variability.

  • Troubleshooting Step: Ensure accurate and consistent administration of the dosing formulation. For oral dosing, check for any regurgitation.

Data Presentation

Table 1: Pharmacokinetic Parameters of Aplaviroc in HIV-Infected Patients (EPIC and ASCENT Studies)

Study	Dosing Regimen	Geometric Mean AUC0–24 (ng·h/mL)	Coefficient of Variation (%)
EPIC	200 mg BID	2,006	97
EPIC	400 mg BID	6,065	76
EPIC	800 mg QD	5,840	147
ASCENT	600 mg BID	2,101	49
ASCENT	800 mg BID	3,413	95

Data sourced from Nichols et al., 2008[1]. Note the greater than proportional increase in AUC when the dose is increased from 200 mg BID to 400 mg BID in the EPIC study, indicative of nonlinear pharmacokinetics.

Table 2: Effect of Co-administered Drugs on Aplaviroc Pharmacokinetics

Co-administered Drug	Effect on Aplaviroc AUC	Fold Change	Reference
Lopinavir/Ritonavir	Increase	7.7	[2]
Efavirenz	Decrease	0.43 (57% decrease)	[6]

Experimental Protocols

1. Protocol: In Vitro CYP3A4 Inhibition Assay

• Objective: To determine the potential of a test compound to inhibit the CYP3A4-mediated metabolism of Aplaviroc.

• Materials: Human liver microsomes (HLM), Aplaviroc, test compound, NADPH regenerating system, and a positive control inhibitor (e.g., ketoconazole).

• Procedure:

  • Pre-incubate HLM with the test compound or positive control at various concentrations.

  • Initiate the metabolic reaction by adding Aplaviroc and the NADPH regenerating system.

  • Incubate for a specified time at 37°C.

  • Stop the reaction by adding a quenching solvent (e.g., cold acetonitrile).

  • Analyze the formation of Aplaviroc metabolites using LC-MS/MS.

  • Calculate the IC50 value for the test compound.

2. Protocol: Caco-2 Permeability Assay

• Objective: To assess the intestinal permeability of Aplaviroc and identify potential involvement of efflux transporters like P-glycoprotein (P-gp).

• Materials: Caco-2 cells cultured on permeable supports, Aplaviroc, and a P-gp inhibitor (e.g., verapamil).

• Procedure:

  • Culture Caco-2 cells on permeable supports for 21 days to allow for differentiation into a polarized monolayer.

  • Assess monolayer integrity using TEER (Transepithelial Electrical Resistance) measurement.

  • For apical-to-basolateral (A-B) permeability, add Aplaviroc to the apical chamber and sample from the basolateral chamber over time.

  • For basolateral-to-apical (B-A) permeability, add Aplaviroc to the basolateral chamber and sample from the apical chamber.

  • To assess P-gp involvement, repeat the permeability assays in the presence of a P-gp inhibitor.

  • Quantify Aplaviroc concentrations using LC-MS/MS and calculate the apparent permeability coefficient (Papp). An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests the involvement of active efflux.

Visualizations

Caption: Metabolic pathway of Aplaviroc.

Caption: Workflow for investigating Aplaviroc's nonlinear PK.

References

• 1. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effects of ritonavir and lopinavir/ritonavir on the pharmacokinetics of a novel CCR5 antagonist, aplaviroc, in healthy subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antiviral activity and safety of aplaviroc, a CCR5 antagonist, in combination with lopinavir/ritonavir in HIV-infected, therapy-naïve patients: results of the EPIC study (CCR100136) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of the drug interaction potential of aplaviroc, a novel human immunodeficiency virus entry inhibitor, using a modified cooperstown 5 + 1 cocktail - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hivclinic.ca [hivclinic.ca]

Technical Support Center: Managing High Interpatient Variability in Aplaviroc Response

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during in vitro and preclinical evaluation of Aplaviroc. A key focus is to provide guidance on managing the high interpatient variability observed in Aplaviroc response, a critical factor that contributed to the discontinuation of its clinical development.[1]

Frequently Asked Questions (FAQs)

Q1: What is Aplaviroc and what is its primary mechanism of action?

Aplaviroc (formerly GW873140) is a small molecule antagonist of the C-C chemokine receptor 5 (CCR5).[1][2] It functions as a noncompetitive allosteric antagonist, binding to a hydrophobic pocket within the transmembrane helices of the CCR5 receptor.[2] This binding induces a conformational change in the extracellular loops of CCR5, which prevents the interaction between the HIV-1 envelope glycoprotein (B1211001) gp120 and the coreceptor, thereby blocking the entry of R5-tropic HIV-1 into host cells.[3][4]

Q2: What were the key challenges observed with Aplaviroc in clinical trials?

The clinical development of Aplaviroc was halted primarily due to instances of idiosyncratic hepatotoxicity (liver toxicity).[5][6][7] Additionally, significant interpatient variability in plasma drug exposure was observed, making it difficult to establish a consistent therapeutic window.[5][6][8]

Q3: What are the primary factors contributing to the high interpatient variability in Aplaviroc response?

The high interpatient variability in Aplaviroc plasma concentrations is largely attributed to differences in its metabolism. Aplaviroc is primarily metabolized by the cytochrome P450 enzymes CYP3A4, with a minor contribution from CYP2C19.[9] Genetic polymorphisms in the genes encoding these enzymes can lead to significant differences in metabolic activity among individuals, resulting in varied drug clearance rates.

Q4: Can viral resistance to Aplaviroc develop?

Yes, HIV-1 can develop resistance to Aplaviroc. The primary mechanism of resistance involves the virus adapting to use the drug-bound conformation of the CCR5 receptor for entry.[6] This can lead to cross-resistance with other CCR5 antagonists.[6][10]

Troubleshooting Guides

In Vitro Metabolism Studies

Issue 1: High variability in Aplaviroc metabolism rates between different human liver microsome (HLM) lots.

• Possible Cause: Genetic polymorphisms in CYP3A4 and CYP2C19 among the liver donors. The CYP3A422 allele, for instance, is associated with reduced CYP3A4 expression and activity.[11][12] Similarly, alleles like CYP2C192 are loss-of-function variants.[5]

• Troubleshooting Steps:

  • Genotype HLM Donors: If possible, use HLMs from genotyped donors to correlate metabolic rates with specific CYP alleles.

  • Use Pooled HLMs: Employing pooled HLMs from a large number of donors can help average out the effects of individual genetic variations.

  • Use Recombinant Enzymes: Utilize recombinant human CYP3A4 and CYP2C19 enzymes to assess the specific contribution of each enzyme to Aplaviroc metabolism without confounding genetic variability.

Issue 2: Discrepancy between in vitro metabolism data and in vivo pharmacokinetic data.

• Possible Cause:

  • In Vitro System Limitations: Microsomal systems lack the complete cellular machinery and cofactors present in intact hepatocytes.

  • Drug Transporters: In vivo, drug transporters can significantly influence the intracellular concentration of Aplaviroc in hepatocytes, which is not fully recapitulated in microsomal assays.

  • Complex Drug-Drug Interactions: Co-administration of other drugs in vivo can induce or inhibit CYP enzymes, altering Aplaviroc metabolism.

• Troubleshooting Steps:

  • Use Hepatocytes: Conduct metabolism studies using primary human hepatocytes to have a more physiologically relevant in vitro model.

  • Incorporate Transporter Studies: Investigate if Aplaviroc is a substrate for major hepatic uptake or efflux transporters.

  • Pharmacokinetic Modeling: Develop physiologically based pharmacokinetic (PBPK) models that integrate in vitro metabolism data with transporter kinetics and potential drug-drug interactions to better predict in vivo exposure.

HIV-1 Entry Assays

Issue 1: High background signal in luciferase-based viral entry assays.

• Possible Cause:

  • Reagent Contamination: Contamination of assay reagents with luciferase or other luminescent substances.

  • Cell Viability Issues: High cell density or poor cell health can lead to non-specific luciferase expression.

  • Plate Type: Using clear-bottom plates can lead to signal bleed-through from adjacent wells.[13][14]

• Troubleshooting Steps:

  • Use Fresh Reagents: Prepare fresh assay reagents and use dedicated, sterile equipment.

  • Optimize Cell Seeding Density: Titrate the number of cells seeded per well to ensure they are in a logarithmic growth phase during the assay.

  • Use Opaque-Walled Plates: Employ white, opaque-walled plates to minimize crosstalk between wells.[14]

Issue 2: Low signal or no signal in pseudovirus entry assays.

• Possible Cause:

  • Low Titer Pseudovirus: The pseudovirus stock may have a low infectious titer.

  • Suboptimal Target Cell Line: The target cells may express low levels of CD4 and CCR5. The A3R5 cell line, for example, has more physiological levels of CCR5 but can yield a weak signal.[15]

  • Inefficient Transfection (for pseudovirus production): Poor quality plasmid DNA or suboptimal transfection reagents can lead to low pseudovirus production.[14]

• Troubleshooting Steps:

  • Titer the Pseudovirus: Accurately determine the titer of your pseudovirus stock (e.g., by TCID50 assay) to ensure an appropriate multiplicity of infection (MOI) is used.

  • Select Appropriate Target Cells: Use cell lines known to be highly permissive to your pseudovirus strain (e.g., TZM-bl cells). For cells with lower receptor expression, consider using a more sensitive luciferase reporter system or optimizing the pseudovirus production system.[15][16]

  • Optimize Pseudovirus Production: Use high-quality, endotoxin-free plasmid DNA for transfection. Optimize the ratio of packaging and envelope plasmids.

Data Presentation

Table 1: Pharmacokinetic Parameters of Aplaviroc from Clinical Trials

Study	Dose	N	Geometric Mean AUC (ng·h/mL)	Coefficient of Variation (CV) for AUC (%)	Geometric Mean Cmax (ng/mL)
ASCENT	600 mg BID	-	2,101	49	-
ASCENT	800 mg BID	-	3,413	95	-
EPIC	200 mg BID	-	2,006	97	-
EPIC	400 mg BID	-	6,065	76	-
EPIC	800 mg QD	-	5,840	147	-
Data compiled from Nichols et al., 2008.[17]

Table 2: Incidence of Grade 2 or Higher Liver Enzyme Elevations in Aplaviroc Clinical Trials

Study	Treatment Group	N	Alanine Aminotransferase (ALT) Elevation (%)	Total Bilirubin Elevation (%)
Combined	Aplaviroc Recipients	281	6.0	10.3
Combined	Control Recipients	55	3.6	7.3
Data compiled from Nichols et al., 2008.[6]

Experimental Protocols

Protocol 1: In Vitro Metabolism of Aplaviroc using Human Liver Microsomes

Objective: To determine the metabolic stability of Aplaviroc and identify the primary CYP450 enzymes involved in its metabolism.

Materials:

• Aplaviroc

• Human Liver Microsomes (HLMs), pooled or from individual donors

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Selective CYP450 inhibitors (e.g., ketoconazole (B1673606) for CYP3A4, ticlopidine (B1205844) for CYP2C19)

• Acetonitrile (B52724) (for reaction termination)

• LC-MS/MS system

Procedure:

• Incubation Mixture Preparation: Prepare a master mix containing potassium phosphate buffer and the NADPH regenerating system.

• Pre-incubation: In a microcentrifuge tube, add the HLM suspension to the master mix. Pre-incubate at 37°C for 5 minutes.

• Initiate Reaction: Add Aplaviroc (typically from a stock solution in DMSO, final DMSO concentration <0.5%) to the pre-incubated mixture to initiate the metabolic reaction. For inhibitor studies, add the selective inhibitor during the pre-incubation step.

• Incubation: Incubate the reaction mixture at 37°C in a shaking water bath. Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: Terminate the reaction by adding ice-cold acetonitrile to each aliquot.

• Sample Processing: Centrifuge the samples to precipitate proteins. Transfer the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis: Quantify the remaining Aplaviroc concentration at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of remaining Aplaviroc versus time. The slope of the linear portion of the curve represents the elimination rate constant (k). Calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

Protocol 2: HIV-1 Pseudovirus Entry Assay for IC50 Determination of Aplaviroc

Objective: To determine the half-maximal inhibitory concentration (IC50) of Aplaviroc against HIV-1 pseudovirus entry into target cells.

Materials:

• HIV-1 pseudovirus expressing an R5-tropic envelope glycoprotein

• Target cells expressing CD4 and CCR5 (e.g., TZM-bl cells)

• Aplaviroc

• Cell culture medium (e.g., DMEM with 10% FBS)

• Luciferase assay reagent

• White, opaque-walled 96-well plates

• Luminometer

Procedure:

• Cell Seeding: Seed target cells into a 96-well plate at an optimized density and incubate overnight.

• Compound Preparation: Prepare a serial dilution of Aplaviroc in cell culture medium.

• Compound Addition: Add the diluted Aplaviroc to the appropriate wells of the cell plate. Include wells with no drug (virus control) and wells with cells only (background control).

• Virus Addition: Add a pre-titered amount of HIV-1 pseudovirus to each well (except the background control wells).

• Incubation: Incubate the plate for 48 hours at 37°C.

• Luciferase Assay: Lyse the cells and measure the luciferase activity according to the manufacturer's instructions using a luminometer.

• Data Analysis:

  • Subtract the average background luminescence from all other readings.

  • Calculate the percentage of inhibition for each Aplaviroc concentration relative to the virus control.

  • Plot the percentage of inhibition versus the log of the Aplaviroc concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Mandatory Visualizations

References

• 1. pnas.org [pnas.org]
• 2. From genes to drugs: CYP2C19 and pharmacogenetics in clinical practice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting CCR5 as a Component of an HIV-1 Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CCR5: From Natural Resistance to a New Anti-HIV Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impact of CYP2C:TG haplotype on CYP2C19 substrates clearance in vivo, protein content and in vitro activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. HIV-1 Resistance to CCR5 Antagonists Associated with Highly Efficient Use of CCR5 and Altered Tropism on Primary CD4+ T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | CYP3A4∗22 Genotyping in Clinical Practice: Ready for Implementation? [frontiersin.org]
• 8. Antiviral activity and safety of aplaviroc, a CCR5 antagonist, in combination with lopinavir/ritonavir in HIV-infected, therapy-naïve patients: results of the EPIC study (CCR100136) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of the drug interaction potential of aplaviroc, a novel human immunodeficiency virus entry inhibitor, using a modified cooperstown 5 + 1 cocktail - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. researchgate.net [researchgate.net]
• 12. The CYP3A4 intron 6 C>T polymorphism (CYP3A4*22) is associated with reduced CYP3A4 protein level and function in human liver microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. goldbio.com [goldbio.com]
• 14. bitesizebio.com [bitesizebio.com]
• 15. Development and optimization of a sensitive pseudovirus-based assay for HIV-1 neutralizing antibodies detection using A3R5 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. HIV-1 pseudoviruses constructed in China regulatory laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of CCR5 Binding Affinity: Aplaviroc vs. Maraviroc

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the CCR5 binding affinities of two prominent CCR5 antagonists, Aplaviroc and Maraviroc. Both small molecules were developed as entry inhibitors for the treatment of HIV-1 infection by targeting the host cell's C-C chemokine receptor type 5 (CCR5), a critical co-receptor for viral entry. While Maraviroc has seen clinical success and regulatory approval, Aplaviroc's development was halted due to safety concerns.[1] This guide delves into the quantitative binding data, experimental methodologies, and mechanistic pathways to offer a comprehensive understanding of their interactions with CCR5.

Quantitative Comparison of Binding Affinity

The binding affinity and kinetics of Aplaviroc and Maraviroc to the CCR5 receptor have been characterized in multiple studies. The following table summarizes key quantitative data from a comparative analysis, providing a direct look at their binding properties under similar experimental conditions.

Compound	Dissociation Constant (Kd) (nM)	Dissociation Half-life (t1/2) (hours)	Antiviral Activity (IC50 against R5-HIV-1) (nM)
Maraviroc	0.18 ± 0.02	7.5 ± 0.7	~2.0 (geometric mean IC90)[2]
Aplaviroc	Not directly compared in the same study	24 ± 3.6 (at 22°C)	0.2 to 0.6[3]

Data from Gonsiorek et al., 2006, unless otherwise noted.[4][5]

Mechanism of Action: Allosteric Inhibition of CCR5

Both Aplaviroc and Maraviroc function as non-competitive, allosteric antagonists of the CCR5 receptor.[6][7] They do not directly compete with the HIV-1 envelope glycoprotein (B1211001) gp120 for its binding site on the receptor. Instead, they bind to a hydrophobic pocket within the transmembrane helices of CCR5.[8][9] This binding event induces a conformational change in the receptor, altering its three-dimensional structure. As a result, the gp120 binding site on the extracellular loops of CCR5 is modified, preventing the virus from effectively docking and initiating the fusion process required for cell entry.[8][10]

Signaling Pathway of HIV-1 Entry and its Inhibition

The following diagram illustrates the normal entry pathway of R5-tropic HIV-1 and how CCR5 antagonists like Aplaviroc and Maraviroc intervene.

HIV-1 entry and its allosteric inhibition by CCR5 antagonists.

Experimental Protocols

The binding affinities of Aplaviroc and Maraviroc to CCR5 are typically determined using radioligand binding assays. These assays are fundamental in quantifying the interaction between a ligand (the drug) and its receptor.

Radioligand Binding Assay Workflow

The following diagram outlines the typical workflow for a competitive radioligand binding assay used to determine the binding affinity of CCR5 antagonists.

Workflow for a competitive radioligand binding assay.

Detailed Methodology: Competitive Radioligand Binding Assay

Objective: To determine the inhibitory constant (Ki) of a test compound (Aplaviroc or Maraviroc) for the CCR5 receptor.

Materials:

• Cell membranes prepared from a cell line stably expressing human CCR5 (e.g., HEK293 or CHO cells).

• Radiolabeled CCR5 ligand (e.g., [¹²⁵I]-MIP-1α, [³H]-Maraviroc, or [³H]-Vicriviroc).[4][5]

• Unlabeled test compounds (Aplaviroc and Maraviroc).

• Assay buffer (e.g., 50 mM HEPES, 1 mM CaCl₂, 5 mM MgCl₂, 0.5% BSA, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, 1 M NaCl).

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture cells expressing CCR5 to a high density.

  • Harvest the cells and wash with cold phosphate-buffered saline (PBS).

  • Lyse the cells using a hypotonic buffer and mechanical homogenization.

  • Centrifuge the lysate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration.

• Binding Reaction:

  • In a 96-well plate, add the following to each well in triplicate:

    • Assay buffer.

    • A fixed concentration of the radiolabeled CCR5 ligand.

    • A range of concentrations of the unlabeled test compound (e.g., 10⁻¹¹ to 10⁻⁵ M).

    • For total binding, add assay buffer instead of the test compound.

    • For non-specific binding, add a high concentration of an unlabeled CCR5 ligand.

  • Initiate the binding reaction by adding the prepared cell membranes to each well.

  • Incubate the plate at room temperature for a specified time to allow the binding to reach equilibrium (e.g., 1-2 hours).

• Separation and Quantification:

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove any unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log concentration of the test compound.

  • Fit the data using a non-linear regression model to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Conclusion

Both Aplaviroc and Maraviroc are potent allosteric inhibitors of the CCR5 receptor, demonstrating high binding affinity in the nanomolar range. While direct, side-by-side comparisons of their dissociation constants (Kd) in the same study are limited, available data on their inhibitory concentrations and binding kinetics reveal them to be highly effective at disrupting the CCR5-gp120 interaction.[3][4] Maraviroc's slightly higher reported Kd is complemented by a slower dissociation rate for Vicriviroc, another CCR5 antagonist, suggesting that binding kinetics can be a nuanced indicator of in vivo efficacy.[5] The development of Aplaviroc was unfortunately terminated due to hepatotoxicity, highlighting the importance of safety profiles in drug development, even for compounds with promising in vitro activity.[1] The study of these molecules continues to provide valuable insights into the molecular pharmacology of CCR5 and the development of HIV entry inhibitors.

References

• 1. Aplaviroc - Wikipedia [en.wikipedia.org]
• 2. Drug Interactions with New and Investigational Antiretrovirals: darunavir, etravirine, rilpivirine (TMC278), maraviroc, vicriviroc, raltegravir, elvitegravir, INCB 9471 (CCR5), bevirimat [Review Articles] [natap.org]
• 3. journals.asm.org [journals.asm.org]
• 4. Analysis of CCR5 Binding Kinetics and Coupling States Reveals Distinctive Binding Properties of Small Molecule CCR5 Antagonists [natap.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Structure-Based Design and Development of Chemical Probes Targeting Putative MOR-CCR5 Heterodimers to Inhibit Opioid Exacerbated HIV-1 Infectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure of the CCR5 chemokine receptor – HIV entry inhibitor Maraviroc complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Allosteric Model of Maraviroc Binding to CC Chemokine Receptor 5 (CCR5) - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Aplaviroc and Vicriviroc: A Guide for Researchers

A comprehensive analysis of two CCR5 antagonists for HIV-1 therapy, detailing their mechanisms, in vitro and in vivo performance, and the experimental protocols for their evaluation.

This guide provides a detailed comparison of Aplaviroc (B1665140) and Vicriviroc (B613818), two small-molecule antagonists of the C-C chemokine receptor type 5 (CCR5), a critical co-receptor for HIV-1 entry into host cells. Developed for researchers, scientists, and drug development professionals, this document synthesizes experimental data on their efficacy, pharmacokinetics, and safety profiles. It also outlines the detailed methodologies for key experiments cited, offering a framework for the evaluation of CCR5 antagonists.

Introduction to CCR5 Antagonists

HIV-1 entry into target cells is a multi-step process initiated by the binding of the viral envelope glycoprotein (B1211001) gp120 to the CD4 receptor on the host cell surface. This binding induces conformational changes in gp120, enabling it to interact with a coreceptor, either CCR5 or CXCR4. CCR5 antagonists, such as Aplaviroc and Vicriviroc, are allosteric inhibitors that bind to a hydrophobic pocket within the transmembrane helices of the CCR5 receptor.[1] This binding event alters the conformation of the CCR5 extracellular loops, thereby preventing their interaction with gp120 and blocking the fusion of the viral and cellular membranes, ultimately inhibiting viral entry.

In Vitro Potency and Activity

The in vitro antiviral activity of Aplaviroc and Vicriviroc has been evaluated in various cell-based assays. The 50% effective concentration (EC50) and 90% effective concentration (EC90) are key parameters used to quantify their potency against different HIV-1 isolates.

Parameter	Aplaviroc	Vicriviroc	Reference
Mean EC50	0.7 nM	0.04 - 2.3 nM	[2][3]
Mean EC90	16 nM	0.45 - 18 nM	[2][3]
Mean IC50 (GTPγS binding)	Not Reported	4.2 ± 1.3 nM	[3]
Mean IC50 (Chemotaxis)	Not Reported	< 1 nM	[3]

Table 1: Comparative In Vitro Potency of Aplaviroc and Vicriviroc. This table summarizes the key in vitro potency metrics for Aplaviroc and Vicriviroc against R5-tropic HIV-1 isolates.

Pharmacokinetic Profiles

The pharmacokinetic properties of a drug determine its absorption, distribution, metabolism, and excretion (ADME), which are critical for establishing effective dosing regimens.

Parameter	Aplaviroc	Vicriviroc	Reference
Administration	Oral	Oral	[1][4]
Half-life (t1/2)	~3 hours	28 - 33 hours	[1][5]
Metabolism	Primarily CYP3A, minor CYP2C19	CYP3A4 substrate	[1][6]
Key Interactions	CYP3A4 inhibitors (e.g., ritonavir) increase plasma concentrations.	Ritonavir significantly increases plasma concentrations, allowing for once-daily dosing.	[6][7]

Table 2: Pharmacokinetic Parameters of Aplaviroc and Vicriviroc in Humans. This table provides a comparative overview of the key pharmacokinetic characteristics of Aplaviroc and Vicriviroc.

Clinical Efficacy

Clinical trials have evaluated the efficacy of Aplaviroc and Vicriviroc in both treatment-naïve and treatment-experienced HIV-1 infected individuals. The primary endpoints in these trials typically include the reduction in plasma HIV-1 RNA levels (viral load) and the increase in CD4+ T-cell counts.

Aplaviroc Clinical Trial Data

The development of Aplaviroc was discontinued (B1498344) due to concerns about hepatotoxicity.[7] The EPIC study, a Phase IIb trial in treatment-naïve patients, provides the most comprehensive efficacy data.

Study	Population	Treatment Arms	Week 12 HIV-1 RNA <400 copies/mL	Reference
EPIC	Treatment-Naïve	APL 200 mg BID + LPV/r	50%	[4]
APL 400 mg BID + LPV/r	48%	[4]
APL 800 mg QD + LPV/r	54%	[4]
3TC/ZDV + LPV/r	75%	[4]

Table 3: Efficacy of Aplaviroc in the EPIC Study. This table presents the proportion of patients achieving a viral load of less than 400 copies/mL at week 12 in the EPIC study.

Vicriviroc Clinical Trial Data

Vicriviroc underwent several Phase II and III clinical trials. The ACTG 5211 study in treatment-experienced patients demonstrated its antiviral activity.

| Study | Population | Treatment Arms | Mean Change in HIV-1 RNA at Week 24 (log10 copies/mL) | Mean Increase in CD4+ cells at Week 48 (cells/µL) | Reference | |---|---|---|---|---| | ACTG 5211 | Treatment-Experienced | VCV 5 mg + OBT | -1.51 | Not Reported |[8] | | | | VCV 10 mg + OBT | -1.86 | 130 |[8] | | | | VCV 15 mg + OBT | -1.68 | 96 |[8] | | | | Placebo + OBT | -0.29 | Not Reported |[8] |

Table 4: Efficacy of Vicriviroc in the ACTG 5211 Study. This table summarizes the virologic and immunologic responses to Vicriviroc in treatment-experienced patients.

Safety and Tolerability

The safety profiles of Aplaviroc and Vicriviroc were critical factors in their clinical development.

Aplaviroc Safety Profile

The clinical development of Aplaviroc was terminated due to idiosyncratic hepatotoxicity observed in Phase IIb studies.[9]

Adverse Event (Grade 2 or higher)	Aplaviroc Recipients (n=281)	Control Recipients (n=55)	Reference
Alanine Aminotransferase (ALT) Elevation	6.0%	3.6%	[10]
Total Bilirubin Elevation	10.3%	7.3%	[10]

Table 5: Incidence of Grade 2 or Higher Liver Enzyme Elevations in Aplaviroc Clinical Trials. This table highlights the increased incidence of liver-related adverse events in patients receiving Aplaviroc.

Vicriviroc Safety Profile

Early clinical trials of Vicriviroc raised concerns about a potential association with malignancies.[8] However, longer-term follow-up and larger studies did not confirm a clear link.[11]

Adverse Event	Incidence in Vicriviroc-Treated Subjects	Notes	Reference
Malignancies	13 cases in 205 subjects over a mean of 96 weeks.	Included skin cancers, lymphomas, and one gastric carcinoma. The incidence rate did not increase with longer exposure.	[11]
Common Adverse Events	Headache, pharyngitis, nausea, abdominal pain.	Generally mild and not dose-related.	[5]

Table 6: Safety Profile of Vicriviroc. This table summarizes the key safety findings for Vicriviroc from clinical trials.

Resistance Profile

Resistance to CCR5 antagonists can emerge through several mechanisms, most commonly involving mutations in the V3 loop of the HIV-1 envelope glycoprotein gp120.[12] These mutations can allow the virus to utilize the drug-bound conformation of the CCR5 receptor for entry or, less commonly, lead to a switch in coreceptor usage to CXCR4.

• Aplaviroc: Resistance mutations have been identified within the V3 loop of gp120.[13]

• Vicriviroc: Resistance is also associated with adaptive mutations in the V3 loop.[14]

Experimental Protocols

This section provides detailed methodologies for key experiments used in the evaluation of CCR5 antagonists.

HIV-1 Entry Assay (TZM-bl Reporter Gene Assay)

This assay is used to determine the in vitro antiviral potency of CCR5 antagonists.

Objective: To measure the 50% inhibitory concentration (IC50) of a compound against HIV-1 infection of a reporter cell line.

Materials:

• TZM-bl cells (HeLa cell line engineered to express CD4, CCR5, and CXCR4, and containing an HIV-1 LTR-driven luciferase reporter gene)

• HIV-1 viral stocks (R5-tropic)

• Test compounds (Aplaviroc, Vicriviroc)

• 96-well cell culture plates

• Cell culture medium (e.g., DMEM with 10% FBS)

• DEAE-Dextran

• Luciferase assay reagent (e.g., Bright-Glo™)

• Luminometer

Protocol:

• Seed TZM-bl cells in 96-well plates and incubate overnight.

• Prepare serial dilutions of the test compounds.

• Pre-incubate the virus with the diluted compounds for 1 hour at 37°C.

• Add the virus-compound mixture to the TZM-bl cells in the presence of DEAE-Dextran to enhance infection.

• Incubate for 48 hours at 37°C.

• Remove the culture medium and add luciferase assay reagent to lyse the cells and generate a luminescent signal.

• Measure luminescence using a luminometer.

• Calculate the percent inhibition for each compound concentration relative to the virus control (no compound) and determine the IC50 value using a dose-response curve.[10][15][16]

Coreceptor Tropism Assay (Phenotypic - e.g., Trofile® Assay)

This assay determines whether a patient's HIV-1 population uses CCR5, CXCR4, or both for entry.

Objective: To determine the coreceptor tropism of a patient's HIV-1 isolate.

Protocol Overview:

• Patient plasma containing HIV-1 is collected. A viral load of ≥1,000 copies/mL is typically required.[17]

• Viral RNA is extracted from the plasma.

• The patient-derived HIV-1 env gene, which encodes gp120 and gp41, is amplified by RT-PCR.

• The amplified env gene is inserted into a replication-defective HIV-1 vector that contains a luciferase reporter gene.

• These pseudoviruses are used to infect two types of target cell lines: one expressing CD4 and CCR5, and the other expressing CD4 and CXCR4.

• After a single round of infection, luciferase activity is measured in both cell lines.

• The virus is classified as:

  • R5-tropic: If it infects only the CCR5-expressing cells.

  • X4-tropic: If it infects only the CXCR4-expressing cells.

  • Dual/Mixed-tropic (D/M): If it infects both cell lines.[17][18]

In Vitro Hepatotoxicity Assay

This assay assesses the potential for a compound to cause liver cell damage.

Objective: To evaluate the cytotoxicity of a compound in primary human hepatocytes.

Materials:

• Cryopreserved primary human hepatocytes

• Collagen-coated cell culture plates

• Hepatocyte culture medium

• Test compounds

• Positive control (known hepatotoxin, e.g., chlorpromazine)

• Vehicle control (e.g., DMSO)

• Cell viability assay reagent (e.g., MTT, LDH release, or ATP quantification)

• Plate reader

Protocol:

• Thaw and seed primary human hepatocytes on collagen-coated plates.

• Allow cells to attach and recover for 24-48 hours.

• Expose the hepatocytes to a range of concentrations of the test compound, positive control, and vehicle control for a specified period (e.g., 24, 48, or 72 hours).

• At the end of the exposure period, perform a cell viability assay according to the manufacturer's instructions.

• Measure the appropriate endpoint (e.g., absorbance for MTT, luminescence for ATP) using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the concentration of the compound that causes 50% cell death (CC50).[2][19][20][21]

Visualizations

CCR5 Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the binding of natural chemokine ligands or HIV-1 gp120 to the CCR5 receptor. CCR5 antagonists like Aplaviroc and Vicriviroc block the initial binding step.

Caption: Simplified CCR5 signaling pathway and the inhibitory action of Aplaviroc and Vicriviroc.

Experimental Workflow for Comparative Efficacy

The following diagram outlines a typical preclinical workflow for comparing the efficacy of two CCR5 antagonists.

Caption: Preclinical to clinical workflow for the comparative evaluation of CCR5 antagonists.

Conclusion

Aplaviroc and Vicriviroc are potent CCR5 antagonists that demonstrated significant anti-HIV-1 activity in early development. However, their clinical progression was halted due to safety concerns—hepatotoxicity for Aplaviroc and an initial, though not definitively confirmed, concern over malignancies for Vicriviroc. This comparative guide highlights the importance of a comprehensive evaluation of efficacy, pharmacokinetics, and safety in the development of host-targeted antiviral therapies. The experimental protocols and workflows provided herein serve as a valuable resource for researchers in the field of HIV drug discovery and development.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. researchgate.net [researchgate.net]
• 3. Vicriviroc and Peripheral Neuropathy: Results from AIDS Clinical Trials Group 5211 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and implementation of an international proficiency testing program for a neutralizing antibody assay for HIV-1 in TZM-bl cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCR5 Pathway in Macrophages | Thermo Fisher Scientific - US [thermofisher.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Aplaviroc - Wikipedia [en.wikipedia.org]
• 8. CCL5/CCR5 axis in human diseases and related treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. hiv.lanl.gov [hiv.lanl.gov]
• 11. hiv.guidelines.org.au [hiv.guidelines.org.au]
• 12. HIV-1 Drug Resistance Mutations: an Updated Framework for the Second Decade of HAART - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Characterization of a Human Immunodeficiency Virus Type 1 V3 Deletion Mutation That Confers Resistance to CCR5 Inhibitors and the Ability To Use Aplaviroc-Bound Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Clinical resistance to vicriviroc through adaptive V3 loop mutations in HIV-1 subtype D gp120 that alter interactions with the N-terminus and ECL2 of CCR5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. hiv.lanl.gov [hiv.lanl.gov]
• 16. researchgate.net [researchgate.net]
• 17. Laboratory Testing: Co-Receptor Tropism Assays | NIH [clinicalinfo.hiv.gov]
• 18. m.youtube.com [m.youtube.com]
• 19. In vitro primary hepatocyte assay — MB Biosciences [mbbiosciences.com]
• 20. resources.revvity.com [resources.revvity.com]
• 21. Assessment of Compound Hepatotoxicity Using Human Plateable Cryopreserved Hepatocytes in a 1536-Well-Plate Format - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head In Vitro Comparison of CCR5 Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of the performance of four key small-molecule CCR5 antagonists: Maraviroc, Vicriviroc, Aplaviroc, and TAK-779. The data presented is compiled from publicly available research to facilitate a comprehensive evaluation of these antiretroviral agents.

Introduction to CCR5 Antagonists

The C-C chemokine receptor type 5 (CCR5) is a G protein-coupled receptor that plays a crucial role in the immune system. It is also a primary co-receptor for the entry of R5-tropic strains of HIV-1 into host cells.[1] CCR5 antagonists are a class of antiretroviral drugs that allosterically bind to the CCR5 co-receptor, inducing a conformational change that prevents its interaction with the HIV-1 envelope glycoprotein (B1211001) gp120.[2] This blockade of the gp120-CCR5 interaction inhibits the fusion of the viral and cellular membranes, thereby preventing viral entry and replication.[2] This unique mechanism of targeting a host protein makes them a valuable component in antiretroviral therapy.[3]

Comparative In Vitro Performance

The in vitro efficacy of CCR5 antagonists is a critical indicator of their therapeutic potential. This is primarily assessed through their ability to inhibit viral replication (antiviral activity), their binding affinity to the CCR5 receptor, and their capacity to block the receptor's function in response to its natural ligands (functional inhibition).

Data Presentation

The following tables summarize the quantitative data for Maraviroc, Vicriviroc, Aplaviroc, and TAK-779 from various in vitro studies. It is important to note that direct comparison of absolute values should be made with caution, as experimental conditions such as cell types, viral isolates, and assay protocols can vary between studies.

Table 1: CCR5 Binding Affinity (Ki)

Compound	Ki (nM)	Radioligand	Cell Line	Reference
Maraviroc	0.86 ± 0.08	[3H]-maraviroc	Human Recombinant CCR5	[4]
Vicriviroc	0.5 (approx.)	[125I]-MIP-1α	HTS-hCCR5	[2]
TAK-779	1.1	[125I]-RANTES	CHO/CCR5	[3][5]

Table 2: Functional Inhibition (IC50)

Compound	Assay Type	IC50 (nM)	Cell Line/Assay Detail	Reference
Maraviroc	Calcium Flux	12.07 ± 1.89	Human Recombinant CCR5	[4]
Vicriviroc	Calcium Flux	~10	U-87-CCR5	[6]
TAK-779	Calcium Flux	~10	CHO/CCR5	[3]
Maraviroc	[125I]-MIP-1β Binding	7.18 ± 0.93	Human Recombinant CCR5	[4]
TAK-779	[125I]-RANTES Binding	1.4	CHO/CCR5	[3]

Table 3: Anti-HIV-1 Activity (EC50/IC50)

Compound	EC50/IC50 (nM)	Viral Strain	Cell Line	Reference
Maraviroc	0.3 - 3.3	R5 HIV-1	PBMCs	[7]
Vicriviroc	0.3	R5 HIV-1	PBMCs	[2]
Aplaviroc	0.2 - 0.6	R5 HIV-1	PBMCs	[7]
TAK-779	1.2	Ba-L (R5 HIV-1)	MAGI-CCR5	[3][5]
TAK-779	1.6 - 3.7	R5 HIV-1 Clinical Isolates	PBMCs	[8]

Experimental Protocols

Detailed methodologies are essential for the objective comparison of compound activity. Below are representative protocols for key in vitro assays used to characterize CCR5 antagonists.

Radioligand Binding Assay

This assay directly measures the affinity of a test compound for the CCR5 receptor by quantifying its ability to displace a radiolabeled ligand known to bind to the receptor.

Protocol:

• Membrane Preparation:

  • Homogenize cells stably expressing the human CCR5 receptor (e.g., HTS-hCCR5 or CHO/CCR5 cells) in a cold lysis buffer.[9]

  • Centrifuge the homogenate to pellet the cell membranes.

  • Resuspend the membrane pellet in a suitable binding buffer and determine the protein concentration.[9]

• Binding Reaction:

  • In a 96-well plate, combine the cell membrane preparation, a fixed concentration of a radiolabeled CCR5 ligand (e.g., [125I]-MIP-1α, [125I]-RANTES, or [3H]-maraviroc), and varying concentrations of the unlabeled antagonist.[4][9]

• Incubation:

  • Incubate the plate for a defined period (e.g., 60 minutes at room temperature) to allow the binding to reach equilibrium.[1]

• Filtration:

  • Rapidly separate the bound from the free radioligand by vacuum filtration through a glass fiber filter mat. The membranes with the bound radioligand are trapped on the filter.[1]

• Washing:

  • Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.[1]

• Quantification:

  • Dry the filters and measure the radioactivity trapped on each filter using a scintillation counter.[1]

• Data Analysis:

  • Plot the percentage of specific binding against the antagonist concentration to determine the IC50 value (the concentration of antagonist that inhibits 50% of the specific binding of the radioligand).[9]

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.[9]

Calcium Flux Assay

This functional assay measures the ability of an antagonist to block the increase in intracellular calcium concentration that occurs when a chemokine binds to and activates the CCR5 receptor.

Protocol:

• Cell Preparation:

  • Culture cells expressing CCR5 (e.g., CHO-K1/CCR5 or U-87-CCR5) and harvest them.[6][10]

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Indo-1 AM) in a suitable buffer.[6][11]

  • Wash the cells to remove excess dye and resuspend them in the assay buffer.[11]

• Assay Procedure:

  • Dispense the dye-loaded cells into a 96-well plate.

  • Add varying concentrations of the CCR5 antagonist to the wells and incubate for a short period.[6]

  • Measure the baseline fluorescence using a fluorescence plate reader.

  • Add a CCR5 agonist (e.g., RANTES or MIP-1β) to stimulate the cells and immediately begin kinetic fluorescence reading to measure the change in intracellular calcium concentration.[6][10]

• Data Analysis:

  • The change in fluorescence intensity is plotted over time.

  • The peak fluorescence response is determined for each antagonist concentration.

  • Plot the peak response against the antagonist concentration to calculate the IC50 value.

Chemotaxis Assay (Transwell Migration Assay)

This assay assesses the ability of a CCR5 antagonist to inhibit the migration of CCR5-expressing cells towards a chemoattractant.

Protocol:

• Assay Setup:

  • Use a 24-well plate with transwell inserts containing a porous membrane (e.g., 8-μm pore size).[6]

  • Add a chemoattractant (e.g., MIP-1α or RANTES) to the lower chamber of the wells.[6]

• Cell Preparation and Addition:

  • Resuspend CCR5-expressing cells (e.g., Ba/F3-CCR5 or PBMCs) in serum-free media.[6]

  • Pre-incubate the cells with varying concentrations of the CCR5 antagonist or a vehicle control.

  • Add the cell suspension to the upper chamber of the transwell inserts.[6]

• Incubation:

  • Incubate the plate at 37°C in a CO2 incubator for a period sufficient to allow cell migration (e.g., 4 hours).[6]

• Quantification of Migration:

  • Remove the transwell inserts.

  • Quantify the number of cells that have migrated to the lower chamber. This can be done by cell counting using a hemocytometer or flow cytometry, or by staining the migrated cells on the underside of the membrane and counting them under a microscope.[6]

• Data Analysis:

  • Calculate the percentage of migration inhibition for each antagonist concentration compared to the vehicle control.

  • Plot the percentage of inhibition against the antagonist concentration to determine the IC50 value.

Visualizations

CCR5 Signaling Pathway

References

• 1. Chemokine receptor CCR5: insights into structure, function, and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pnas.org [pnas.org]
• 4. CC Chemokine Receptor 5: The Interface of Host Immunity and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCR5/CXCR3 antagonist TAK-779 prevents diffuse alveolar damage of the lung in the murine model of the acute respiratory distress syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Transwell chemotaxis assay [bio-protocol.org]
• 7. daigonline.de [daigonline.de]
• 8. CCR5 receptor antagonists in preclinical to phase II clinical development for treatment of HIV - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Transwell Migration and Invasion Assay - the complete breakdown - SnapCyte [snapcyte.com]
• 11. CCR5 is a required signaling receptor for macrophage expression of inflammatory genes in response to viral double-stranded RNA - PMC [pmc.ncbi.nlm.nih.gov]

Aplaviroc's Antiviral Profile: A Comparative Analysis Against Diverse HIV-1 Isolates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antiviral activity of Aplaviroc, an investigational CCR5 co-receptor antagonist, against a spectrum of Human Immunodeficiency Virus Type 1 (HIV-1) isolates. Aplaviroc's performance is contextualized through comparative data with other key CCR5 antagonists, including the FDA-approved drug Maraviroc and the discontinued (B1498344) candidate Vicriviroc. While Aplaviroc demonstrated potent in vitro activity, its clinical development was halted due to instances of severe hepatotoxicity.[1][2][3] This guide serves as a valuable resource for understanding its antiviral characteristics and the broader landscape of CCR5-targeted HIV-1 entry inhibitors.

Comparative Antiviral Activity

Aplaviroc exhibited potent antiviral activity against R5-tropic HIV-1 isolates, with inhibitory concentrations in the subnanomolar to nanomolar range.[4] The following tables summarize the available quantitative data, comparing Aplaviroc's efficacy with other CCR5 antagonists. It is important to note that direct comparisons can be influenced by variations in experimental conditions, such as the cell types and specific viral isolates used.

Table 1: In Vitro Activity of CCR5 Antagonists Against Laboratory-Adapted HIV-1 Strains

Compound	Virus Strain	Assay Type	Cell Line	IC50/EC50 (nM)	Reference
Aplaviroc	HIV-1 Ba-L	p24 reduction	PBMCs	0.7 ± 0.4	[4]
SCH-C	HIV-1 Ba-L	p24 reduction	PBMCs	6.8 ± 6.0	[4]
TAK-779	HIV-1 Ba-L	p24 reduction	PBMCs	20 ± 14	[4]

Table 2: Comparative Activity of Aplaviroc Against Clinical HIV-1 Isolates

Compound	Isolate Type	Assay Type	No. of Isolates	Median IC50 (nM)	Reference
Aplaviroc	R5-tropic (Treatment-Naïve)	PhenoSense HIV Entry	-	6.71	[5]
Aplaviroc	R5-tropic (Treatment-Experienced)	PhenoSense HIV Entry	-	8.83	[5]
Aplaviroc	R5-component of R5X4-tropic	PhenoSense HIV Entry	64	3.61	[5]
Aplaviroc	R5-tropic Panel	PhenoSense HIV Entry	338	6.81	[5]

Table 3: Antiviral Activity of Maraviroc and Vicriviroc Against Primary HIV-1 Isolates

Compound	Isolate Clades	Assay Type	No. of Isolates	Mean IC90/IC50 (nM)	Reference
Maraviroc	A, B, C, D, F, G, AE	Recombinant virus	43	2.0 (IC90)	[6]
Vicriviroc	B, C	Recombinant virus	-	Varies (cross-resistant)	[7]

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to evaluate the antiviral spectrum of HIV-1 entry inhibitors like Aplaviroc.

HIV-1 Neutralization Assay Using TZM-bl Reporter Cells

This assay quantifies the ability of a compound to inhibit viral entry into target cells. It utilizes TZM-bl cells, a HeLa cell line engineered to express CD4, CCR5, and CXCR4, and contains Tat-inducible luciferase and β-galactosidase reporter genes.

Materials:

• TZM-bl cells

• Complete growth medium (DMEM, 10% FBS, antibiotics)

• HIV-1 Env-pseudotyped virus stocks

• Aplaviroc and other test compounds

• DEAE-Dextran

• Luciferase assay reagent

• 96-well cell culture plates (clear bottom, white or black solid)

• Luminometer

Procedure:

• Cell Seeding: Plate TZM-bl cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete growth medium and incubate overnight at 37°C.

• Compound Dilution: Prepare serial dilutions of Aplaviroc and other comparator drugs in growth medium.

• Virus Preparation: Thaw a pre-titered aliquot of HIV-1 Env-pseudotyped virus and dilute in growth medium to a concentration that yields a desired level of luciferase activity (e.g., 100,000 to 200,000 relative light units [RLU]).

• Neutralization Reaction: In a separate 96-well plate, mix 50 µL of each compound dilution with 50 µL of the diluted virus. Incubate for 1 hour at 37°C.

• Infection: Remove the medium from the TZM-bl cells and add 100 µL of the virus-compound mixture to each well. Include virus-only control wells (no compound) and cell-only control wells (no virus or compound).

• Incubation: Add DEAE-Dextran to a final concentration of 15 µg/mL to enhance infection and incubate the plates for 48 hours at 37°C.[8]

• Lysis and Luminescence Reading: After incubation, remove 100 µL of the supernatant. Add 100 µL of luciferase assay reagent to each well to lyse the cells. After a 2-minute incubation at room temperature, transfer 150 µL of the lysate to a 96-well white solid plate and measure the luminescence using a luminometer.[9]

• Data Analysis: Calculate the percent neutralization for each compound concentration by comparing the RLU of the test wells to the RLU of the virus control wells. The IC50 value is determined as the compound concentration that results in a 50% reduction in RLU.

HIV-1 p24 Antigen ELISA

This enzyme-linked immunosorbent assay (ELISA) is used to quantify the amount of HIV-1 p24 capsid protein in cell culture supernatants, which serves as a marker for viral replication.

Materials:

• HIV-1 p24 ELISA kit (commercial kits are widely available)

• Cell culture supernatants from antiviral assays

• Microplate reader

Procedure:

• Plate Coating: Coat the wells of a 96-well microplate with a monoclonal antibody specific for HIV-1 p24 and incubate overnight. (This step is typically pre-done in commercial kits).

• Sample and Standard Preparation: Prepare a standard curve using the provided recombinant p24 antigen. Dilute the cell culture supernatants to fall within the range of the standard curve.

• Incubation: Add the standards and diluted samples to the coated wells and incubate for 1-2 hours at 37°C.[10]

• Washing: Wash the wells multiple times with the provided wash buffer to remove unbound material.

• Detector Antibody: Add a biotinylated detector antibody specific for a different epitope on the p24 antigen and incubate for 1 hour at 37°C.[10]

• Washing: Repeat the washing step.

• Enzyme Conjugate: Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes at room temperature.

• Substrate Addition: Add a chromogenic substrate (e.g., TMB) and incubate in the dark until a color change is observed.

• Stopping the Reaction: Add a stop solution (e.g., sulfuric acid) to terminate the reaction.

• Reading: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve by plotting the absorbance values of the standards against their known concentrations. Use the standard curve to determine the concentration of p24 in the experimental samples.

Visualizations

HIV-1 Entry Signaling Pathway

The following diagram illustrates the key steps in the entry of R5-tropic HIV-1 into a host cell and the mechanism of action of CCR5 antagonists like Aplaviroc.

Caption: HIV-1 entry pathway and the inhibitory action of Aplaviroc.

Experimental Workflow for Antiviral Activity Assessment

This diagram outlines the general workflow for determining the in vitro antiviral efficacy of a compound against HIV-1.

Caption: General workflow for assessing in vitro antiviral activity.

References

• 1. Antiviral activity and safety of aplaviroc, a CCR5 antagonist, in combination with lopinavir/ritonavir in HIV-infected, therapy-naïve patients: results of the EPIC study (CCR100136) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Maraviroc – A CCR5 Antagonist for the Treatment of HIV-1 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. | BioWorld [bioworld.com]
• 6. HIV-1 Entry Inhibitors: Recent Development and Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HIV-1 Clinical Isolates Resistant to CCR5 Antagonists Exhibit Delayed Entry Kinetics That Are Corrected in the Presence of Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hiv.lanl.gov [hiv.lanl.gov]
• 9. Optimization and Validation of the TZM-bl Assay for Standardized Assessments of Neutralizing Antibodies Against HIV-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hiv-forschung.de [hiv-forschung.de]

Benchmarking Aplaviroc's Safety Profile Against Approved CCR5 Antagonists: A Comparative Guide

This guide provides a detailed comparison of the safety profile of the investigational CCR5 antagonist, Aplaviroc (B1665140), with two approved CCR5 antagonists, Maraviroc (B1676071) and Vicriviroc (B613818). The information is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of these compounds.

Mechanism of Action: CCR5 Antagonism

Aplaviroc, Maraviroc, and Vicriviroc are all small molecule antagonists of the C-C chemokine receptor type 5 (CCR5), a coreceptor utilized by the most common strains of HIV-1 to enter host T-cells and macrophages.[1] By binding to CCR5, these drugs allosterically inhibit the interaction between the viral envelope glycoprotein (B1211001) gp120 and the coreceptor, thereby preventing the fusion of the viral and cellular membranes and blocking viral entry.[1]

Comparative Safety Profile

The following table summarizes the key safety findings from clinical trials of Aplaviroc, Maraviroc, and Vicriviroc. It is important to note that direct comparisons should be made with caution due to variations in trial designs, patient populations, and duration of follow-up.

Safety Parameter	Aplaviroc	Maraviroc	Vicriviroc
Hepatotoxicity	Primary reason for discontinuation of clinical development. [2] In the ASCENT and EPIC trials (mean 14 weeks of therapy), Grade 2 or higher treatment-emergent elevations in alanine (B10760859) aminotransferase (ALT) were observed in 6.0% of Aplaviroc recipients versus 3.6% of control recipients.[3] Grade 2 or higher elevations in total bilirubin (B190676) occurred in 10.3% of Aplaviroc recipients versus 7.3% of controls.[3] Two Aplaviroc recipients developed Grade 3 or higher elevations in both ALT and total bilirubin, with one severe case of hepatic cytolysis attributed to the drug.[3]	A boxed warning for hepatotoxicity exists for Maraviroc.[4] However, in the MOTIVATE 1 and 2 trials with up to 5 years of follow-up, hepatic failure events were uncommon (0.5%).[4] An analysis of the clinical development program with up to 96 weeks of follow-up revealed no increased hepatotoxicity compared with comparator regimens.[4]	Not associated with hepatotoxicity.[5] Long-term follow-up (up to 4 years) in the ACTG 5211 and VICTOR-E1 trials showed no evidence of drug-related elevated liver enzymes or bilirubin.[5]
Malignancies	Not a primary safety concern identified during its clinical development.	In the MOTIVATE 1 and 2 trials (5-year follow-up), the rate of malignancies was low and not considered to be in excess in Maraviroc-treated patients.[4][6]	Initial concerns about malignancies in the Phase 2 ACTG 5211 study (6 cases in vicriviroc arms vs. 2 in placebo) were not confirmed in larger Phase 3 studies (VICTOR-E3 and VICTOR-E4).[7][8][9]
Cardiovascular Events	Not a primary safety concern identified.	In Phase 3 studies (total exposure 609 patient-years), 1.3% of patients receiving Maraviroc had cardiovascular events, including myocardial ischemia and/or infarction, while no such events occurred in the placebo group (total exposure 111 patient-years).[10] These patients generally had pre-existing cardiac disease or risk factors.[10]	Not associated with ischemic cardiovascular events.[5]
Discontinuation due to Adverse Events	In the ASCENT study, 15% of subjects receiving Aplaviroc discontinued (B1498344) due to adverse events.[11]	In the MOTIVATE trials, the rate of discontinuation due to adverse events was 5% for both the Maraviroc and placebo groups.[12]	In a 3-year follow-up of the ACTG 5211 study, 9 out of 118 subjects (7.6%) discontinued Vicriviroc due to adverse events.[13][14]
Common Adverse Events	Diarrhea, nausea, fatigue, and headache were common clinical adverse events in the EPIC study.[15]	In the MOTIVATE trials, the most common adverse events were not specified in the provided search results.	The most frequently reported adverse events in a 14-day monotherapy study were headache, pharyngitis, nausea, and abdominal pain, which were not dose-related.[16]

Experimental Protocols

Detailed experimental protocols for large-scale clinical trials are often proprietary. However, based on published literature, the following provides an overview of the methodologies used in key safety assessment studies for each drug.

Aplaviroc: ASCENT and EPIC Trials

• Study Design: The ASCENT (CCR100136) and EPIC (CCR100136) studies were Phase IIb, randomized, multicenter trials in antiretroviral-naïve, HIV-1-infected adults.[3][15] The ASCENT study was partially double-blinded, while the EPIC study was open-label.[11]

• Patient Population: Antiretroviral-naïve adults with HIV-1 infection.[3][15]

• Treatment Arms:

  • ASCENT: Aplaviroc (600 mg or 800 mg twice daily) in combination with zidovudine/lamivudine (Combivir), compared to efavirenz (B1671121) plus Combivir.[3]

  • EPIC: Aplaviroc (200 mg or 400 mg twice daily, or 800 mg once daily) in combination with lopinavir/ritonavir (Kaletra), compared to Combivir plus Kaletra.[3][15]

• Safety Monitoring: Clinical and laboratory safety assessments were performed at screening, baseline, weeks 2, 4, and every 4 weeks thereafter through week 24, and then every 8 weeks.[11] Laboratory testing included complete blood count, serum chemistry, and liver function tests (ALT, AST, bilirubin).[17] Adverse events were graded according to a standard toxicity scale. Following the identification of the hepatotoxicity signal, dosing was halted, and additional follow-up visits were conducted to monitor for adverse events.[11]

Maraviroc: MOTIVATE 1 and 2 Trials

• Study Design: The MOTIVATE 1 (NCT00098306) and MOTIVATE 2 (NCT00098722) were identically designed, Phase 3, randomized, double-blind, placebo-controlled, multicenter trials.[1][4]

• Patient Population: Treatment-experienced adults with CCR5-tropic HIV-1 infection.[4]

• Treatment Arms: Maraviroc (once or twice daily) or placebo, both in combination with an optimized background therapy (OBT).[1] The OBT was selected based on the patient's treatment history and resistance testing.[4]

• Safety Monitoring: Safety and tolerability were assessed through the collection of adverse events, serious adverse events, and laboratory abnormalities.[18] Specific events of interest, including cardiovascular events, malignancies, and hepatotoxicity, were monitored throughout the studies, which included a 5-year follow-up period.[4][6] Adverse events were coded using the Medical Dictionary for Regulatory Activities (MedDRA).[19]

Vicriviroc: ACTG 5211 and VICTOR-E1 Trials

• Study Design:

  • ACTG 5211 (NCT00082498): A Phase 2, double-blind, randomized, placebo-controlled study.[13][14]

  • VICTOR-E1: A Phase 2b, randomized, double-blind, placebo-controlled trial.

• Patient Population: Treatment-experienced adults with CCR5-tropic HIV-1 infection.[7][13]

• Treatment Arms:

  • ACTG 5211: Vicriviroc (5, 10, or 15 mg daily) or placebo, added to a failing antiretroviral regimen for 14 days, after which the background regimen was optimized.[7][14]

  • VICTOR-E1: Vicriviroc (20 mg or 30 mg once daily) or placebo, in combination with a ritonavir-boosted protease inhibitor-containing OBT.

• Safety Monitoring: Safety was monitored through the assessment of adverse events, graded according to the Division of AIDS (DAIDS) Table for Grading the Severity of Adult and Pediatric Adverse Events.[20] Laboratory tests, including complete blood counts and serum chemistry, were performed at regular intervals.[21] In the VICTOR-E2 trial (a similar study), cardiac safety was monitored periodically with ECGs.[22] Long-term safety was evaluated for up to 4 years in a follow-up of the ACTG 5211 and VICTOR-E1 trials.[5]

Visualizing the CCR5 Signaling Pathway and Experimental Workflow

HIV-1 Entry and CCR5 Antagonism

The following diagram illustrates the mechanism of HIV-1 entry into a host cell and the point of intervention for CCR5 antagonists.

Caption: Mechanism of HIV-1 entry and inhibition by CCR5 antagonists.

Generalized Clinical Trial Workflow for Safety Assessment

The following diagram outlines a typical workflow for assessing the safety of a new drug in a clinical trial, from patient recruitment to data analysis.

Caption: Generalized workflow for safety assessment in clinical trials.

References

• 1. Characterization of Maraviroc Resistance in Patients Failing Treatment with CCR5-Tropic HIV-1 in MOTIVATE 1 and MOTIVATE 2 [natap.org]
• 2. Aplaviroc - Wikipedia [en.wikipedia.org]
• 3. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Five-Year Safety Evaluation of Maraviroc in HIV-1–Infected Treatment-Experienced Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Long-Term Safety of Vicriviroc: out to 4 yrs [natap.org]
• 6. Five-year safety evaluation of maraviroc in HIV-1-infected treatment-experienced patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. Phase 2 study of the safety and efficacy of vicriviroc, a CCR5 inhibitor, in HIV-1-Infected, treatment-experienced patients: AIDS clinical trials group 5211 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Maraviroc safety label changes included with US traditional approval | HIV i-Base [i-base.info]
• 11. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Three-Year Safety and Efficacy of Vicriviroc, a CCR5 Antagonist, in HIV-1-Infected, Treatment-Experienced Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Three-year safety and efficacy of vicriviroc, a CCR5 antagonist, in HIV-1-infected treatment-experienced patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Antiviral activity and safety of aplaviroc, a CCR5 antagonist, in combination with lopinavir/ritonavir in HIV-infected, therapy-naïve patients: results of the EPIC study (CCR100136) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 17. researchgate.net [researchgate.net]
• 18. Pharmacokinetics, Safety and Efficacy of Maraviroc in Treatment-experienced Pediatric Patients Infected With CCR5-Tropic HIV-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pmda.go.jp [pmda.go.jp]
• 20. hptn.org [hptn.org]
• 21. ClinicalTrials.gov [clinicaltrials.gov]
• 22. ClinicalTrials.gov [clinicaltrials.gov]

Synergistic and Antagonistic Effects of Aplaviroc in Combination with Other Antiretroviral Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the synergistic and antagonistic effects of Aplaviroc (B1665140), a CCR5 co-receptor antagonist, when used in combination with other classes of antiretroviral (ARV) drugs. The data presented here is primarily derived from in vitro experimental studies and is intended to inform preclinical research and drug development efforts. While Aplaviroc showed promise as an entry inhibitor, its clinical development was halted due to hepatotoxicity, a critical consideration for the development of new chemical entities in this class.[1][2]

Mechanism of Action: CCR5 Antagonism

Aplaviroc is a non-competitive, allosteric antagonist of the C-C chemokine receptor type 5 (CCR5), a co-receptor required for the entry of R5-tropic Human Immunodeficiency Virus type 1 (HIV-1) into host cells, primarily CD4+ T-lymphocytes.[3][4][5] By binding to CCR5, Aplaviroc induces a conformational change in the receptor, which prevents the viral envelope glycoprotein (B1211001) gp120 from engaging with it. This action blocks the fusion of the viral and cellular membranes, thereby inhibiting viral entry and replication.[3]

Figure 1: Mechanism of HIV-1 entry and inhibition by Aplaviroc.

In Vitro Synergy and Antagonism with Other Antiretrovirals

A key study by Nakata et al. (2008) systematically evaluated the anti-HIV-1 activity of Aplaviroc in combination with various approved and experimental antiretroviral agents.[6][7] The study utilized a checkerboard assay format with peripheral blood mononuclear cells (PBMCs) infected with R5-tropic HIV-1. The combination effects were quantitatively assessed using the "Combo" method, which determines whether the combined effect is statistically greater (synergism) or less (antagonism) than the expected additive effect.[7]

Data Summary

The following tables summarize the quantitative data from in vitro studies, showcasing the interactions between Aplaviroc and other antiretroviral drugs.

Table 1: Antiviral Activity of Single Agents against R5-HIV-1Ba-L in PHA-PBMCs

Antiretroviral Agent	Class	EC50 (nM)	EC75 (nM)	EC90 (nM)	EC95 (nM)
Aplaviroc (AVC)	CCR5 Antagonist	0.7	4	16	25
Zidovudine (ZDV)	NRTI	8	20	51	82
Nevirapine (NVP)	NNRTI	33	110	360	700
Indinavir (IDV)	Protease Inhibitor	23	60	160	280
Enfuvirtide (ENF)	Fusion Inhibitor	0.8	1.9	4.6	7.9
SCH-C	CCR5 Antagonist	6	13	29	46
TAK779	CCR5 Antagonist	20	45	100	170
AMD3100	CXCR4 Antagonist	16	35	78	130
TE14011	CXCR4 Antagonist	0.8	1.8	4.1	6.8

Data extracted from Nakata et al., 2008.[6] EC50/75/90/95 represents the effective concentration required to inhibit viral replication by 50%, 75%, 90%, and 95%, respectively.

Table 2: Synergistic and Antagonistic Effects of Aplaviroc in Combination with Other Antiretrovirals against R5-HIV-1Ba-L

Drug Combination	Class Combination	Interaction	Average Percent Synergy ± SD	P-value
Aplaviroc + Zidovudine	CCR5 Antagonist + NRTI	Synergistic	8.0 ± 3.1	≤0.005
Aplaviroc + Nevirapine	CCR5 Antagonist + NNRTI	Synergistic	5.2 ± 2.3	≤0.005
Aplaviroc + Indinavir	CCR5 Antagonist + PI	Synergistic	6.4 ± 1.9	≤0.005
Aplaviroc + Enfuvirtide	CCR5 Antagonist + Fusion Inhibitor	Synergistic	7.2 ± 1.2	≤0.005
Aplaviroc + SCH-C	CCR5 Antagonist + CCR5 Antagonist	Additive to Mild Antagonism	-	-
Aplaviroc + TAK779	CCR5 Antagonist + CCR5 Antagonist	Additive to Mild Synergism	-	-

Data and interpretations are based on Nakata et al., 2008.[6][8] P-values indicate the statistical significance of the synergistic effect compared to the drugs' additive effects.

Table 3: Synergistic Effects of Aplaviroc in Combination with CXCR4 Antagonists against a Mixed R5/X4-HIV-1 Population

Drug Combination	Class Combination	Interaction	Average Percent Synergy ± SD	P-value
Aplaviroc + AMD3100	CCR5 Antagonist + CXCR4 Antagonist	Potent Synergy	8.0 ± 4.4	0.002
Aplaviroc + TE14011	CCR5 Antagonist + CXCR4 Antagonist	Potent Synergy	8.2 ± 4.5	0.002

Data from Nakata et al., 2008, for a 50:50 mixture of R5-HIV-1Ba-L and X4-HIV-1ERS104pre.[6][8] P-values are for the comparison against the additive effect of Aplaviroc alone.

Experimental Protocols

Checkerboard Assay for Antiviral Synergy

The checkerboard assay is a standard in vitro method for assessing the interaction between two antimicrobial or antiviral agents.[9][10][11][12][13]

Objective: To determine the inhibitory concentrations of two drugs, alone and in combination, to assess for synergistic, additive, or antagonistic effects.

Materials:

• 96-well microtiter plates

• Target cells (e.g., Phytohemagglutinin-stimulated peripheral blood mononuclear cells)

• HIV-1 viral stock (e.g., R5-tropic HIV-1Ba-L)

• Antiretroviral agents (Aplaviroc and combination drug)

• Cell culture medium

• p24 Gag antigen enzyme-linked immunosorbent assay (ELISA) kit

Procedure:

• Drug Dilution: Two drugs are serially diluted in a two-dimensional array in a 96-well plate. Drug A is diluted horizontally, and Drug B is diluted vertically. This creates a matrix of wells with varying concentrations of both drugs.

• Cell Plating: A standardized suspension of target cells is added to each well.

• Viral Inoculation: A predetermined amount of HIV-1 is added to each well, excluding cell viability control wells.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C, 5% CO2) for a period that allows for viral replication (typically 7 days).

• Assessment of Viral Replication: The level of viral replication in each well is quantified by measuring the amount of p24 Gag protein in the culture supernatants using an ELISA.

• Data Analysis: The percent inhibition of viral replication is calculated for each drug concentration and combination compared to virus control wells (no drug).

References

• 1. Aplaviroc - Wikipedia [en.wikipedia.org]
• 2. Hepatotoxicity Observed in Clinical Trials of Aplaviroc (GW873140) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. aplaviroc | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Potent Synergistic Anti-Human Immunodeficiency Virus (HIV) Effects Using Combinations of the CCR5 Inhibitor Aplaviroc with Other Anti-HIV Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potent synergistic anti-human immunodeficiency virus (HIV) effects using combinations of the CCR5 inhibitor aplaviroc with other anti-HIV drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. benchchem.com [benchchem.com]
• 10. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 12. Miniaturized Checkerboard Assays to Measure Antibiotic Interactions | Springer Nature Experiments [experiments.springernature.com]
• 13. An Optimized Checkerboard Method for Phage-Antibiotic Synergy Detection - PMC [pmc.ncbi.nlm.nih.gov]

CCR5 Antagonists: A Comparative Meta-Analysis of Clinical Trial Data

A comprehensive guide for researchers and drug development professionals on the clinical performance of CCR5 antagonists in the treatment of HIV-1 infection.

This guide provides a meta-analysis of key clinical trial data for prominent C-C chemokine receptor type 5 (CCR5) antagonists, including the approved drug Maraviroc (B1676071) and the investigational agents Vicriviroc, Aplaviroc (B1665140), and Leronlimab. By summarizing quantitative efficacy and safety data, detailing experimental protocols, and visualizing relevant biological and procedural pathways, this document aims to offer an objective comparison to inform ongoing research and development in antiretroviral therapy.

Introduction to CCR5 Antagonists

CCR5 antagonists represent a class of antiretroviral drugs that block the entry of HIV-1 into host cells.[1] The virus's gp120 envelope protein must bind to both the CD4 receptor and a coreceptor, most commonly CCR5 or CXCR4, on the surface of target cells, such as T-lymphocytes and macrophages, to initiate membrane fusion and viral entry.[1][2] R5-tropic viruses, which utilize the CCR5 coreceptor, are the predominant strain in early-stage HIV infection.[1] By binding to CCR5, these antagonists induce a conformational change in the receptor, thereby preventing its interaction with gp120 and effectively inhibiting viral entry.[1][3] This mechanism of action provides a valuable therapeutic option, particularly for patients with resistance to other classes of antiretroviral drugs.

Comparative Efficacy of CCR5 Antagonists

The clinical development of CCR5 antagonists has seen both successes and setbacks. Maraviroc is the only agent in this class to have received regulatory approval for the treatment of HIV infection.[4] Other candidates, such as Vicriviroc and Aplaviroc, have been investigated extensively in clinical trials, while Leronlimab is a more recent monoclonal antibody targeting CCR5. The following tables summarize the key efficacy data from major clinical trials for these compounds.

Table 1: Virologic Response to CCR5 Antagonists in Treatment-Experienced Patients

Drug	Trial	N	Treatment Arm	% Responders (HIV-1 RNA <50 copies/mL) at Week 48
Maraviroc	MOTIVATE 1 & 2	1049	Maraviroc once daily + OBT¹	43.5%
Maraviroc twice daily + OBT¹	46%
Placebo + OBT¹	~20%
Vicriviroc	VICTOR-E3 & E4	857	Vicriviroc 30 mg QD + OBT²	64%
Placebo + OBT²	62%
ACTG 5211	118	Vicriviroc 10 mg + OBT³	57%
Vicriviroc 15 mg + OBT³	43%
Placebo + OBT³	14%
Leronlimab	Phase 3 (CD02)	52	Leronlimab + OBT⁴	81% (at 24 weeks)

¹Optimized Background Therapy. Data from the 48-week analysis of the MOTIVATE 1 and 2 studies.[5][6] ²Optimized Background Therapy containing ≥2 fully active antiretroviral drugs.[7] ³Failing regimen with optimization of background antiretroviral medications at day 14.[8][9] ⁴In addition to existing antiretroviral therapy.[10]

Table 2: Immunologic Response to CCR5 Antagonists in Treatment-Experienced Patients

Drug	Trial	N	Treatment Arm	Mean CD4+ Cell Count Increase from Baseline (cells/mm³) at Week 48
Maraviroc	MOTIVATE 1 & 2	1049	Maraviroc once daily + OBT¹	+92
Maraviroc twice daily + OBT¹	+103
Placebo + OBT¹	Not specified
Vicriviroc	VICTOR-E3 & E4	721	Vicriviroc 30 mg QD + OBT²	Not specified
Placebo + OBT²	Not specified
ACTG 5211	118	Vicriviroc 10 mg + OBT³	+130
Vicriviroc 15 mg + OBT³	+96
Placebo + OBT³	Not specified

¹Optimized Background Therapy. Data from the 96-week analysis of the MOTIVATE 1 and 2 studies.[5] ²Optimized Background Therapy containing ≥2 fully active antiretroviral drugs.[7] ³Failing regimen with optimization of background antiretroviral medications at day 14.[11]

Safety and Tolerability Profile

The safety profile of CCR5 antagonists has been a critical factor in their clinical development. Concerns regarding hepatotoxicity and potential effects on malignancy have been closely monitored.

Table 3: Key Safety Findings for CCR5 Antagonists

Drug	Key Adverse Events	Clinical Trial Findings
Maraviroc	Generally well-tolerated	In the MOTIVATE trials, the incidence of adverse events, serious adverse events, and laboratory abnormalities were similar between the maraviroc and placebo groups.[6] Long-term (5-year) data did not reveal any new safety concerns.
Vicriviroc	Generally well-tolerated	Phase II and III trials showed a favorable tolerability profile.[8][11] Long-term follow-up (up to 4 years) did not identify any clear drug-related toxicities.[11]
Aplaviroc	Hepatotoxicity	Development was discontinued (B1498344) due to a higher than anticipated incidence of severe liver toxicity in the ASCENT and EPIC trials.[12][13][14][15] Grade 2 or higher elevations in ALT were observed in 6.0% of aplaviroc recipients compared to 3.6% in the control group.[13][14]
Leronlimab	Generally well-tolerated	In clinical trials involving over 700 individuals, no drug-related serious adverse events have been reported.[16]

Experimental Protocols of Key Clinical Trials

The following sections provide an overview of the methodologies employed in the pivotal clinical trials for each CCR5 antagonist.

Maraviroc: MOTIVATE 1 and 2 Trials

• Study Design: Two identical, randomized, double-blind, placebo-controlled, multicenter Phase 3 trials.[5][6]

• Patient Population: Treatment-experienced adults with CCR5-tropic HIV-1 infection.[5]

• Treatment Arms:

  • Maraviroc once daily + Optimized Background Therapy (OBT)

  • Maraviroc twice daily + OBT

  • Placebo + OBT

• Primary Endpoint: Mean change in plasma HIV-1 RNA from baseline at 48 weeks.[5]

• Key Secondary Endpoints: Proportion of patients with HIV-1 RNA <400 and <50 copies/mL, and change in CD4+ cell count.[5]

Vicriviroc: VICTOR-E3 and E4 Trials

• Study Design: Two identical, randomized, double-blind, placebo-controlled Phase 3 trials.[7]

• Patient Population: Treatment-experienced adults with CCR5-tropic HIV-1 infection and documented resistance to two antiretroviral classes.[7]

• Treatment Arms:

  • Vicriviroc 30 mg once daily + OBT (containing ≥2 fully active antiretroviral drugs)

  • Placebo + OBT

• Primary Endpoint: Percentage of subjects with <50 copies/mL HIV RNA at 48 weeks.[7]

Aplaviroc: ASCENT and EPIC Trials

• ASCENT Study Design: A randomized, dose-ranging Phase 2b study in antiretroviral-naïve adults.[12][13][14][15]

• ASCENT Treatment Arms:

  • Aplaviroc 600 mg twice daily + zidovudine-lamivudine

  • Aplaviroc 800 mg twice daily + zidovudine-lamivudine

  • Efavirenz + zidovudine-lamivudine

• EPIC Study Design: A randomized, dose-ranging Phase 2b study in antiretroviral-naïve adults.[12][13][14][15]

• EPIC Treatment Arms:

  • Aplaviroc 200 mg twice daily + lopinavir-ritonavir

  • Aplaviroc 400 mg twice daily + lopinavir-ritonavir

  • Aplaviroc 800 mg once daily + lopinavir-ritonavir

  • Zidovudine-lamivudine + lopinavir-ritonavir

• Primary Outcome: Both studies were prematurely terminated due to hepatotoxicity.[12][13][14][15]

Leronlimab: Phase 2b/3 Trial (CD02)

• Study Design: A randomized, double-blind, placebo-controlled Phase 2b/3 trial.[10]

• Patient Population: Treatment-experienced adults with multidrug-resistant HIV-1.[10]

• Treatment Arms:

  • Leronlimab (350 mg weekly subcutaneous injection) + existing failing antiretroviral therapy for one week, followed by leronlimab with an optimized background regimen.

  • Placebo + existing failing antiretroviral therapy for one week.

• Primary Endpoint: Proportion of patients achieving a ≥0.5 log10 reduction in plasma HIV-1 RNA from baseline at the end of the 1-week double-blinded treatment period.[10]

Visualizing Key Pathways and Processes

To better understand the context of CCR5 antagonist clinical trials, the following diagrams illustrate the CCR5 signaling pathway in HIV entry and a typical workflow for antiretroviral drug clinical trials.

References

• 1. CCR5: From Natural Resistance to a New Anti-HIV Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Role of HIV-1 Human Receptors (CCL5–CCR5 Axis) in neuroAIDS: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HIV-1 infection through the CCR5 receptor is blocked by receptor dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drug safety evaluation of maraviroc for the treatment of HIV infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two-Year Safety and Virologic Efficacy of Maraviroc in Treatment-Experienced Patients With CCR5-Tropic HIV-1 Infection: 96-Week Combined Analysis of MOTIVATE 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy and Safety of Maraviroc in Antiretroviral-Experienced Patients Infected With CCR5-Tropic HIV-1: 48-Week Results of MOTIVATE 1 [natap.org]
• 7. researchgate.net [researchgate.net]
• 8. Three-year safety and efficacy of vicriviroc, a CCR5 antagonist, in HIV-1-infected treatment-experienced patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Three-Year Safety and Efficacy of Vicriviroc, a CCR5 Antagonist, in HIV-1-Infected, Treatment-Experienced Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. Long-Term Safety of Vicriviroc: out to 4 yrs [natap.org]
• 12. journals.asm.org [journals.asm.org]
• 13. journals.asm.org [journals.asm.org]
• 14. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. journals.asm.org [journals.asm.org]
• 16. contagionlive.com [contagionlive.com]